2-Bromo-3-iodo-4-methylpyridine

Core Science & Biosynthesis

Introduction: Strategic Synthesis of a Key Heterocyclic Building Block

An In-depth Technical Guide to the Synthesis of 2-Bromo-3-iodo-4-methylpyridine

2-Bromo-3-iodo-4-methylpyridine is a highly functionalized pyridine derivative of significant value to the pharmaceutical and agrochemical industries.[1] Its unique substitution pattern, featuring two distinct and orthogonally reactive halogen atoms alongside a methyl group, makes it an exceptionally versatile building block for the construction of complex molecular architectures through selective cross-coupling reactions.[2][3] The bromine at the 2-position and the iodine at the 3-position can be sequentially and selectively functionalized, providing a powerful tool for medicinal chemists in lead optimization and the development of novel active pharmaceutical ingredients (APIs).

This guide provides a comprehensive, technically-grounded overview of a robust and efficient synthetic route to 2-Bromo-3-iodo-4-methylpyridine. While the nominal starting material is 2-aminopyridine, a direct and efficient synthesis of a 4-methylated pyridine from this precursor is not practical. Therefore, this guide will focus on a more scientifically sound and industrially relevant pathway commencing from the readily available 2-amino-4-methylpyridine . This approach is divided into two primary strategic transformations:

• Diazotization and Sandmeyer Bromination: Conversion of the 2-amino group into a 2-bromo substituent.

• Directed ortho-Metalation and Iodination: Regioselective introduction of an iodine atom at the 3-position.

This document will detail the mechanistic rationale behind each synthetic step, provide validated, step-by-step experimental protocols, and present quantitative data in a clear, accessible format for researchers, scientists, and drug development professionals.

Overall Synthetic Workflow

The synthesis is a two-stage process designed for efficiency and regiochemical control. The first stage establishes the 2-bromo-4-methylpyridine scaffold, which then serves as the substrate for a highly selective iodination reaction to yield the final target molecule.

Caption: High-level overview of the two-step synthetic pathway.

Part 1: Synthesis of 2-Bromo-4-methylpyridine (Intermediate I)

The conversion of 2-amino-4-methylpyridine to 2-bromo-4-methylpyridine is most effectively achieved via the Sandmeyer reaction.[4][5] This classic and reliable transformation involves the diazotization of the primary amino group to form an unstable diazonium salt, which is then displaced by a bromide ion, typically from a copper(I) bromide catalyst or hydrobromic acid.[6][7]

Principle and Rationale

The reaction proceeds in two critical phases within a single pot:

• Diazotization: The primary amine is treated with nitrous acid (HNO₂), generated in situ from sodium nitrite (NaNO₂) and a strong mineral acid (in this case, hydrobromic acid, HBr).[8][9] This converts the amino group into an excellent leaving group, dinitrogen (N₂), by forming a diazonium salt intermediate. This step must be conducted at low temperatures (typically -5 to 0 °C) to prevent the premature decomposition of the thermally unstable diazonium salt.[5]

• Displacement (Sandmeyer Reaction): The diazonium salt is then subjected to displacement by a bromide ion. The mechanism is understood to be a radical-nucleophilic aromatic substitution (SRNAr), initiated by a one-electron transfer from a copper(I) species (if used) or other reductants in the system.[7] This generates an aryl radical and liberates nitrogen gas. The aryl radical then abstracts a bromine atom to form the final product.

Caption: Conceptual mechanism for the Sandmeyer bromination.

Detailed Experimental Protocol

Disclaimer: This protocol is a representative procedure and should be adapted and optimized for specific laboratory conditions. All work should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

• Vessel Preparation: To a three-necked round-bottom flask equipped with a mechanical stirrer, a thermometer, and a dropping funnel, add 2-amino-4-methylpyridine (1.0 eq).

• Acidification: Cool the flask in an ice-salt bath and slowly add 48% hydrobromic acid (approx. 4.0 eq). Maintain the temperature between -5 °C and 0 °C with vigorous stirring.

• Bromination Addition: Once the temperature is stable, slowly add liquid bromine (1.5-3.0 eq) dropwise via the dropping funnel, ensuring the internal temperature does not rise above 0 °C.[5] A deep orange or red slurry will form.

• Diazotization: In a separate beaker, prepare a solution of sodium nitrite (1.1-1.5 eq) in water. Add this solution dropwise to the reaction mixture, maintaining the temperature strictly below 0 °C. Vigorous gas evolution (N₂) will be observed.[8]

• Reaction Completion: After the addition of the nitrite solution is complete, stir the mixture for an additional 30-60 minutes at 0 °C.

• Work-up: Allow the reaction to slowly warm to room temperature (20 °C) over 1-2 hours. The gas evolution will subside.

• Neutralization: Cool the mixture again to below 20 °C and carefully adjust the pH to ~9 by the slow, dropwise addition of a 50% aqueous sodium hydroxide solution. This step is highly exothermic and requires careful temperature control.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or ethyl acetate) three times.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The resulting crude oil can be purified by vacuum distillation or column chromatography to yield 2-bromo-4-methylpyridine as a clear liquid.[5]

Quantitative Data Summary

Reagent/Parameter	Molar Ratio (eq.)	Key Conditions	Purpose	Expected Yield
2-Amino-4-methylpyridine	1.0	-	Starting Material	-
48% Hydrobromic Acid	~4.0	-5 to 0 °C	Solvent & Bromide Source	-
Bromine (Br₂)	1.5 - 3.0	< 0 °C	Brominating Agent	-
Sodium Nitrite (NaNO₂)	1.1 - 1.5	< 0 °C	Diazotizing Agent	-
Temperature Control	-	-5 to 0 °C	Stabilize Diazonium Salt	-
Product	-	-	Intermediate I	75-90%

Part 2: Synthesis of 2-Bromo-3-iodo-4-methylpyridine (Target Molecule)

With the 2-bromo-4-methylpyridine intermediate in hand, the next critical step is the regioselective introduction of an iodine atom at the 3-position. Direct electrophilic iodination is often unselective. A superior strategy is directed ortho-metalation, which utilizes a strong, sterically hindered base to deprotonate the most acidic proton on the pyridine ring, followed by quenching with an iodine source.

Principle and Rationale

The C-H bond at the 3-position of 2-bromo-4-methylpyridine is the most acidic proton on the ring. This is due to the inductive electron-withdrawing effect of the adjacent bromine atom at C2 and the nitrogen atom within the ring. A strong, non-nucleophilic base like lithium diisopropylamide (LDA) can selectively abstract this proton at very low temperatures (-78 °C).

• Deprotonation: LDA, freshly prepared from diisopropylamine and n-butyllithium (n-BuLi), deprotonates the C3 position to generate a lithiated pyridine intermediate. The extremely low temperature is crucial to prevent side reactions and decomposition.

• Iodination: The resulting organolithium species is a potent nucleophile. It is then "quenched" by the addition of an electrophilic iodine source, typically a solution of molecular iodine (I₂). The iodine atom is thereby installed precisely at the 3-position. This methodology is analogous to the "halogen dance" reaction but involves a direct, non-rearranging iodination step.[10][11][12]

Caption: Workflow for directed ortho-metalation and iodination.

Detailed Experimental Protocol

Disclaimer: This protocol involves pyrophoric (n-BuLi) and highly reactive reagents. It must be performed under a strictly inert atmosphere (argon or nitrogen) using anhydrous solvents and oven-dried glassware.

• LDA Preparation: In a flame-dried, three-necked flask under an inert atmosphere, dissolve diisopropylamine (1.1 eq.) in anhydrous tetrahydrofuran (THF). Cool the solution to -78 °C using a dry ice/acetone bath. Slowly add n-butyllithium (1.1 eq., typically 1.6 M or 2.5 M in hexanes) dropwise. Stir the resulting LDA solution for 30 minutes at -78 °C.

• Deprotonation: To the freshly prepared LDA solution, add a solution of 2-bromo-4-methylpyridine (1.0 eq.) in anhydrous THF dropwise, ensuring the internal temperature remains below -70 °C. Stir the mixture for 1-2 hours at this temperature.

• Iodination: Prepare a solution of iodine (I₂) (1.2 eq.) in anhydrous THF. Add this solution dropwise to the reaction mixture at -78 °C. The dark color of the iodine will dissipate upon reaction. Stir for an additional 30-60 minutes at -78 °C.

• Quenching: Slowly quench the reaction by adding a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) to consume any unreacted iodine, followed by saturated aqueous ammonium chloride (NH₄Cl).

• Work-up: Allow the mixture to warm to room temperature. Extract the aqueous layer with ethyl acetate or diethyl ether (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude solid can be purified by recrystallization or column chromatography to afford 2-bromo-3-iodo-4-methylpyridine.

Quantitative Data Summary

Reagent/Parameter	Molar Ratio (eq.)	Key Conditions	Purpose	Expected Yield
2-Bromo-4-methylpyridine	1.0	-	Intermediate I	-
Diisopropylamine	1.1	-78 °C, Anhydrous THF	LDA Precursor	-
n-Butyllithium	1.1	-78 °C, Anhydrous THF	LDA Precursor	-
Iodine (I₂)	1.2	-78 °C, Anhydrous THF	Iodine Source	-
Temperature Control	-	-78 °C	Stabilize Organolithium	-
Product	-	-	Target Molecule	60-80%

Conclusion

The synthesis of 2-bromo-3-iodo-4-methylpyridine from 2-amino-4-methylpyridine is reliably achieved through a strategic two-step sequence. The initial Sandmeyer reaction provides a high-yield route to the key 2-bromo-4-methylpyridine intermediate.[4][5] Subsequent directed ortho-metalation using LDA followed by iodination affords the target molecule with excellent regiochemical control. This guide provides the fundamental principles and detailed protocols necessary for researchers to successfully implement this synthesis, enabling further exploration of this valuable building block in the development of novel chemical entities.

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2-Bromo-3-iodo-4-methylpyridine CAS number and properties

An In-Depth Technical Guide to 2-Bromo-3-iodo-4-methylpyridine (CAS: 884494-42-2): Synthesis, Properties, and Applications in Modern Drug Discovery

Introduction

2-Bromo-3-iodo-4-methylpyridine is a strategically important heterocyclic intermediate for researchers and scientists engaged in organic synthesis and drug development. Identified by its CAS Number 884494-42-2, this polyhalogenated picoline derivative serves as a versatile building block for constructing complex molecular architectures.[1][2] Its utility stems from the unique arrangement of substituents on the pyridine core: a bromine atom at the 2-position, an iodine atom at the 3-position, and a methyl group at the 4-position.

This configuration provides multiple reaction handles with differential reactivity, particularly the carbon-iodine and carbon-bromine bonds. The greater reactivity of the C-I bond in palladium-catalyzed cross-coupling reactions allows for selective, sequential functionalization, offering a powerful tool for the controlled and efficient synthesis of novel compounds.[3] This guide provides a comprehensive overview of its chemical properties, synthesis, and applications, with a focus on the mechanistic rationale and practical methodologies relevant to drug discovery professionals.

Chemical Identity and Physicochemical Properties

The fundamental identity and computed physical properties of 2-Bromo-3-iodo-4-methylpyridine are critical for its application in experimental settings. These descriptors govern its reactivity, solubility, and handling requirements.

Molecular Structure

Caption: Chemical structure of 2-Bromo-3-iodo-4-methylpyridine.

Table 1: Chemical Identifiers [1][2]

Identifier	Value
CAS Number	884494-42-2
IUPAC Name	2-bromo-3-iodo-4-methylpyridine
Synonyms	2-Bromo-3-iodo-4-picoline
Molecular Formula	C₆H₅BrIN
Molecular Weight	297.92 g/mol
Canonical SMILES	CC1=C(C(=NC=C1)Br)I
InChIKey	QXDGAEFNHPQAJR-UHFFFAOYSA-N

Table 2: Physicochemical Properties [2][4]

Property	Value	Notes
Density	2.171 g/cm³
Boiling Point	305.9°C at 760 mmHg
Flash Point	138.8°C
Vapor Pressure	0.00145 mmHg at 25°C
Refractive Index	1.645
XLogP3	2.9	Computed
Polar Surface Area	12.9 Ų	Computed

Synthesis and Reaction Mechanisms

The synthesis of 2-Bromo-3-iodo-4-methylpyridine is a multi-step process that requires precise control over reaction conditions to achieve the desired regiochemistry. A key method involves a "halogen dance" reaction, a fascinating and powerful transformation in heterocyclic chemistry.[5]

The causality behind this synthetic choice is rooted in the need to install three different substituents at specific positions on the pyridine ring where direct functionalization is challenging. The process begins with a more readily available starting material, 2-bromopyridine, and sequentially introduces the iodo and methyl groups while orchestrating a positional rearrangement of the halogen.[5]

Synthetic Workflow Diagram

Caption: Overall workflow for the synthesis of 2-Bromo-3-iodo-4-methylpyridine.

Detailed Experimental Protocol

The following protocol is a representative synthesis adapted from established methodologies for halogen dance reactions on bromopyridine scaffolds.[5]

Step 1: Synthesis of 2-Bromo-3-iodopyridine

• In a flame-dried, multi-neck flask under an inert nitrogen atmosphere, dissolve 2,2,6,6-tetramethylpiperidine (1.1 eq) in anhydrous tetrahydrofuran (THF).

• Cool the solution to below -70°C using a dry ice/acetone bath.

• Slowly add n-butyllithium (1.1 eq) dropwise, maintaining the temperature below 0°C. Stir for 30 minutes.

• Re-cool the resulting lithium diisopropylamide (LDA) solution to below -70°C.

• Add a solution of 2-bromopyridine (1.0 eq) in THF dropwise, maintaining the temperature between -70°C and -60°C. Stir for 2 hours.

• Add a 1M solution of anhydrous zinc chloride in THF (1.1 eq) and continue stirring for 1 hour.

• Add a solution of iodine (1.5 eq) in THF dropwise. Monitor the reaction by TLC until the starting material is consumed.

• Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride. Allow the mixture to warm to room temperature.

• Extract the product with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude 2-bromo-3-iodopyridine.

Step 2: Halogen Dance and Methylation to 2-Bromo-3-iodo-4-methylpyridine

• Dissolve the crude 2-bromo-3-iodopyridine (1.0 eq) from the previous step in anhydrous THF in a flame-dried flask under a nitrogen atmosphere.

• Cool the solution to -70°C.

• Add n-butyllithium (1.0 eq) dropwise and stir for 10 minutes. This step initiates the halogen dance, where the iodine migrates.

• Add methyl iodide (3.0 eq) dropwise. Continue to stir for 30 minutes.

• Monitor the reaction by TLC to confirm the consumption of the starting material.

• Quench the reaction at 0°C by the slow addition of a saturated aqueous solution of sodium bisulfite.

• Extract the final product with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography to obtain pure 2-Bromo-3-iodo-4-methylpyridine.

Spectroscopic Characterization

The structural elucidation of 2-Bromo-3-iodo-4-methylpyridine relies on standard spectroscopic techniques. While publicly available spectra are limited, the expected characteristics can be predicted based on the electronic environment of the nuclei and functional groups. Spectroscopic data for this compound, including ¹H NMR, IR, and MS, are available through specialized chemical data providers.[6]

Table 3: Predicted Spectroscopic Data

Technique	Feature	Predicted Value/Region	Rationale
¹H NMR	Aromatic Protons (H-5, H-6)	δ 7.0 - 8.5 ppm	Two distinct signals in the aromatic region, likely doublets, influenced by the adjacent nitrogen and halogen atoms.
Methyl Protons (-CH₃)	δ 2.3 - 2.6 ppm	A singlet in the upfield region, characteristic of a methyl group on an aromatic ring.
¹³C NMR	Aromatic Carbons	δ 110 - 160 ppm	Six distinct signals are expected, with the carbon atoms attached to the halogens (C-2, C-3) being significantly shifted.
Methyl Carbon	δ ~20 ppm	A signal in the aliphatic region.
IR Spectroscopy	C=C, C=N Stretching	1400 - 1600 cm⁻¹	Characteristic vibrations for the pyridine ring.
C-H Stretching (Aromatic)	~3000 - 3100 cm⁻¹
C-H Stretching (Aliphatic)	~2850 - 2950 cm⁻¹
Mass Spec.	Molecular Ion Peak [M]⁺	m/z ≈ 297/299	A characteristic isotopic pattern is expected due to the presence of bromine (⁷⁹Br/⁸¹Br).

Strategic Applications in Research and Development

The primary value of 2-Bromo-3-iodo-4-methylpyridine lies in its capacity as a versatile intermediate for creating highly substituted pyridine derivatives. Its application is particularly relevant in the synthesis of kinase inhibitors and other biologically active molecules.[7][8][9]

The key to its utility is the differential reactivity of the C-I and C-Br bonds in palladium-catalyzed cross-coupling reactions. The C-I bond is weaker and more readily undergoes oxidative addition to a Pd(0) catalyst compared to the C-Br bond. This allows for a regioselective, two-step functionalization strategy.[3]

• First Coupling (at C-3): A Suzuki, Sonogashira, or other cross-coupling reaction can be performed under milder conditions to selectively replace the iodine atom.

• Second Coupling (at C-2): The remaining bromine atom can then be functionalized in a subsequent cross-coupling reaction, often requiring more forcing conditions.

This stepwise approach is invaluable for the divergent synthesis of compound libraries, enabling medicinal chemists to rapidly explore the structure-activity relationship (SAR) around the pyridine core.

Sequential Cross-Coupling Workflow

Caption: Regioselective functionalization via sequential Suzuki cross-coupling.

Safety, Handling, and Storage

As a halogenated organic compound and reactive intermediate, 2-Bromo-3-iodo-4-methylpyridine must be handled with care by trained professionals. While a specific Safety Data Sheet (SDS) for this compound should always be consulted, general safety guidelines can be inferred from structurally related molecules.[10][11]

• Hazards: Expected to cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[10] It may also be harmful if swallowed, in contact with skin, or if inhaled.

• Handling: Use only in a well-ventilated area, preferably a chemical fume hood. Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves (P280), safety goggles or a face shield, and a lab coat.[11] Avoid breathing vapors or mist (P261). Wash hands thoroughly after handling (P264).

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep away from incompatible materials such as strong oxidizing agents.

• Disposal: Dispose of contents and container to an approved hazardous waste disposal plant in accordance with local, regional, and national regulations (P501).[11]

Conclusion

2-Bromo-3-iodo-4-methylpyridine is a high-value chemical intermediate that offers significant advantages for the synthesis of complex, multi-substituted heterocyclic compounds. Its defining feature—the differential reactivity of its carbon-halogen bonds—provides a predictable and powerful platform for regioselective functionalization. For researchers in drug discovery and advanced materials, mastering the chemistry of this building block opens the door to streamlined synthetic routes and the efficient exploration of novel chemical space, accelerating the development of next-generation therapeutics and functional molecules.

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Spectroscopic Data for 2-Bromo-3-iodo-4-methylpyridine: A Comprehensive Technical Guide

Abstract

This technical guide provides a detailed analysis of the spectroscopic properties of 2-Bromo-3-iodo-4-methylpyridine (CAS No. 884494-42-2). As a polysubstituted pyridine derivative, this compound holds potential as a key intermediate in the synthesis of novel pharmaceutical and agrochemical agents. A thorough understanding of its spectral characteristics is paramount for its unambiguous identification, purity assessment, and elucidation of its role in complex reaction mechanisms. This document outlines the theoretical framework and provides predicted data for its Nuclear Magnetic Resonance (¹H and ¹³C NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) profiles. Detailed, field-proven protocols for the acquisition of these spectra are also presented, offering a comprehensive resource for researchers, scientists, and professionals in drug development.

Introduction

2-Bromo-3-iodo-4-methylpyridine is a heterocyclic compound featuring a pyridine core substituted with a bromine atom at the 2-position, an iodine atom at the 3-position, and a methyl group at the 4-position. The unique electronic environment created by the interplay of the electron-withdrawing halogens, the electron-donating methyl group, and the inherent aromaticity of the pyridine ring results in a distinct spectroscopic fingerprint. This guide aims to provide a robust reference for the characterization of this molecule, facilitating its synthesis and application in various research and development endeavors. Due to the limited availability of publicly accessible experimental spectra, this guide focuses on high-quality predicted data, contextualized with established principles of spectroscopic analysis.

Molecular Structure and Physicochemical Properties

A foundational understanding of the molecular structure is essential for the interpretation of its spectroscopic data.

Molecular Structure:

Caption: Molecular structure of 2-Bromo-3-iodo-4-methylpyridine.

Table 1: Physicochemical Properties of 2-Bromo-3-iodo-4-methylpyridine

Property	Value	Source
CAS Number	884494-42-2	[1]
Molecular Formula	C₆H₅BrIN	[1]
Molecular Weight	297.92 g/mol	[1]
IUPAC Name	2-bromo-3-iodo-4-methylpyridine	[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule. The predicted ¹H and ¹³C NMR data for 2-Bromo-3-iodo-4-methylpyridine in a standard deuterated solvent like CDCl₃ are presented below.

Predicted ¹H NMR Data

The proton NMR spectrum is expected to show three distinct signals: two for the aromatic protons on the pyridine ring and one for the methyl group protons. The electron-withdrawing effects of the bromine and iodine atoms, as well as the nitrogen atom, will significantly influence the chemical shifts of the aromatic protons, generally shifting them downfield.

Table 2: Predicted ¹H NMR Data for 2-Bromo-3-iodo-4-methylpyridine (in CDCl₃)

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)
H-6	~8.1 - 8.3	Doublet (d)	~5.0
H-5	~7.0 - 7.2	Doublet (d)	~5.0
-CH₃	~2.4 - 2.6	Singlet (s)	N/A

Interpretation:

• The H-6 proton, being adjacent to the electronegative nitrogen atom, is expected to be the most downfield of the aromatic protons.

• The H-5 proton will be upfield relative to H-6. These two protons are expected to show a coupling interaction, resulting in a doublet for each signal.

• The methyl group protons at the 4-position will appear as a singlet, as there are no adjacent protons to couple with.

Predicted ¹³C NMR Data

The ¹³C NMR spectrum is predicted to display six signals, corresponding to the five carbons of the pyridine ring and the one methyl carbon. The carbons directly attached to the electronegative bromine and iodine atoms (C-2 and C-3) are expected to be significantly influenced in their chemical shifts.

Table 3: Predicted ¹³C NMR Data for 2-Bromo-3-iodo-4-methylpyridine (in CDCl₃)

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
C-2	~145 - 150
C-3	~95 - 100
C-4	~150 - 155
C-5	~125 - 130
C-6	~150 - 155
-CH₃	~20 - 25

Interpretation:

• The C-2 carbon, bonded to the bromine atom, is expected to be significantly downfield.

• The C-3 carbon, bonded to the iodine atom, will also have a characteristic chemical shift, though the effect of iodine can be more complex than that of bromine.

• The chemical shifts of C-4, C-5, and C-6 will be influenced by the combined electronic effects of the substituents and the nitrogen atom.

• The methyl carbon will appear in the typical upfield region for alkyl groups.

Experimental Protocol for NMR Data Acquisition

Caption: Experimental workflow for NMR analysis.

Infrared (IR) Spectroscopy

IR spectroscopy provides valuable information about the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.

Predicted IR Absorption Bands

The IR spectrum of 2-Bromo-3-iodo-4-methylpyridine is expected to exhibit characteristic absorption bands corresponding to the vibrations of the pyridine ring, the C-H bonds of the methyl group and the aromatic ring, and the carbon-halogen bonds.

Table 4: Predicted IR Absorption Bands for 2-Bromo-3-iodo-4-methylpyridine

Wavenumber (cm⁻¹)	Vibration Type	Intensity
3100 - 3000	Aromatic C-H stretch	Medium to Weak
2980 - 2850	Aliphatic C-H stretch (-CH₃)	Medium
1600 - 1450	Aromatic C=C and C=N ring stretching	Medium to Strong
1450 - 1350	-CH₃ bending	Medium
1200 - 1000	In-plane C-H bending	Medium
850 - 750	Out-of-plane C-H bending	Strong
700 - 550	C-Br stretch	Medium to Strong
600 - 500	C-I stretch	Medium to Strong

Interpretation:

• The presence of aromatic C-H stretching vibrations above 3000 cm⁻¹ and ring stretching vibrations in the 1600-1450 cm⁻¹ region are characteristic of the pyridine ring.

• The aliphatic C-H stretching and bending vibrations confirm the presence of the methyl group.

• The carbon-halogen stretching vibrations for C-Br and C-I are expected in the fingerprint region (below 1000 cm⁻¹).

Experimental Protocol for IR Data Acquisition (Thin Solid Film Method)

Caption: Experimental workflow for IR analysis (Thin Solid Film Method).

Mass Spectrometry (MS)

Mass spectrometry is a destructive analytical technique that provides information about the molecular weight and elemental composition of a compound, as well as its fragmentation pattern upon ionization.

Predicted Mass Spectrum Data (Electron Ionization)

Under electron ionization (EI), 2-Bromo-3-iodo-4-methylpyridine is expected to produce a molecular ion peak (M⁺) and several fragment ions. A key feature will be the isotopic pattern of bromine (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio).

Table 5: Predicted Key Ions in the Mass Spectrum of 2-Bromo-3-iodo-4-methylpyridine

m/z	Ion	Notes
297/299	[C₆H₅⁷⁹BrIN]⁺ / [C₆H₅⁸¹BrIN]⁺	Molecular ion (M⁺) peak, showing the bromine isotope pattern.
170/172	[C₆H₅⁷⁹Br]⁺ / [C₆H₅⁸¹Br]⁺	Loss of an iodine radical ([M-I]⁺).
282/284	[C₅H₂⁷⁹BrIN]⁺ / [C₅H₂⁸¹BrIN]⁺	Loss of a methyl radical ([M-CH₃]⁺), showing the bromine isotope pattern.
92	[C₆H₅N]⁺	Loss of both bromine and iodine radicals.

Interpretation:

• The molecular ion peak should exhibit a characteristic M and M+2 pattern with nearly equal intensities, which is a definitive indicator of the presence of one bromine atom.

• Fragmentation is likely to involve the cleavage of the carbon-halogen bonds, with the loss of an iodine radical being a probable pathway due to the weaker C-I bond compared to the C-Br bond.

• Loss of the methyl group is another common fragmentation pathway for alkyl-substituted aromatic compounds.

Experimental Protocol for GC-MS Data Acquisition

Caption: Experimental workflow for GC-MS analysis.

Conclusion

This technical guide provides a comprehensive overview of the predicted spectroscopic data for 2-Bromo-3-iodo-4-methylpyridine. The presented ¹H NMR, ¹³C NMR, IR, and MS data, along with the detailed experimental protocols, serve as a valuable resource for the identification and characterization of this important synthetic intermediate. While predicted data offers a strong foundation, it is imperative that experimental verification is performed to confirm these findings for any critical application.

References

• PubChem. (n.d.). 2-Bromo-3-iodo-4-methylpyridine. [Link]

• Appretech Scientific Limited. (n.d.). 2-bromo-3-iodo-4-methylpyridine. [Link]

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1H NMR and 13C NMR spectra of 2-Bromo-3-iodo-4-methylpyridine

An In-Depth Technical Guide to the 1H and 13C NMR Spectra of 2-Bromo-3-iodo-4-methylpyridine

Abstract

This technical guide provides a comprehensive analysis of the anticipated 1H and 13C Nuclear Magnetic Resonance (NMR) spectra of 2-Bromo-3-iodo-4-methylpyridine. In the absence of publicly available experimental spectra for this specific polysubstituted pyridine, this document leverages established principles of NMR spectroscopy, substituent effects in pyridine systems, and data from analogous compounds to predict and interpret its spectral characteristics. This guide is intended for researchers, scientists, and professionals in drug development and organic synthesis who rely on NMR for the structural elucidation of complex heterocyclic molecules. A detailed, field-proven protocol for the acquisition of high-quality NMR data for this class of compounds is also provided.

Introduction: The Structural Significance of 2-Bromo-3-iodo-4-methylpyridine

2-Bromo-3-iodo-4-methylpyridine is a highly functionalized heterocyclic compound of significant interest in organic synthesis. As an important intermediate, it serves as a versatile building block for the construction of more complex molecular architectures, particularly in the development of novel pharmaceutical and agrochemical agents[1]. The strategic placement of three different substituents—a bromine atom, an iodine atom, and a methyl group—on the pyridine ring offers a rich platform for regioselective functionalization through various cross-coupling reactions.

Given the critical role of unambiguous structural confirmation in modern chemical research, Nuclear Magnetic Resonance (NMR) spectroscopy stands as an indispensable analytical technique. This guide will provide a detailed predictive analysis of the 1H and 13C NMR spectra of 2-Bromo-3-iodo-4-methylpyridine, offering a foundational reference for researchers working with this and structurally related compounds.

Predicted 1H NMR Spectral Analysis

The 1H NMR spectrum of 2-Bromo-3-iodo-4-methylpyridine is expected to exhibit two signals in the aromatic region, corresponding to the two protons on the pyridine ring, and one signal in the aliphatic region from the methyl group protons. The chemical shifts (δ) are influenced by the electron-withdrawing effects of the nitrogen atom and the halogen substituents, as well as the electron-donating nature of the methyl group.

Key Predicted Features:

• Aromatic Protons (H-5 and H-6): The pyridine ring contains two remaining protons at positions 5 and 6. These protons will appear as distinct signals due to their different electronic environments.

  • H-6: This proton is adjacent to the nitrogen atom, which strongly deshields it, causing a downfield shift. It is expected to appear as a doublet due to coupling with H-5.

  • H-5: This proton is further from the nitrogen and is influenced by the adjacent substituents. It will also appear as a doublet due to coupling with H-6.

• Methyl Protons (-CH3): The protons of the methyl group at position 4 will appear as a singlet in the upfield region of the spectrum, as there are no adjacent protons to couple with.

Table 1: Predicted 1H NMR Data for 2-Bromo-3-iodo-4-methylpyridine (in CDCl3)

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)
H-6	~8.1 - 8.3	Doublet (d)	~5.0
H-5	~7.0 - 7.2	Doublet (d)	~5.0
-CH3	~2.4 - 2.6	Singlet (s)	N/A

Note: These are estimated values. Actual chemical shifts may vary depending on the solvent and experimental conditions.

Predicted 13C NMR Spectral Analysis

The 13C NMR spectrum is predicted to show six distinct signals, corresponding to the five carbons of the pyridine ring and the one methyl carbon. The chemical shifts of the ring carbons are significantly influenced by the attached substituents.

Key Predicted Features:

• C-2 and C-3: These carbons are directly attached to the electron-withdrawing bromine and iodine atoms, respectively. This will cause a significant downfield shift for C-2 and a notable, though less pronounced, upfield shift for C-3 due to the heavy atom effect of iodine.

• C-4: The carbon bearing the methyl group will be influenced by both the methyl substituent and the adjacent iodine.

• C-5 and C-6: These carbons will have chemical shifts typical for substituted pyridines, with C-6 being the most downfield due to its proximity to the nitrogen atom.

• Methyl Carbon (-CH3): The methyl carbon will appear in the aliphatic region of the spectrum at a characteristic upfield chemical shift.

Table 2: Predicted 13C NMR Data for 2-Bromo-3-iodo-4-methylpyridine (in CDCl3)

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
C-2	~145 - 150
C-3	~95 - 100
C-4	~150 - 155
C-5	~125 - 130
C-6	~150 - 155
-CH3	~20 - 25

Note: These are estimated values based on additive models and data from similar compounds.[2][3][4]

Experimental Protocol for NMR Data Acquisition

To obtain high-quality 1H and 13C NMR spectra of 2-Bromo-3-iodo-4-methylpyridine, the following experimental protocol is recommended.

Materials & Equipment:

• 2-Bromo-3-iodo-4-methylpyridine sample

• Deuterated solvent (e.g., Chloroform-d, CDCl3)

• High-quality 5 mm NMR tube and cap

• Pipette or syringe

• NMR Spectrometer (e.g., 400 MHz or higher)

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of the sample into a clean, dry vial.

  • Dissolve the sample in approximately 0.6-0.7 mL of deuterated chloroform (CDCl3).

  • Transfer the solution to a 5 mm NMR tube.

• Spectrometer Setup:

  • Insert the NMR tube into the spectrometer.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

• 1H NMR Acquisition:

  • Acquire a standard one-dimensional proton spectrum.

  • Use a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Process the data with appropriate window functions (e.g., exponential multiplication) to enhance signal-to-noise or resolution.

• 13C NMR Acquisition:

  • Acquire a proton-decoupled 13C spectrum.

  • A larger number of scans will be required compared to the 1H spectrum due to the lower natural abundance of 13C.

• Data Processing:

  • Phase the resulting spectra to ensure all peaks are in the positive absorptive mode.

  • Calibrate the chemical shift scale. For CDCl3, the residual solvent peak for 1H is at 7.26 ppm, and the 13C peak is at 77.16 ppm.

  • Integrate the peaks in the 1H spectrum to determine the relative proton ratios.

  • Analyze peak multiplicities and coupling constants to aid in structural assignment.

Visualization of Molecular Structure and Key NMR Correlations

The following diagram illustrates the molecular structure of 2-Bromo-3-iodo-4-methylpyridine and highlights the key proton and carbon atoms for NMR analysis.

Caption: Molecular structure of 2-Bromo-3-iodo-4-methylpyridine with key NMR assignments.

Conclusion

This technical guide provides a detailed predictive framework for the 1H and 13C NMR spectra of 2-Bromo-3-iodo-4-methylpyridine. By understanding the expected chemical shifts and coupling patterns, researchers can more efficiently and accurately characterize this important synthetic intermediate. The provided experimental protocol offers a robust method for acquiring high-quality NMR data, which is essential for unambiguous structure elucidation and for ensuring the purity of the compound in drug discovery and development workflows.

References

• Kleinpeter, E., et al. (1997). 13C NMR Chemical Shift Calculations for Some Substituted Pyridines: A Comparative Consideration. Journal of Chemical Information and Computer Sciences, 37(5), 949-956. [Link]

• Thomas, S., et al. (1997). 13C NMR Chemical Shift Calculations for Some Substituted Pyridines: A Comparative Consideration. Semantic Scholar. [Link]

• Abraham, R. J., et al. (2007). 1H chemical shifts in NMR. Part 18. Ring currents and π-electron effects in hetero-aromatics. Magnetic Resonance in Chemistry, 45(9), 743-753. [Link]

• Kamienski, C. W., et al. (2000). Substituent Effects in the 13C-NMR Spectra of Six-Membered Nitrogen Heteroaromatic Compounds. Molecules, 5(9), 1081-1092. [Link]

• Metin, Ö. (2011). Basic 1H- and 13C-NMR Spectroscopy. Elsevier. [Link]

• ChemBK. (2024). 2-bromo-3-iodo-4-methylpyridine. ChemBK. [Link]

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An In-depth Technical Guide to the Stability and Storage of 2-Bromo-3-iodo-4-methylpyridine

Introduction

2-Bromo-3-iodo-4-methylpyridine is a highly functionalized heterocyclic compound, serving as a critical building block in the synthesis of complex organic molecules.[1] Its unique substitution pattern, featuring both a bromine and an iodine atom, makes it a versatile substrate for a variety of cross-coupling reactions pivotal in the fields of pharmaceutical and agrochemical research. The successful application of this reagent is intrinsically linked to its purity and stability. This guide provides a comprehensive overview of the factors influencing the stability of 2-Bromo-3-iodo-4-methylpyridine, recommended storage conditions, and protocols for assessing its integrity over time.

Core Stability Profile and Mechanistic Considerations

While specific, in-depth stability studies on 2-Bromo-3-iodo-4-methylpyridine are not extensively published, a robust understanding of its stability can be derived from the general principles of halogenated pyridines and related aromatic compounds. The primary factors influencing its stability are temperature, light, atmospheric oxygen, and moisture.

Key Physicochemical Properties:

• Molecular Formula: C6H5BrIN[2]

• Molecular Weight: 297.92 g/mol [1]

• Boiling Point: 305.9°C at 760 mmHg[2][3]

• Density: 2.171 g/cm³[3]

Potential Degradation Pathways

Several degradation mechanisms can affect the purity of 2-Bromo-3-iodo-4-methylpyridine:

• Photodegradation: The carbon-iodine bond is significantly weaker than the carbon-bromine bond and is particularly susceptible to cleavage upon exposure to UV or visible light.[4] This can initiate radical reactions, leading to the formation of a variety of impurities and a reduction in the compound's potency.[5]

• Thermal Decomposition: While the compound has a high boiling point, elevated temperatures can promote decomposition. Brominated flame retardants, for example, can decompose at high temperatures, leading to the formation of hydrobromic acid.[6] A similar process could occur with 2-Bromo-3-iodo-4-methylpyridine, potentially leading to dehalogenation or other side reactions.

• Hydrolysis: The presence of moisture can lead to the hydrolysis of the carbon-halogen bonds, particularly the more labile C-I bond, to form the corresponding hydroxypyridine derivative. This process may be catalyzed by acidic or basic conditions.[4]

• Oxidation: Like other pyridine derivatives, 2-Bromo-3-iodo-4-methylpyridine can be susceptible to oxidation, potentially forming N-oxides or other oxidative degradation products, especially in the presence of strong oxidizing agents.[4][7]

Recommended Storage and Handling Protocols

To mitigate the degradation pathways described above, stringent storage and handling procedures are essential.

Storage Conditions

Parameter	Recommendation	Rationale
Temperature	Refrigerate at 2-8°C.	To minimize the rate of potential thermal degradation and hydrolytic reactions.[4]
Atmosphere	Store under an inert atmosphere (e.g., Argon or Nitrogen).	To prevent oxidative degradation and hydrolysis by excluding atmospheric oxygen and moisture.[8][9]
Container	Use a tightly sealed, amber glass vial or a container designed for air-sensitive reagents.	To protect from light exposure and prevent the ingress of air and moisture.[3][10][11][12]
Incompatibilities	Store away from strong oxidizing agents.[7][10]	To avoid vigorous and potentially hazardous reactions that could lead to degradation.[7]

Handling Procedures

Given the potential for air and moisture sensitivity, proper handling techniques are crucial for maintaining the integrity of 2-Bromo-3-iodo-4-methylpyridine.

• Inert Atmosphere Handling: For transferring the compound, especially in solution, the use of Schlenk line techniques or a glovebox is highly recommended.[13] This involves using oven-dried glassware and purging with an inert gas to create an oxygen- and moisture-free environment.[8]

• Personal Protective Equipment (PPE): Always handle the compound in a well-ventilated area, such as a fume hood.[12] Wear appropriate PPE, including safety glasses with side shields, gloves, and a lab coat.[7]

• Dispensing: For solid compounds, a glovebox is ideal. For liquids or solutions, use a syringe that has been dried and purged with an inert gas.[9]

Stability Assessment and Quality Control

Regular assessment of the purity of 2-Bromo-3-iodo-4-methylpyridine is crucial, especially for long-term storage or before use in sensitive reactions. The International Council for Harmonisation (ICH) provides guidelines for stability testing of drug substances and products, which can be adapted for key intermediates.[14]

Analytical Methods

Two primary analytical techniques are suitable for assessing the purity and detecting degradation products of 2-Bromo-3-iodo-4-methylpyridine:

• High-Performance Liquid Chromatography (HPLC): This is a robust method for quantitative purity assessment and detecting non-volatile impurities. A reversed-phase C18 column with a mobile phase of acetonitrile and water is typically effective.[15]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is excellent for identifying volatile impurities, residual solvents, and confirming the identity of the main component.[15]

The following diagram outlines a general workflow for the stability assessment of 2-Bromo-3-iodo-4-methylpyridine.

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The Halogen Dance: A Strategic Translocation for Novel Pyridine Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: Beyond Conventional Pyridine Functionalization

In the landscape of heterocyclic chemistry, the pyridine scaffold remains a cornerstone, integral to pharmaceuticals, agrochemicals, and materials science. However, the regioselective functionalization of the pyridine ring often presents significant synthetic hurdles. Traditional electrophilic aromatic substitution on the electron-deficient pyridine ring is notoriously challenging and frequently results in mixtures of isomers.[1] While directed ortho-metalation (DoM) offers a powerful strategy for functionalization adjacent to a directing group, it is inherently limited by the position of this group.

The Halogen Dance (HD) reaction emerges as a compelling and elegant solution to access pyridine substitution patterns that are otherwise difficult to obtain.[2] This base-catalyzed intramolecular rearrangement involves the migration of a halogen atom (typically bromine or iodine) from its initial position to a more thermodynamically stable location on the pyridine ring.[3] This guide provides an in-depth exploration of the Halogen Dance reaction mechanism for pyridine synthesis, offering actionable protocols and field-proven insights for its successful implementation in a research and development setting.

The Core Mechanism: A Thermodynamically Driven Isomerization

The driving force behind the Halogen Dance is the formation of a more stable carbanionic intermediate. The reaction is typically initiated by a strong, non-nucleophilic base, such as lithium diisopropylamide (LDA), which deprotonates the pyridine ring at a position ortho to a directing metalation group (DMG) or at the most acidic proton. This initial lithiated species is often not the most stable possible carbanion on the ring.

The Halogen Dance proceeds through a series of intermolecular halogen-metal exchange steps. The initially formed lithiated pyridine acts as a halogen acceptor, while another molecule of the starting halopyridine acts as a halogen donor. This exchange leads to the formation of a dihalogenated intermediate and a new lithiated species where the lithium is positioned at a more thermodynamically favored site. This process continues until an equilibrium is reached, favoring the most stable lithiated regioisomer. Quenching this final intermediate with an electrophile affords the rearranged and functionalized pyridine product.

Several factors critically influence the outcome of the Halogen Dance reaction:

• Choice of Base: Strong lithium amide bases like LDA and lithium tetramethylpiperidide (LiTMP) are commonly employed to initiate the deprotonation.[3] The choice of base can influence the initial site of deprotonation and the overall efficiency of the reaction.

• Temperature: Temperature plays a crucial role in controlling the kinetics versus thermodynamics of the reaction. Lower temperatures can sometimes be used to trap the kinetically formed lithiated species before the Halogen Dance occurs, while higher temperatures promote the rearrangement to the thermodynamically favored isomer.[4]

• Solvent: Ethereal solvents such as tetrahydrofuran (THF) and diethyl ether are standard, as they effectively solvate the organolithium intermediates.

• Nature of the Halogen: The Halogen Dance is most efficient with heavier halogens. The order of migratory aptitude is I > Br > Cl >> F. Fluorine and chlorine are generally considered non-migratory under typical Halogen Dance conditions and can even act as directing groups.[5]

Below is a diagram illustrating the generalized mechanism of a Halogen Dance reaction on a substituted pyridine.

Caption: Generalized mechanism of the Halogen Dance reaction.

Experimental Protocol: Synthesis of 4-iodo-2-bromopyridine via Halogen Dance

This protocol details a representative Halogen Dance reaction for the synthesis of 4-iodo-2-bromopyridine, a valuable building block in organic synthesis.[6]

Materials and Reagents:

Reagent/Material	Grade	Supplier
2,4-Dibromopyridine	ReagentPlus®, 99%	Sigma-Aldrich
n-Butyllithium (n-BuLi)	2.5 M in hexanes	Sigma-Aldrich
Diisopropylamine	Anhydrous, 99.5%	Sigma-Aldrich
Tetrahydrofuran (THF)	Anhydrous, ≥99.9%	Sigma-Aldrich
Iodine (I₂)	99.8%	Sigma-Aldrich
Saturated aq. NH₄Cl solution	-	-
Saturated aq. Na₂S₂O₃ solution	-	-
Dichloromethane (DCM)	ACS reagent	Fisher Scientific
Magnesium sulfate (MgSO₄)	Anhydrous	Fisher Scientific

Experimental Workflow:

Caption: Step-by-step experimental workflow for the Halogen Dance reaction.

Step-by-Step Procedure:

• Preparation of LDA: To a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and under a nitrogen atmosphere, add anhydrous THF (50 mL) and diisopropylamine (1.4 mL, 10 mmol). Cool the solution to -78 °C using a dry ice/acetone bath. To this stirred solution, add n-butyllithium (4.0 mL of a 2.5 M solution in hexanes, 10 mmol) dropwise. Stir the resulting solution at -78 °C for 30 minutes.

• Halogen Dance Reaction: In a separate flask, dissolve 2,4-dibromopyridine (2.37 g, 10 mmol) in anhydrous THF (20 mL). Add this solution dropwise to the freshly prepared LDA solution at -78 °C. Stir the reaction mixture at -78 °C for 2 hours.

• Electrophilic Quench: Dissolve iodine (2.79 g, 11 mmol) in anhydrous THF (20 mL). Add this solution dropwise to the reaction mixture at -78 °C.

• Workup: Allow the reaction mixture to warm to room temperature. Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution (20 mL). Extract the aqueous layer with dichloromethane (3 x 30 mL). Combine the organic layers and wash with saturated aqueous sodium thiosulfate solution (20 mL) and brine (20 mL). Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel (eluting with a hexane-ethyl acetate gradient) to afford 4-iodo-2-bromopyridine as a white solid.

Data and Applications in Pyridine Synthesis

The Halogen Dance reaction has been successfully applied to a variety of pyridine substrates, enabling the synthesis of diverse substitution patterns. The following table summarizes representative examples of Halogen Dance reactions on different pyridine derivatives.

Starting Material	Base	Temperature (°C)	Electrophile	Product	Yield (%)	Reference
2-Chloro-3-bromopyridine	LDA	-70	H₂O	4-Bromo-2-chloropyridine	85	[4]
2-Fluoro-3-iodopyridine	LDA	-70	DMF	2-Fluoro-4-formyl-3-iodopyridine	72	[7]
3-Bromo-4-ethoxypyridine	KNH₂	-	-	4-Bromo-3-ethoxypyridine	-	[5]
2,4-Dibromopyridine	n-BuLi	-78	I₂	2-Bromo-4-iodopyridine	82	[6]

Conclusion: A Powerful Tool for Strategic Synthesis

The Halogen Dance reaction represents a powerful and often underutilized strategy for the synthesis of substituted pyridines. Its ability to effect halogen translocation to thermodynamically more stable positions opens up synthetic routes to isomers that are not readily accessible through conventional methods. For researchers in drug development and materials science, mastering the Halogen Dance provides a strategic advantage in the design and synthesis of novel pyridine-containing molecules. By carefully controlling the reaction parameters, particularly the choice of base and temperature, chemists can harness this elegant rearrangement to achieve their synthetic goals with high regioselectivity and efficiency.

References

• Bunnett, J. F. (1978). Base-catalyzed halogen dance, and other reactions of aryl halides. Accounts of Chemical Research, 11(11), 413–420.
• Duan, X.-F., & Zhang, Z.-B. (2005). RECENT PROGRESS OF HALOGEN-DANCE REACTIONS IN HETEROCYCLES. HETEROCYCLES, 65(8), 2005.

• Wikipedia contributors. (2023, December 27). Halogen dance rearrangement. In Wikipedia, The Free Encyclopedia. Retrieved from [Link]

• Legros, J., et al. (2022). Continuous-Flow Divergent Lithiation of 2,3-Dihalopyridines: Deprotolithiation versus Halogen Dance. Chemistry – A European Journal, 28(71), e202202286. Available at: [Link]

• Jones, L., & Whitaker, B. J. (2016). Modeling a halogen dance reaction mechanism: A density functional theory study. Journal of Computational Chemistry, 37(18), 1697–1703. Available at: [Link]

• Duan, X.-F., et al. (2004). A Convenient Synthesis of 2-Bromo-4-iodopyridine via Halogen Dance and Its Successive One-Pot Disubstitutions. Synthesis, 2004(12), 1943-1946. Available at: [Link]

• De Souza, M. V. N. (2007). Halogen Dance Reaction and its Application in Organic Synthesis. Current Organic Chemistry, 11(8), 637-646. Available at: [Link]

• Duan, X.-F., & Zhang, Z.-B. (2005). Recent progress of halogen-dance reactions in heterocycles. Heterocycles, 65(8), 2005-2012. Available at: [Link]

• Legros, J., et al. (2022). Continuous-Flow Divergent Lithiation of 2,3-Dihalopyridines: Deprotolithiation versus Halogen Dance. Chemistry, 28(71). Available at: [Link]

• Legros, J., et al. (2022). Continuous-Flow Divergent Lithiation of 2,3-Dihalopyridines: Deprotolithiation versus Halogen Dance. PMC. Available at: [Link]

• Duan, X.-F., & Zhang, Z.-B. (2005). RECENT PROGRESS OF HALOGEN-DANCE REACTIONS IN HETEROCYCLES. HETEROCYCLES. Available at: [Link]

• Vedejs, E., & Stauffer, S. R. (2011). Mechanistic Insight into the Halogen Dance Rearrangement of Iodooxazoles. Synthesis, 2011(19), 3085-3090. Available at: [Link]

• De Souza, M. V. N. (2007). Halogen Dance Reaction and its Application in Organic Synthesis. Bentham Science. Available at: [Link]

• Reddy, T. J., et al. (2009). A Simple, Modular Synthesis of Substituted Pyridines. Organic letters, 11(23), 5482–5485. Available at: [Link]

• Fröhlich, J., & Ebel, M. (n.d.). Base catalysed halogen dance reactions. Retrieved from [Link]

• Schnürch, M., et al. (2007). Halogen dance reactions—A review. Chemical Society Reviews, 36(7), 1046-1057. Available at: [Link]

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Introduction: The Centrality of the Pyridine Scaffold and the Challenge of Regiocontrol

An In-depth Technical Guide: Regioselectivity in the Synthesis of Polysubstituted Pyridines: A Guide for Researchers and Drug Development Professionals

The pyridine ring is a cornerstone of modern medicinal chemistry and materials science. It is the second most common nitrogen-containing heterocycle found in FDA-approved drugs, forming the core of therapeutics ranging from the vasodilator papaverine to the antihypertensive torasemide.[1] Its prevalence stems from its unique electronic properties, stability, water solubility, and capacity to form crucial hydrogen bonds with biological targets.[1][2] The biological activity of a pyridine-containing molecule is critically dependent on its substitution pattern. Therefore, the ability to control the precise placement of functional groups on the pyridine ring—a concept known as regioselectivity—is paramount in the design and synthesis of novel pharmaceuticals and functional materials.

This guide provides an in-depth analysis of the principles governing regioselectivity in the synthesis of polysubstituted pyridines. We will move from foundational condensation reactions, which remain workhorses in the field, to modern transition-metal-catalyzed methodologies that offer novel pathways and unparalleled control. For each method, we will dissect the reaction mechanism to understand the causal factors—steric hindrance, electronic effects, and catalyst-substrate interactions—that dictate the regiochemical outcome. This document is designed to be a practical and authoritative resource, equipping researchers with the knowledge to rationally design synthetic routes to complex, highly functionalized pyridine targets.

Part 1: Classical Condensation Strategies for Pyridine Ring Construction

The de novo construction of the pyridine ring from acyclic precursors remains a highly effective and widely used strategy. The regioselectivity in these reactions is intrinsically linked to the inherent reactivity of the starting materials.

Hantzsch Pyridine Synthesis

First reported by Arthur Hantzsch in 1881, this multicomponent reaction involves the condensation of an aldehyde, two equivalents of a β-ketoester, and a source of ammonia.[3] The initial product is a 1,4-dihydropyridine (a Hantzsch ester), which is subsequently oxidized to the aromatic pyridine.[4] The synthesis is famously employed in the production of calcium channel blockers like nifedipine.[3][5]

Mechanism and Regioselectivity:

The classical Hantzsch synthesis, using two identical equivalents of a β-ketoester, produces a symmetrically substituted pyridine, obviating regiochemical questions. The complexity arises when two different dicarbonyl compounds are used in a modified approach. The reaction proceeds through two key intermediates: an enamine formed from one dicarbonyl and ammonia, and an α,β-unsaturated carbonyl (a Knoevenagel condensation product) from the other dicarbonyl and the aldehyde.[4][6] The regioselectivity is determined in the subsequent Michael addition step. The more nucleophilic enamine will preferentially attack the more electrophilic unsaturated carbonyl. The final cyclization and dehydration steps lock in the substitution pattern.

Experimental Protocol: General Procedure for Hantzsch Synthesis

• To a round-bottom flask, add the aldehyde (1.0 eq.), the β-ketoester (2.0 eq.), and a suitable solvent (e.g., ethanol).

• Add the nitrogen source, typically ammonium acetate (1.1 eq.).

• Heat the mixture to reflux and monitor the reaction by TLC until the starting materials are consumed (typically 2-4 hours).[5]

• Cool the reaction mixture to room temperature. The 1,4-dihydropyridine product often precipitates and can be collected by filtration.

• To a solution of the crude 1,4-dihydropyridine in a suitable solvent (e.g., acetic acid), add an oxidizing agent (e.g., ceric ammonium nitrate, manganese dioxide, or ferric chloride).[3]

• Stir the reaction at room temperature or with gentle heating until aromatization is complete (monitored by TLC).

• Perform an aqueous workup, extract the product with an organic solvent, dry, and purify by column chromatography.

Bohlmann-Rahtz Pyridine Synthesis

The Bohlmann-Rahtz synthesis is a highly reliable and regioselective method for preparing 2,3,6-trisubstituted pyridines.[7] It is a two-step process involving the condensation of an enamine with an ethynylketone.[8]

Mechanism and Regioselectivity:

The power of this method lies in its predictable regiochemical outcome. The synthesis proceeds via a tandem Michael addition-heterocyclization sequence.[9]

• Michael Addition: The enamine attacks the β-carbon of the ethynylketone. This step dictates the final arrangement of substituents.

• Isomerization & Cyclodehydration: The resulting aminodiene intermediate undergoes a thermally induced E/Z isomerization, which is necessary to bring the reactive ends into proximity for the subsequent cyclodehydration, yielding the pyridine ring.[7][10]

The final substitution pattern is a direct and unambiguous mapping of the starting material fragments, making this a premier method for accessing 2,3,6-trisubstituted pyridines as a single regioisomer.[9] Modern advancements have led to one-pot, three-component procedures where the enamine is generated in situ from a 1,3-dicarbonyl compound and an ammonia source, further simplifying the process.[7][9]

Experimental Protocol: One-Pot Three-Component Bohlmann-Rahtz Synthesis [9][10]

• In a suitable solvent such as ethanol, dissolve the 1,3-dicarbonyl compound (1.0 eq.) and ammonium acetate (1.5 eq.).

• Stir the mixture at room temperature for 30 minutes to generate the enamine in situ.

• Add the ethynyl ketone (1.0 eq.) to the reaction mixture.

• Heat the reaction to reflux until the starting materials are consumed (monitored by TLC or LC-MS).

• Cool the reaction to room temperature and remove the solvent under reduced pressure.

• Purify the resulting residue by column chromatography on silica gel to afford the polysubstituted pyridine. Acid catalysis (e.g., acetic acid, Amberlyst-15) can be used to lower the required reaction temperature.[7][10]

Kröhnke Pyridine Synthesis

The Kröhnke synthesis is a versatile method for preparing 2,4,6-trisubstituted pyridines. The reaction involves the condensation of an α-pyridinium methyl ketone salt with an α,β-unsaturated carbonyl compound in the presence of a nitrogen source, typically ammonium acetate.[11][12]

Mechanism and Regioselectivity:

Similar to the Bohlmann-Rahtz synthesis, the Kröhnke method offers excellent regiocontrol. The mechanism proceeds through a well-defined cascade:[12]

• Ylide Formation: The α-pyridinium methyl ketone salt is deprotonated to form a pyridinium ylide.

• Michael Addition: The ylide acts as a soft nucleophile, adding to the β-position of the α,β-unsaturated carbonyl compound.

• Cyclization/Elimination: The resulting 1,5-dicarbonyl intermediate reacts with ammonia, undergoes cyclization, and finally eliminates a molecule of pyridine and water to form the aromatic product.

The regiochemistry is locked in by the specific roles of each component: the ketone provides the C2 and C3 atoms, the enone provides C4, C5, and C6, and the substituents are arranged accordingly.

Part 2: Modern Transition-Metal-Catalyzed Strategies

Transition metal catalysis has revolutionized pyridine synthesis, enabling the construction of complex substitution patterns under mild conditions and with high degrees of control.[13][14] These methods often rely on fundamentally different bond-forming strategies compared to classical condensations.

[2+2+2] Cycloaddition of Alkynes and Nitriles

The transition-metal-catalyzed [2+2+2] cycloaddition is a highly atom-economical method for constructing the pyridine ring from two alkyne molecules and one nitrile molecule.[15][16] Cobalt, rhodium, and iron catalysts are most commonly employed.[15][17]

Mechanism and Regioselectivity:

The central challenge and area of intense research in this field is controlling regioselectivity, particularly when two different, unsymmetrical alkynes are used, which could potentially lead to four structural isomers.[18] The key steps in the catalytic cycle involve the formation of a metallacyclopentadiene intermediate from two alkyne units, followed by insertion of the nitrile. Regiocontrol is dictated by several factors:

• Steric and Electronic Bias: In the initial oxidative coupling of the two alkynes on the metal center, steric hindrance generally favors the placement of larger substituents away from each other. Electronically, the coupling often proceeds to form the most stable metallacycle intermediate.[18]

• Intramolecular Cyclization: The most robust strategy for achieving absolute regiocontrol is to use a diyne, where the two alkyne units are tethered. This pre-organizes the system and allows for the formation of a single fused pyridine product.[15]

• Catalyst and Ligand Control: The steric and electronic properties of the ligands on the metal catalyst can profoundly influence the geometry of the intermediates, thereby directing the regiochemical outcome of both the alkyne coupling and nitrile insertion steps.[18]

Catalyst System	Substrates (Alkyne 1 / Alkyne 2 / Nitrile)	Major Regioisomer(s)	Key Factor for Control	Reference
CoCp(CO)₂	Terminal Alkyne / Internal Alkyne / Acetonitrile	2,3,5- and 2,4,5-Trisubstituted	Steric differentiation between alkynes	[18]
[RhCl(cod)]₂/Ligand	Diyne / Benzonitrile	Single Fused Bicyclic Pyridine	Intramolecular tether	[17]
[Cp*Co(I)]	Phenylacetylene / 1-Hexyne / Acetonitrile	2-Butyl-4-phenyl-6-methylpyridine	Steric and electronic effects	[18]
[Fe(II)] Pre-catalyst	1,6-Heptadiyne / Acetonitrile	Single Fused Pyridine	Intramolecular tether	[19]

Table 1: Representative Catalyst Systems and Regioselectivity in [2+2+2] Cycloadditions.

Aza-Diels-Alder Reactions

The aza-Diels-Alder reaction is a powerful [4+2] cycloaddition for constructing nitrogen-containing six-membered rings, which can serve as precursors to pyridines upon oxidation.[20] The reaction involves a nitrogen-containing diene (an aza-diene) and a dienophile.

Mechanism and Regioselectivity:

Regioselectivity is governed by frontier molecular orbital (FMO) theory. The reaction can be classified into two main types:[20]

• Normal-Electron-Demand: An electron-rich aza-diene reacts with an electron-poor dienophile.

• Inverse-Electron-Demand (IEDDA): An electron-poor aza-diene reacts with an electron-rich dienophile. This is particularly valuable for synthesizing highly substituted pyridines.[20]

The regiochemical outcome is determined by the interaction between the Highest Occupied Molecular Orbital (HOMO) of one component and the Lowest Unoccupied Molecular Orbital (LUMO) of the other. The reaction proceeds through a transition state that maximizes the orbital overlap between the termini with the largest orbital coefficients, which are influenced by the electronic nature (electron-donating vs. electron-withdrawing) of the substituents on the aza-diene and dienophile.

Experimental Protocol: Inverse-Electron-Demand Aza-Diels-Alder [20]

• In a dry reaction vessel under an inert atmosphere, dissolve the electron-poor aza-diene (e.g., an α,β-unsaturated imine) (1.0 eq.) in a suitable anhydrous solvent (e.g., THF or dichloromethane).

• Add the electron-rich dienophile (e.g., an enol ether) (1.2-1.5 eq.).

• The reaction may be promoted by a Lewis acid catalyst (e.g., ZnCl₂, Sc(OTf)₃) to increase the rate and selectivity.

• Stir the reaction at the appropriate temperature (ranging from -78 °C to reflux), monitoring by TLC.

• Upon completion, quench the reaction (e.g., with saturated NaHCO₃ solution if a Lewis acid was used).

• Perform an aqueous workup, extract with an organic solvent, dry, and purify the resulting tetrahydropyridine intermediate by column chromatography.

• The intermediate can then be oxidized to the corresponding pyridine using a suitable oxidant (e.g., DDQ, MnO₂).

Regiocontrolled C-H Functionalization and Cross-Coupling

An alternative paradigm to de novo ring synthesis is the direct functionalization of a pre-existing pyridine core. Transition-metal catalysis enables C-H functionalization at positions that are often difficult to access via classical electrophilic or nucleophilic aromatic substitution.[13] Furthermore, sequential cross-coupling reactions provide a modular and highly controllable route to polysubstituted pyridines.

Strategies for Regiocontrol:

• Directed C-H Functionalization: By using a directing group on the pyridine ring, a transition metal catalyst can be guided to a specific C-H bond (e.g., at the C2 or C4 position) for functionalization, achieving high regioselectivity.[13]

• Pyridyne Intermediates: The generation of highly reactive 3,4-pyridyne intermediates allows for the introduction of two adjacent substituents. The regioselectivity of nucleophilic attack on the pyridyne can be controlled by placing electron-withdrawing substituents on the ring, which distort the aryne triple bond and electronically favor attack at one position over the other.[21][22]

• Chemoselective Cross-Coupling: A powerful strategy involves using a di- or tri-halogenated pyridine as a scaffold. By exploiting the differential reactivity of C-X bonds towards palladium-catalyzed cross-coupling (reactivity order: C-I > C-Br > C-OTf > C-OSO₂F > C-Cl), different aryl or alkyl groups can be installed in a stepwise, regiocontrolled manner.[23] For example, a Suzuki coupling can be performed selectively at a C-Br position while leaving a C-Cl or C-OSO₂F untouched for a subsequent coupling reaction.[23]

Conclusion and Future Outlook

The synthesis of polysubstituted pyridines has evolved from classical condensation reactions, which offer robust and predictable routes to specific substitution patterns, to sophisticated transition-metal-catalyzed methods that provide access to unprecedented molecular complexity. While methods like the Bohlmann-Rahtz and Kröhnke syntheses remain invaluable for their inherent regiocontrol, modern strategies such as [2+2+2] cycloadditions and directed C-H functionalizations are pushing the boundaries of what is possible.

The future of this field lies in the development of new catalytic systems with even greater selectivity, allowing for the predictable synthesis of any desired regioisomer from simple starting materials. The continued exploration of ligand effects, asymmetric catalysis, and novel reaction pathways will be crucial in meeting the ever-increasing demand for structurally diverse pyridine scaffolds in drug discovery and materials science. By understanding the fundamental principles of steric, electronic, and catalyst control outlined in this guide, researchers are better equipped to navigate the complexities of pyridine synthesis and design the next generation of functional molecules.

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Alternative starting materials for 2-Bromo-3-iodo-4-methylpyridine synthesis

An In-Depth Technical Guide: Alternative Starting Materials for the Synthesis of 2-Bromo-3-iodo-4-methylpyridine

Executive Summary

2-Bromo-3-iodo-4-methylpyridine is a highly functionalized heterocyclic compound of significant interest in the pharmaceutical and agrochemical sectors.[1][2][3] Its strategic importance stems from the ortho-disposed bromine and iodine substituents, which offer differential reactivity in sequential cross-coupling reactions, enabling the construction of complex molecular architectures.[1][4] While traditional syntheses often commence from 4-methylpyridine, this guide provides a comprehensive exploration of alternative starting materials and synthetic strategies. By leveraging pre-functionalized pyridine cores and advanced ring-construction methodologies, researchers can access this valuable building block through more efficient, scalable, and potentially more cost-effective pathways. This document serves as a technical resource for chemists and drug development professionals, detailing the rationale, experimental protocols, and comparative analysis of these alternative routes.

Chapter 1: The Strategic Importance of 2-Bromo-3-iodo-4-methylpyridine

The unique arrangement of substituents on the 2-Bromo-3-iodo-4-methylpyridine scaffold makes it a "privileged" structure in medicinal chemistry.[4][5] The pyridine core is a common motif in numerous FDA-approved drugs, enhancing properties such as solubility and bioavailability.[4] The true synthetic power of this molecule, however, lies in its halogenation pattern.

The carbon-iodine bond is significantly more reactive than the carbon-bromine bond in palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Stille, Sonogashira).[3][4] This reactivity differential allows for a programmed, regioselective introduction of two different substituents. A synthetic chemist can first perform a coupling reaction at the C3 position (iodine) under mild conditions, leaving the C2 position (bromine) intact for a subsequent, more forcing coupling reaction. This stepwise functionalization is invaluable for building molecular diversity from a single, advanced intermediate.

The conventional approach to synthesizing such a molecule would involve the multi-step functionalization of 4-methylpyridine (γ-picoline).[6] This often requires challenging electrophilic halogenation steps where achieving the desired regioselectivity can be difficult, leading to isomeric impurities and reduced yields.[7] The exploration of alternative starting materials is therefore driven by the need for more direct and selective synthetic routes.

Chapter 2: Synthesis from Pre-Functionalized Pyridine Cores

A highly effective strategy involves starting with a pyridine ring that already contains one or more key functional groups. This approach channels the synthesis towards the desired product by pre-installing functionality that directs subsequent transformations.

Alternative 1: 2-Amino-4-methylpyridine

This is one of the most robust and widely used precursors for the synthesis of 2-bromopyridines.[8] The rationale lies in the versatility of the amino group, which can be cleanly converted into a bromine atom via the Sandmeyer reaction.[7][8]

Synthetic Rationale: The synthesis begins with the diazotization of the 2-amino group under strongly acidic conditions (HBr) using sodium nitrite. The resulting diazonium salt is then displaced by a bromide ion to yield 2-bromo-4-methylpyridine.[7][8] The final step is the regioselective iodination at the C3 position, which is activated by the existing substituents.

Synthetic Workflow Diagram:

Caption: Synthesis from 2-Amino-4-methylpyridine.

Detailed Experimental Protocol (Sandmeyer Reaction): [7][8]

• Diazotization: In a suitable reaction vessel, dissolve 2-amino-4-methylpyridine (1.0 eq) in 48% hydrobromic acid. Cool the resulting slurry to between -5 °C and 0 °C using an ice-salt bath with vigorous mechanical stirring.

• Nitrite Addition: Prepare a solution of sodium nitrite (1.1 eq) in water. Add this solution dropwise to the reaction mixture over 1-2 hours, ensuring the internal temperature is strictly maintained below 0 °C.

• Decomposition: After the addition is complete, continue stirring at <0 °C for an additional 30 minutes. Then, allow the reaction to warm slowly to room temperature and stir for 1-2 hours, or until nitrogen evolution ceases.

• Work-up: Cool the mixture to 0 °C and carefully basify to pH ~9 by the slow addition of a 50% sodium hydroxide solution, maintaining a temperature below 20 °C.

• Extraction: Extract the aqueous layer three times with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield crude 2-bromo-4-methylpyridine, which can be further purified by distillation or chromatography.

Alternative 2: 3-Amino-4-methylpyridine

This alternative leverages the 3-amino group to introduce the iodine substituent first, again using a Sandmeyer-type reaction. Subsequent bromination at the C2 position is then required.

Synthetic Rationale: 3-Amino-4-methylpyridine can be synthesized from 4-methylpyridine-3-boronic acid.[9][10] The amino group is converted to an iodo group via diazotization in the presence of an iodide source (e.g., KI). The resulting 3-iodo-4-methylpyridine is then subjected to regioselective bromination. The electron-donating methyl group and the iodo group will influence the position of bromination, with the C2 and C6 positions being most activated.

Synthetic Workflow Diagram:

Caption: Synthesis from 3-Amino-4-methylpyridine.

Detailed Experimental Protocol (Iodination & Bromination): Protocol for Iodination:

• Diazotization: Add 3-amino-4-methylpyridine (1.0 eq) to a solution of sulfuric acid and water at 0-5 °C. Add a solution of sodium nitrite (1.1 eq) in water dropwise, maintaining the low temperature.

• Iodide Addition: To the cold diazonium salt solution, add a solution of potassium iodide (1.2 eq) in water. Allow the reaction to warm to room temperature and stir until nitrogen evolution subsides.

• Work-up and Purification: Neutralize the reaction mixture and extract with an organic solvent. The crude 3-iodo-4-methylpyridine is then purified.

Protocol for Bromination:

• Reaction Setup: Dissolve 3-iodo-4-methylpyridine (1.0 eq) in a suitable solvent such as chloroform or acetic acid.

• Bromine Addition: Add N-Bromosuccinimide (NBS) or a solution of bromine (1.0-1.1 eq) dropwise at a controlled temperature (e.g., 0 °C to room temperature).

• Monitoring and Work-up: Monitor the reaction by TLC or GC-MS. Upon completion, quench any excess bromine, neutralize the solution, and extract the product. Purify via chromatography to isolate the desired 2-bromo-3-iodo-4-methylpyridine isomer.

Chapter 3: Synthesis via Pyridine Ring Construction

A fundamentally different approach is to construct the substituted pyridine ring from acyclic (non-cyclic) precursors. This strategy, known as total synthesis, can be highly effective for producing complex substitution patterns that are difficult to achieve by functionalizing a pre-existing ring.

Synthetic Rationale: Various methods exist for pyridine synthesis.[11] A relevant example is the synthesis of 3-Amino-2-chloro-4-methylpyridine, a key intermediate for the HIV drug Nevirapine, which can be prepared from simple starting materials like malononitrile and acetone.[12][13][14][15] This provides an intermediate that is already functionalized at the 2, 3, and 4 positions. The 3-amino group can then be converted to iodine, and the 2-chloro group can either be used directly or swapped for a bromine.

Synthetic Workflow Diagram:

Caption: Synthesis via Pyridine Ring Construction.

Detailed Experimental Protocol (Key Steps): [13][14] This is a multi-step synthesis; a key transformation is the chlorination and hydrolysis of the cyanopyridone intermediate.

• Chlorination: To a flask, add 2-hydroxy-4-methyl-3-pyridinecarbonitrile (1.0 eq) and phosphorous oxychloride (POCl₃, ~6 vol). Reflux the mixture for one hour.

• POCl₃ Removal: Distill the excess POCl₃ under reduced pressure.

• Hydrolysis: Carefully pour the residue onto crushed ice. The solid product will precipitate.

• Isolation: Filter the crystalline material, wash with water, and dry to yield 2-chloro-4-methyl-3-pyridinecarbonitrile.

• Amide Formation: Hydrolyze the nitrile group to a carboxamide by heating in concentrated sulfuric acid.[14][16]

• Amine Formation: Convert the carboxamide to the 3-amino group via a Hofmann rearrangement.[16] The resulting 3-Amino-2-chloro-4-methylpyridine can then be carried forward as described in Chapter 2.2.

Chapter 4: Comparative Analysis of Alternative Routes

The choice of synthetic route depends on factors such as the availability and cost of starting materials, scalability, and the desired purity of the final product.

Starting Material	Key Transformations	Advantages	Disadvantages
2-Amino-4-methylpyridine	Sandmeyer Bromination, Electrophilic Iodination	Well-established, reliable reactions. Good control over bromination at C2.	Requires handling of potentially unstable diazonium salts. Iodination regioselectivity can be an issue.
3-Amino-4-methylpyridine	Sandmeyer Iodination, Electrophilic Bromination	Direct route to install iodine at C3.	Starting material is less common. Bromination may yield isomeric byproducts (e.g., at C6).
Acyclic Precursors (e.g., Malononitrile)	Ring Construction, Functional Group Interconversions	Excellent for creating highly substituted patterns from scratch. Avoids regioselectivity issues of direct halogenation.	Typically involves a longer sequence of reactions (lower overall yield). May require more process optimization.

Chapter 5: Conclusion

While the direct functionalization of 4-methylpyridine remains a possible route to 2-Bromo-3-iodo-4-methylpyridine, it is fraught with challenges of regiocontrol. This guide has detailed several superior strategies based on alternative starting materials that offer more controlled and efficient pathways. The use of pre-functionalized cores, such as 2-amino- or 3-amino-4-methylpyridine, leverages robust, named reactions like the Sandmeyer transformation to precisely install the required halogen atoms. Furthermore, pyridine ring construction from acyclic precursors represents a powerful, albeit longer, approach to building this complex intermediate with complete control over the substitution pattern. The selection of the optimal route will ultimately be guided by project-specific requirements, including scale, cost, and available expertise, but these alternative pathways provide a versatile toolkit for any researcher or drug development professional working with this valuable synthetic building block.

References

• Title: Synthesis of Highly Functionalized Pyridines: A Metal-Free Cascade Process | Organic Letters - ACS Publications Source: ACS Publications URL: [Link]

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• Title: Best 2-Chloro-4-Methylpyridine Manufacturers & Suppliers in USA Source: Alkali Metals URL: [Link]

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A Technical Guide to the IUPAC Nomenclature of Substituted Halopyridines

For Researchers, Scientists, and Drug Development Professionals

Abstract

The pyridine scaffold is a cornerstone of medicinal chemistry, with halogenated derivatives frequently appearing in pharmacologically active compounds.[1] A precise and unambiguous naming convention is therefore essential for clear communication in research, development, and regulatory affairs. This guide provides an in-depth exploration of the International Union of Pure and Applied Chemistry (IUPAC) nomenclature for substituted halopyridines. It moves beyond foundational principles to address complex cases involving multiple, diverse substituents, pyridinium salts, and N-oxides, providing field-proven insights for professionals in drug development.

Foundational Principles of Pyridine Nomenclature

The systematic naming of any organic compound begins with identifying the parent structure.[2] For the compounds discussed herein, the parent is pyridine, a six-membered aromatic heterocycle containing one nitrogen atom. The IUPAC has retained the common name "pyridine" as the preferred IUPAC name (PIN), discouraging the systematic name "azinine".[3][4]

The Numbering Convention: The Primacy of the Heteroatom

The cornerstone of pyridine nomenclature is its numbering system. The nitrogen atom is invariably assigned the locant '1'. The ring atoms are then numbered sequentially from 2 to 6. This numbering is fixed and is the starting point for naming any substituted pyridine.[3]

Caption: Fixed IUPAC numbering of the pyridine ring.

Naming Halopyridines: Substituent Rules and Priorities

Halogen atoms are always treated as substituents and are denoted by prefixes: fluoro-, chloro-, bromo-, and iodo-.[5] They are considered to have equal rank with alkyl groups in the hierarchy of functional groups, meaning they do not take precedence in numbering over groups like carboxylic acids, esters, or alcohols.[6][7]

The Lowest Locant Rule

When substituents are present, the primary directive is to number the ring to assign the lowest possible set of locants to all substituents. The direction of numbering (clockwise or counter-clockwise from N1) is chosen to achieve this.

Example:

• 3-chloropyridine is correct.

• 5-chloropyridine is incorrect as it violates the lowest locant rule.

Alphabetical Precedence in Numbering

When a choice in numbering exists even after applying the lowest locant rule, alphabetical order of the substituents dictates the numbering. The substituent that comes first alphabetically is assigned the lower number.[5]

Example: 2-Bromo-6-chloropyridine

• Numbering clockwise: gives locants 2 (chloro) and 6 (bromo). Set: {2, 6}.

• Numbering counter-clockwise: gives locants 2 (bromo) and 6 (chloro). Set: {2, 6}.

Since both directions yield the same locant set {2, 6}, we turn to alphabetical order. "Bromo" precedes "chloro". Therefore, the bromo group is assigned the lower number.

• Correct Name: 2-Bromo-6-chloropyridine

• Incorrect Name: 6-Bromo-2-chloropyridine

Multiple Identical Halogen Substituents

When multiple identical halogen atoms are present, their number is indicated by the prefixes di-, tri-, tetra-, etc. The locant for each substituent must be included.

Example:

• 2,6-dichloropyridine

• 3,4,5-trichloropyridine

Nomenclature of Complex and Poly-substituted Halopyridines

In drug development, pyridine scaffolds are often decorated with a variety of functional groups in addition to halogens. Understanding the hierarchy of these groups is critical for correct nomenclature.

General Order of Precedence

The IUPAC establishes a clear seniority order for classes of compounds.[8] When a principal characteristic group (e.g., carboxylic acid) is present, it is cited as a suffix and given the lowest possible locant. All other groups, including halogens and alkyl groups, are cited as prefixes in alphabetical order.[9][10]

Priority	Class	Suffix	Prefix
Highest	Carboxylic Acids	-oic acid, -carboxylic acid	carboxy-
Esters	-oate, -carboxylate	alkoxycarbonyl-
Amides	-amide, -carboxamide	carbamoyl-
Nitriles	-nitrile, -carbonitrile	cyano-
Aldehydes	-al, -carbaldehyde	formyl-, oxo-
Ketones	-one	oxo-
Alcohols	-ol	hydroxy-
Amines	-amine	amino-
Lowest	Alkenes/Alkynes	-ene/-yne	-
Alkyl, Halo , Nitro, Ether	(No Suffix)	alkyl-, halo -, nitro-, alkoxy-

Table 1: Abbreviated order of precedence for common functional groups.

Step-by-Step Naming Protocol for Complex Halopyridines

• Identify the Principal Functional Group: Determine the highest-priority functional group to be named as the suffix. If no such group exists, the parent is pyridine.

• Number the Ring:

  • Assign '1' to the nitrogen atom.

  • Number the ring to give the principal functional group the lowest possible locant.

  • If a choice remains, assign the lowest possible locants to all other substituents as a set.

  • If the locant set is identical in both directions, assign the lowest numbers based on the alphabetical order of the remaining substituents.[7]

• Assemble the Name:

  • List all substituent prefixes (including halogens) in alphabetical order.

  • Insert locants before each prefix.

  • Combine the prefixes with the parent name (and suffix, if applicable).

Caption: Workflow for naming complex substituted halopyridines.

Worked Example: 5-bromo-2-chloro-3-hydroxypyridine

• Principal Group: The hydroxyl group (-OH) is the highest priority group present, so the suffix is "-ol". The parent name will be pyridin-3-ol.

• Numbering: The hydroxyl group must be given the lowest possible number. It is at position 3. Now we must decide the numbering for the halogens to give the lowest locant set.

  • Path A: 2-chloro, 5-bromo. Set: {2, 3, 5}

  • Path B: 4-bromo, 6-chloro. Set: {3, 4, 6}

  • The set {2, 3, 5} is lower than {3, 4, 6}. So, Path A is correct.

• Assemble Name: The substituents are "bromo" and "chloro". Alphabetically, "bromo" comes first.

  • Correct Name: 5-Bromo-2-chloro-pyridin-3-ol

Naming Pyridine Derivatives: N-Oxides and Pyridinium Salts

Pyridine N-Oxides

Oxidation of the pyridine nitrogen results in a pyridine N-oxide. These are common metabolites and synthetic intermediates. In IUPAC nomenclature, this is indicated by adding the separate word "oxide" after the name of the parent pyridine, or by using the prefix "1-oxido-". The IUPAC preferred name is often cited as 1-oxidopyridin-1-ium.[11][12] For substituted compounds, "pyridine 1-oxide" is a clear and commonly used format.

Example:

• 2-Chloro-5-nitropyridine 1-oxide

Pyridinium Salts

Protonation or alkylation of the pyridine nitrogen forms a pyridinium cation.[3][13] The resulting ionic compound is named by replacing the "-ine" of pyridine with "-inium". The counter-anion is then named as a separate word.

Examples:

• Pyridinium chloride: The salt formed from pyridine and HCl.

• 1-Methylpyridinium iodide: The salt formed by reacting pyridine with methyl iodide.

• 3-Bromo-1-ethylpyridinium tetrafluoroborate: A substituted pyridinium salt with a non-halogen anion.

Conclusion

A rigorous and systematic approach to the nomenclature of substituted halopyridines is indispensable for the modern medicinal chemist. By adhering to the IUPAC principles of heteroatom priority, the lowest locant rule, and alphabetical precedence, researchers can ensure their work is communicated with clarity and precision. Mastery of these rules, particularly when dealing with poly-functionalized scaffolds, N-oxides, and pyridinium salts, underpins effective collaboration and contributes to the integrity of the wider scientific and regulatory landscape.

References

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• IUPAC. (2004). Brief Guide to the Nomenclature of Organic Chemistry. Retrieved January 3, 2026, from [Link]

• Quora. (2018). What is the IUPAC name of pyridine?. Retrieved January 3, 2026, from [Link]

• Pharmaguideline. (n.d.). Heterocyclic Compounds: Nomenclature and Classification. Retrieved January 3, 2026, from [Link]

• Quora. (2017). When there are two halogens present, to whom should I give priority while IUPAC naming?. Retrieved January 3, 2026, from [Link]

• Wikipedia. (n.d.). Pyridinium. Retrieved January 3, 2026, from [Link]

• No Brain Too Small. (n.d.). IUPAC naming. Retrieved January 3, 2026, from [Link]

• Chemistry LibreTexts. (2020). 18.2: Functional Group Order of Precedence For Organic Nomenclature. Retrieved January 3, 2026, from [Link]

• Scribd. (n.d.). Heterocyclic Compounds Naming Guide. Retrieved January 3, 2026, from [Link]

• IUPAC. (2013). Nomenclature of Organic Chemistry. IUPAC Recommendations and Preferred Names 2013 (the "Blue Book"). Queen Mary University of London. Retrieved January 3, 2026, from [Link]

• IUPAC. (1995). Glossary of class names of organic compounds and reactive intermediates based on structure. Pure and Applied Chemistry, 67(8-9), 1307-1375. Retrieved from [Link]

• IUPAC. (2013). Nomenclature of Organic Chemistry: IUPAC Recommendations and Preferred Names 2013. Retrieved January 3, 2026, from [Link]

• IUPAC. (1976). Rules for the Nomenclature of Organic Chemistry Section E: Stereochemistry. Pure & Appl. Chem., 45, 11-30. Retrieved from [Link]

• AdiChemistry. (n.d.). IUPAC nomenclature of organohalogen compounds. Retrieved January 3, 2026, from [Link]

• IUPAC. (2013). Chapter P-4: General Principles of Name Construction. In Nomenclature of Organic Chemistry: IUPAC Recommendations and Preferred Names 2013. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Pyridine N-Oxide. PubChem Compound Database. Retrieved January 3, 2026, from [Link]

• KPU Pressbooks. (n.d.). 2.4 IUPAC Naming of Organic Compounds with Functional Groups. Retrieved January 3, 2026, from [Link]

• University of Calgary. (n.d.). How to name organic compounds using the IUPAC rules. Retrieved January 3, 2026, from [Link]

• YouTube. (2016). IUPAC Mixed Priority Group Nomenclature. Retrieved January 3, 2026, from [Link]

• Wikipedia. (n.d.). Pyridine-N-oxide. Retrieved January 3, 2026, from [Link]

• IUPAC. (2013). Chapter P-5: Parent Hydrides. In Nomenclature of Organic Chemistry: IUPAC Recommendations and Preferred Names 2013. Retrieved from [Link]

• YouTube. (2022). IUPAC Naming Example (with Stereochemistry). Retrieved January 3, 2026, from [Link]

• Journal of the Chemical Society, Perkin Transactions 1. (1981). N-oxides and related compounds. Part 55. 1-Pyridinio-4-pyridone cations and 1-pyridiniopyridinium dications: preparation and reactions. Retrieved from [Link]

• Sharma, A., et al. (2023). A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis. RSC Medicinal Chemistry. Retrieved from [Link]

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• PubMed. (2015). Halogen atoms in the modern medicinal chemistry: hints for the drug design. Retrieved from [Link]

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Protocols & Analytical Methods

Topic: Selective Suzuki-Miyaura Coupling Protocol Using 2-Bromo-3-iodo-4-methylpyridine

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a comprehensive technical guide for performing a selective Suzuki-Miyaura cross-coupling reaction on the dihalogenated substrate, 2-Bromo-3-iodo-4-methylpyridine. This versatile building block, containing two distinct halogen atoms, offers the potential for sequential, site-selective functionalization, a highly valuable strategy in the synthesis of complex molecules for pharmaceutical and materials science applications. We will delve into the mechanistic principles governing the chemoselectivity, provide a detailed, field-proven experimental protocol for the initial coupling at the more reactive C-I bond, discuss critical reaction parameters, and offer troubleshooting guidance.

Introduction: The Strategic Value of Selective Coupling

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, celebrated for its ability to form carbon-carbon bonds with high efficiency and broad functional group tolerance.[1][2] This palladium-catalyzed reaction, which couples an organohalide with an organoboron compound, is instrumental in constructing the biaryl and hetero-biaryl scaffolds prevalent in many pharmaceutical agents.[2][3]

The substrate, 2-Bromo-3-iodo-4-methylpyridine, is an important intermediate for building complex heterocyclic structures.[4][5] Its unique feature is the presence of two different halogens on the pyridine ring. This presents a strategic opportunity for orthogonal synthesis. By exploiting the differential reactivity of the carbon-iodine (C-I) and carbon-bromine (C-Br) bonds, chemists can perform sequential couplings, introducing two different substituents in a controlled manner. This guide focuses on the first, crucial step: achieving a highly selective mono-arylation at the C-3 position.

Reaction Principle and Mechanistic Insight

The Suzuki-Miyaura coupling proceeds via a well-established catalytic cycle involving a palladium catalyst.[6][7] The cycle consists of three primary steps: oxidative addition, transmetalation, and reductive elimination.

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halogen bond of the organohalide, forming a Pd(II) complex. This step is typically the rate-determining step of the reaction.[3][6]

• Transmetalation: In the presence of a base, which activates the organoboron species, the organic group from the boron compound is transferred to the palladium center, displacing the halide.[3][8]

• Reductive Elimination: The two organic groups on the palladium complex couple and are eliminated, forming the new C-C bond and regenerating the active Pd(0) catalyst, which re-enters the cycle.[7][9]

Figure 1: The Suzuki-Miyaura Catalytic Cycle.

The Basis for Chemoselectivity

The key to selectively functionalizing 2-Bromo-3-iodo-4-methylpyridine lies in the differing bond dissociation energies of the C-I and C-Br bonds. The C-I bond is weaker and therefore more susceptible to oxidative addition by the Pd(0) catalyst. The generally accepted order of reactivity for halides in Suzuki couplings is I > OTf > Br >> Cl.[10][11] This inherent reactivity difference allows for a predictable and highly selective reaction at the C-3 (iodo) position under carefully controlled conditions, leaving the C-2 (bromo) position intact for subsequent transformations.[12][13]

Critical Experimental Parameters: The Causality Behind Choices

Optimizing a Suzuki coupling, especially with a heterocyclic substrate, requires careful consideration of each component. The pyridine nitrogen can coordinate to the palladium catalyst, potentially leading to inhibition or deactivation, making parameter selection critical.[14][15]

• Palladium Catalyst & Ligand: While Pd(PPh₃)₄ is a classic choice, catalyst systems with bulky, electron-rich phosphine ligands (e.g., Buchwald ligands like SPhos, XPhos) or N-heterocyclic carbenes (NHCs) often provide superior results for challenging heteroaromatic substrates.[15][16] These ligands promote faster oxidative addition and stabilize the catalytic species, preventing deactivation by the pyridine nitrogen.[17] A pre-catalyst like Pd(dppf)Cl₂ is often a robust and reliable starting point.

• Base: The base is crucial for activating the boronic acid in the transmetalation step.[8] Inorganic bases are most common. Potassium carbonate (K₂CO₃) is a good general-purpose base. For less reactive substrates, stronger bases like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) may be necessary.[14] The base must be anhydrous and finely ground to ensure reactivity.[14]

• Solvent System: A mixture of an organic solvent and water is typically used. The organic solvent (e.g., 1,4-dioxane, toluene, DMF) solubilizes the organic components, while water helps dissolve the inorganic base.[18] Thoroughly degassing the solvents is imperative. The active Pd(0) catalyst is sensitive to oxygen, and failure to exclude it can lead to catalyst oxidation and the promotion of undesirable side reactions like the homocoupling of the boronic acid.[14][17]

• Temperature: Reaction temperatures typically range from 80-110 °C.[19] Higher temperatures can accelerate the often rate-limiting oxidative addition step, but can also lead to catalyst decomposition or increased side reactions if not carefully controlled.

Detailed Experimental Protocol: Mono-Arylation of 2-Bromo-3-iodo-4-methylpyridine

This protocol describes a general procedure for the selective coupling of an arylboronic acid at the C-3 position.

Materials & Reagents

Reagent/Material	Quantity (for 1.0 mmol scale)	Equivalents	Notes
2-Bromo-3-iodo-4-methylpyridine	298 mg	1.0	Substrate
Arylboronic Acid	1.2 mmol	1.2	Coupling Partner
Pd(dppf)Cl₂	22 mg	0.03 (3 mol%)	Catalyst
Potassium Carbonate (K₂CO₃)	276 mg	2.0	Base (anhydrous, powdered)
1,4-Dioxane	8 mL	-	Solvent (anhydrous, degassed)
Water	2 mL	-	Solvent (degassed)
Inert Gas	-	-	High-purity Argon or Nitrogen
Standard Glassware	-	-	Oven-dried Schlenk flask, condenser

Step-by-Step Procedure

Figure 2: High-level experimental workflow.

• Reaction Setup: To an oven-dried 25 mL Schlenk flask equipped with a magnetic stir bar, add 2-Bromo-3-iodo-4-methylpyridine (1.0 equiv), the arylboronic acid (1.2 equiv), K₂CO₃ (2.0 equiv), and Pd(dppf)Cl₂ (0.03 equiv).

• Inert Atmosphere: Seal the flask with a rubber septum. Evacuate the flask under high vacuum and backfill with high-purity argon or nitrogen. Repeat this evacuate/backfill cycle three to five times to ensure a completely oxygen-free environment.[18]

• Solvent Addition: Prepare a degassed 4:1 mixture of 1,4-dioxane and water by sparging with argon for at least 20 minutes. Using a syringe, add 10 mL of the degassed solvent mixture to the reaction flask under a positive pressure of inert gas.

• Reaction: Place the sealed flask in a preheated oil bath at 90 °C. Stir the reaction mixture vigorously for 4-12 hours. Monitor the reaction progress by TLC or LC-MS by periodically taking small aliquots.

• Workup: Once the starting material is consumed, cool the reaction mixture to room temperature. Dilute the mixture with ethyl acetate (20 mL) and water (20 mL).

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Drying and Concentration: Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 2-bromo-3-aryl-4-methylpyridine product.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive catalyst (oxygen contamination).[14]2. Catalyst inhibition by pyridine nitrogen.[15]3. Insufficiently active base or temperature.	1. Ensure thorough degassing of solvents and use proper inert atmosphere techniques.[17]2. Switch to a bulkier, more electron-rich ligand (e.g., SPhos, XPhos).[14]3. Use a stronger base (e.g., Cs₂CO₃) and/or increase the reaction temperature to 100-110 °C.
Protodeboronation	Presence of water and/or strong base cleaving the C-B bond of the boronic acid.[17]	1. Use rigorously anhydrous solvents.2. Switch from a boronic acid to a more stable boronate ester (e.g., a pinacol ester).[15][17]
Homocoupling of Boronic Acid	Often promoted by the presence of oxygen, which can re-oxidize Pd(0) to Pd(II).[14]	Strictly exclude oxygen from the reaction. Ensure complete degassing.
Formation of Di-arylated Product	Reaction temperature is too high or reaction time is too long, leading to subsequent coupling at the C-Br position.	Reduce the reaction temperature or shorten the reaction time. Monitor the reaction closely and stop it once the starting material is consumed.

Future Work: Orthogonal Sequential Coupling

The 2-bromo-3-aryl-4-methylpyridine product obtained from this protocol is a valuable intermediate in its own right. The remaining C-Br bond at the C-2 position can be subjected to a second, distinct Suzuki-Miyaura coupling reaction, typically under more forcing conditions (e.g., a more active catalyst system, higher temperature). This orthogonal approach allows for the controlled and efficient synthesis of highly substituted, non-symmetrical 2,3-diaryl-4-methylpyridine derivatives, opening up vast areas of chemical space for drug discovery and materials science.

References

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• BYJU'S. (n.d.). Suzuki Coupling Reaction. Retrieved from [Link]

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• ChemBK. (2024). 2-bromo-3-iodo-4-methylpyridine. Retrieved from [Link]

• PubMed Central. (n.d.). The Road Less Traveled: Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dihalogenated N-Heteroarenes. Retrieved from [Link]

• National Institutes of Health. (n.d.). Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems. Retrieved from [Link]

• Wikipedia. (n.d.). Suzuki reaction. Retrieved from [Link]

• National Institutes of Health. (n.d.). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Retrieved from [Link]

• ACS Publications. (2011). Palladium Nanoparticles as Efficient Catalysts for Suzuki Cross-Coupling Reactions. Retrieved from [Link]

• Royal Society of Chemistry. (2016). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Retrieved from [Link]

• Myers, A. G. Research Group. (n.d.). The Suzuki Reaction. Retrieved from [Link]

• National Institutes of Health. (n.d.). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Retrieved from [Link]

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• 19. benchchem.com [benchchem.com]

Application Notes &amp; Protocols: A Guide to Regioselective Sonogashira Coupling of Dihalopyridines

Introduction

The Sonogashira cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between sp²-hybridized carbons of aryl or vinyl halides and sp-hybridized carbons of terminal alkynes.[1][2][3] This palladium and copper co-catalyzed transformation is prized for its mild reaction conditions and broad functional group tolerance, making it an indispensable tool in the synthesis of pharmaceuticals, natural products, and advanced organic materials.[1][2] Dihalopyridines, possessing multiple reactive sites, present a unique challenge and opportunity for selective functionalization. Mastering the regioselective Sonogashira coupling of these substrates allows for the stepwise and controlled introduction of molecular complexity, yielding valuable intermediates for drug discovery and development.[3][4][5]

This guide provides an in-depth exploration of the principles and practices governing the regioselective Sonogashira coupling of dihalopyridines. We will delve into the mechanistic underpinnings of selectivity, offer detailed experimental protocols, and provide practical insights to empower researchers to confidently navigate this powerful synthetic transformation.

The Mechanistic Basis of Regioselectivity

The Sonogashira coupling proceeds through a synergistic interplay of two catalytic cycles: a palladium cycle and a copper cycle.[2][6][7] Understanding these cycles is paramount to controlling the regiochemical outcome of the reaction.

1.1. The Catalytic Cycles

• Palladium Cycle: The cycle commences with the oxidative addition of the aryl halide to a Pd(0) species, forming a Pd(II) intermediate. This is often the rate-determining step and a key junction for regioselectivity.[2] Subsequently, transmetalation with a copper acetylide (formed in the copper cycle) occurs, followed by reductive elimination to yield the alkynylated product and regenerate the Pd(0) catalyst.[2][8]

• Copper Cycle: In the copper cycle, the terminal alkyne reacts with a copper(I) salt, typically CuI, in the presence of a base to form a copper acetylide intermediate.[2][8] This species is more nucleophilic than the parent alkyne and readily participates in the transmetalation step with the Pd(II) complex.[2]

A copper-free variant of the Sonogashira reaction also exists, where the deprotonation of the alkyne and its subsequent coordination to the palladium center occur without the intermediacy of a copper acetylide.[1][2][6]

Caption: The dual catalytic cycles of the Sonogashira reaction.

1.2. Factors Governing Regioselectivity in Dihalopyridines

Several interconnected factors dictate which halogen atom on a dihalopyridine will preferentially undergo coupling:

• Carbon-Halogen Bond Dissociation Energy (BDE): The inherent reactivity of carbon-halogen bonds follows the trend C-I > C-Br > C-Cl > C-F.[1][9] Consequently, in a dihalopyridine with different halogens, the coupling will almost invariably occur at the carbon bearing the heavier, more reactive halogen. For instance, in 2-bromo-4-iodopyridine, the Sonogashira coupling will selectively take place at the C-4 position due to the lower BDE of the C-I bond.[1]

• Electronic Effects: The pyridine ring's electronic landscape plays a crucial role. The nitrogen atom is electron-withdrawing, creating a dipole moment and rendering the α-positions (C2 and C6) and the γ-position (C4) more electrophilic.[10] This increased electrophilicity facilitates the oxidative addition of the Pd(0) catalyst.[10] For many dihalopyridines, the halide at the α-position is conventionally more reactive than at other positions.[10]

• Steric Hindrance: The steric environment around the halogen atom can significantly influence the rate of oxidative addition. A more sterically encumbered position will react more slowly. This factor becomes particularly important when electronic effects are similar at two positions.

• Catalyst and Ligand Effects: The choice of palladium catalyst and, more critically, the phosphine ligand can dramatically alter the regiochemical outcome.[11][12]

  • Monodentate vs. Bidentate Ligands: The use of monodentate ligands like triphenylphosphine (PPh₃) often leads to different selectivities compared to bidentate ligands such as dppf or Xantphos.[10][11]

  • Ligand-to-Palladium Ratio: In some cases, such as with 2,4-dibromopyridine, the ratio of the phosphine ligand to the palladium source can invert the regioselectivity.[9][10] A higher PPh₃:Pd ratio can favor C2 coupling, while a lower ratio may promote C4 coupling.[10] This is attributed to the formation of different catalytically active palladium species.[9][13][14]

• Reaction Conditions: Temperature, solvent, and the choice of base can also modulate regioselectivity.[15][16][17] Polar aprotic solvents like DMF or DMSO can enhance regioselectivity by stabilizing polar intermediates.[17][18]

Experimental Protocols

The following protocols provide a starting point for the regioselective Sonogashira coupling of dihalopyridines. It is crucial to note that optimization of reaction conditions is often necessary for specific substrates.

2.1. General Considerations

• Inert Atmosphere: Sonogashira couplings are typically performed under an inert atmosphere (argon or nitrogen) to prevent the oxidation of the Pd(0) catalyst and the oxidative homocoupling of the terminal alkyne (Glaser coupling).[16]

• Solvent and Reagent Purity: The use of anhydrous and degassed solvents is highly recommended to ensure reproducibility and high yields.[1] Reagents should be of high purity.

Caption: A typical experimental workflow for Sonogashira coupling.

2.2. Protocol 1: Selective Coupling at the C-I Bond of 2-Bromo-4-iodopyridine (Copper-Catalyzed)

This protocol leverages the higher reactivity of the C-I bond over the C-Br bond for selective alkynylation at the 4-position.[1]

Materials:

• 2-Bromo-4-iodopyridine (1.0 equiv)

• Terminal alkyne (1.1-1.2 equiv)

• PdCl₂(PPh₃)₂ (2-5 mol%)

• Copper(I) iodide (CuI) (3-5 mol%)

• Triethylamine (Et₃N) or Diisopropylethylamine (DIPEA) (2.0-3.0 equiv)

• Anhydrous and degassed THF or DMF

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 2-bromo-4-iodopyridine, PdCl₂(PPh₃)₂, and CuI.

• Evacuate and backfill the flask with argon or nitrogen three times.

• Add the anhydrous and degassed solvent, followed by the amine base.

• Stir the mixture at room temperature for 10-15 minutes.

• Add the terminal alkyne dropwise to the reaction mixture.

• Stir the reaction at room temperature or gently heat to 40-60 °C.

• Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent like ethyl acetate and filter through a pad of Celite to remove catalyst residues.

• Wash the filtrate with a saturated aqueous solution of ammonium chloride, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

2.3. Protocol 2: Ligand-Controlled Selective Coupling of 2,4-Dichloropyridine (Copper-Free)

This protocol illustrates how ligand choice can influence regioselectivity, aiming for coupling at the C4 position.

Materials:

• 2,4-Dichloropyridine (1.0 equiv)

• Arylboronic acid (as a representative coupling partner, though the principle applies to alkynes)

• Pd₂(dba)₃ (2 mol%)

• Xantphos (4 mol%)

• Potassium carbonate (K₂CO₃) (2.0 equiv)

• Anhydrous and degassed 1,4-dioxane

Procedure:

• In a dry Schlenk flask, combine 2,4-dichloropyridine, Pd₂(dba)₃, Xantphos, and K₂CO₃.

• Evacuate and backfill the flask with an inert gas three times.

• Add anhydrous and degassed 1,4-dioxane.

• Add the terminal alkyne to the reaction mixture.

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction's progress using TLC or LC-MS.

• Once the reaction is complete, cool it to room temperature.

• Dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product via flash column chromatography on silica gel.

Data Presentation: Regioselectivity in Action

The following table summarizes typical regioselective outcomes for the Sonogashira coupling of various dihalopyridines under different conditions.

Dihalopyridine Substrate	Catalyst System	Key Condition	Major Product	Reference
2-Bromo-4-iodopyridine	PdCl₂(PPh₃)₂ / CuI	Room Temperature	4-Alkynyl-2-bromopyridine	[1]
2,4-Dibromopyridine	Pd(OAc)₂ / PPh₃	PPh₃:Pd ratio ≤ 2.5:1	4-Aryl-2-bromopyridine	[9][10]
2,4-Dibromopyridine	Pd(OAc)₂ / PPh₃	PPh₃:Pd ratio ≥ 3:1	2-Aryl-4-bromopyridine	[9][10]
3,5-Dibromo-2,6-dichloropyridine	PdCl₂(CH₃CN)₂ / XPhos / CuI	80 °C, Dioxane	2,6-Dichloro-3,5-dialkynylpyridine	[5]
2,3,5,6-Tetrachloropyridine	Pd(PPh₃)₄ / CuI	Dioxane	2,6-Dialkynyl-3,5-dichloropyridine	[19]

Troubleshooting and Field-Proven Insights

• Low Yields:

  • Cause: Inefficient catalyst activity, poor quality of reagents or solvents, or insufficient degassing.

  • Solution: Use fresh, high-purity reagents and solvents. Ensure thorough degassing of the reaction mixture. Consider a different palladium source or ligand.

• Formation of Glaser Homocoupling Product:

  • Cause: Presence of oxygen, which promotes the oxidative dimerization of the alkyne.

  • Solution: Maintain a strict inert atmosphere throughout the reaction setup and duration.

• Lack of Regioselectivity:

  • Cause: Inappropriate choice of catalyst, ligand, or reaction conditions for the specific substrate.

  • Solution: Screen different ligands (both monodentate and bidentate) and vary the ligand-to-palladium ratio. Optimize the reaction temperature and solvent. For substrates with halogens of similar reactivity, subtle electronic and steric differences can be exploited by fine-tuning the reaction parameters.

• Reaction Stalls:

  • Cause: Catalyst deactivation.

  • Solution: Consider using a more robust catalyst system or adding a second portion of the catalyst during the reaction.

Conclusion

The regioselective Sonogashira coupling of dihalopyridines is a nuanced yet powerful strategy for the synthesis of highly functionalized heterocyclic compounds. A thorough understanding of the underlying mechanistic principles, coupled with careful control over reaction parameters—particularly the choice of catalyst and ligands—is the key to achieving high selectivity and yields. The protocols and insights provided in this guide serve as a robust foundation for researchers and drug development professionals to harness the full potential of this versatile reaction, paving the way for the discovery and synthesis of novel chemical entities.

References

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• Kelgokmen, Y., & Zora, M. (2016). Facile synthesis of heavily-substituted alkynylpyridines via a Sonogashira approach. RSC Advances, 6(2), 1015-1025. [Link]

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• Procter, D. J., et al. (2021). A Dichotomy in Cross-Coupling Site Selectivity in a Dihalogenated Heteroarene: Influence of Mononuclear Pd, Pd Clusters, and Pd Nanoparticles—the Case for Exploiting Pd Catalyst Speciation. Journal of the American Chemical Society, 143(26), 9856-9868. [Link]

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• Al-Zoubi, R. M., et al. (2020). Palladium-catalyzed highly regioselective mono and double Sonogashira cross-coupling reactions of 5-substituted-1,2,3-triiodobenzene under ambient conditions. RSC Advances, 10(28), 16399-16406. [Link]

• ACS Omega. (2018). Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl. [Link]

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• Procter, D. J., et al. (2021). A Dichotomy in Cross-Coupling Site Selectivity in a Dihalogenated Heteroarene: Influence of Mononuclear Pd, Pd Clusters, and Pd Nanoparticles—the Case for Exploiting Pd Catalyst Speciation. Journal of the American Chemical Society. [Link]

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• Wikipedia. (n.d.). Sonogashira coupling. Retrieved from [Link]

• Panda, S. (2023). Effects of Solvent Polarity in the Sonogashira Coupling: A Brief Overview. Sustainable Chemical Insight in Biological Exploration, 73-81. [Link]

• ResearchGate. (n.d.). Sonogashira Cross-Coupling Reactions of 3,5-Dibromo-2,6-dichloropyridine. Retrieved from [Link]

• Procter, D. J., et al. (2021). A Dichotomy in Cross-Coupling Site Selectivity in a Dihalogenated Heteroarene. White Rose Research Online. [Link]

• Synergy in Sonogashira Cross-Coupling Reactions with a Magnetic Janus-Type Catalyst. (2022). Catalysts, 12(11), 1386. [Link]

• ResearchGate. (n.d.). Scheme 2 Synthesis of various 3,5-dichloro-2,6-dialkynylpyridines 4a-g,.... Retrieved from [Link]

• Royal Society of Chemistry. (2016). Sonogashira Coupling. In Synthetic Methods in Drug Discovery: Volume 1. [Link]

• Sonogashira cross-coupling reactions of 3,5-dibromo-2,6-dichloropyridine. (2017). Organic & Biomolecular Chemistry, 15(6), 1510-1520. [Link]

• Zhu, Q., et al. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. Modern Research in Catalysis, 6, 121-133. [Link]

• The Organic Chemistry Tutor. (2019, January 7). Sonogashira coupling [Video]. YouTube. [Link]

• ResearchGate. (n.d.). Sonogashira cross-coupling reaction of bromocyanofluoro pyridine nuclei: access to 5- and 6-alkynylfluoropyridinamidoximes scaffolds. Retrieved from [Link]

• Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Conditions. (2022). The Journal of Organic Chemistry, 87(11), 7248-7257. [Link]

• ResearchGate. (n.d.). Microwave-Enhanced Sonogashira Coupling Reaction of Substituted Pyrimidinones and Pyrimidine Nucleosides. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Retrieved from [Link]

• Razafindrainibe, F., et al. (2020). Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5- and 6-Alkynyl-3-fluoro-2-pyridinamidoximes Scaffolds. Chemistry – A European Journal, 26(21), 4746-4750. [Link]

• NROChemistry. (n.d.). Sonogashira Coupling. Retrieved from [Link]

• ResearchGate. (n.d.). Catalyst-controlled Regioselective Sonogashira Coupling of 9-Substituted-6-chloro-2,8-diiodopurines. Retrieved from [Link]

• The Sonogashira cross-coupling of 4,6-dichloro-2-pyrone with terminal acetylenes proceeds in good yields and high regioselectivity for the 6-position; dibenzylidene acetone (dba) type ligands play a non-innocent role in reactions mediated by Pd(dba)2/PPh3; theoretical studies indicate that C-6 oxidative addi. (2010). Organic & Biomolecular Chemistry, 8(2), 409-415. [Link]

• ResearchGate. (n.d.). Synthesis of the ortho/meta/para Isomers of Relevant Pharmaceutical Compounds by Coupling a Sonogashira Reaction with a Regioselective Hydration. Retrieved from [Link]

• Balova, I. A., et al. (2020). Facile synthesis of diiodoheteroindenes and understanding their Sonogashira cross-coupling selectivity for the construction of unsymmetrical enediynes. Organic & Biomolecular Chemistry, 18(30), 5851-5863. [Link]

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Buchwald-Hartwig amination of 2-Bromo-3-iodo-4-methylpyridine

Application Note & Protocol

Topic: Strategic C-N Bond Formation: Chemoselective Buchwald-Hartwig Amination of 2-Bromo-3-iodo-4-methylpyridine

Abstract

The targeted synthesis of substituted aminopyridines is a cornerstone of modern pharmaceutical and materials science research. Dihalogenated pyridines, such as 2-Bromo-3-iodo-4-methylpyridine, present a unique synthetic challenge and opportunity: the ability to perform selective functionalization at one position over another. This application note provides a comprehensive guide and a detailed protocol for the chemoselective . By leveraging the inherent reactivity differences between carbon-iodine and carbon-bromine bonds, we demonstrate a robust methodology for the preferential formation of a C-N bond at the C-3 (iodo) position. We will dissect the rationale behind catalyst system selection, reaction parameter optimization, and provide a step-by-step protocol for achieving high selectivity and yield, addressing potential challenges and side reactions.

Introduction: The Challenge of Selectivity in Pyridine Functionalization

The Buchwald-Hartwig amination has become an indispensable tool for the formation of carbon-nitrogen bonds, offering broad substrate scope and functional group tolerance where classical methods fall short.[1][2] Its application in the synthesis of heteroaromatic amines is particularly vital for drug discovery. However, when presented with a substrate bearing multiple, distinct halogen substituents, the reaction's utility hinges on the ability to control which site reacts.

The substrate, 2-Bromo-3-iodo-4-methylpyridine, contains two potential reaction sites for palladium-catalyzed cross-coupling. The pyridine nitrogen itself introduces an additional layer of complexity, as it can coordinate to the palladium center and inhibit catalysis.[3] Therefore, a successful protocol requires not only high catalytic activity but also precise control over selectivity. This guide addresses these challenges directly, providing researchers with the strategic insights and practical steps needed to selectively synthesize 3-amino-2-bromo-4-methylpyridine derivatives.

The Principle of Chemoselectivity: Exploiting Halogen Reactivity

The success of this selective amination is rooted in the fundamental mechanism of the Buchwald-Hartwig reaction. The catalytic cycle is initiated by the oxidative addition of the aryl halide to a low-valent palladium(0) complex.[4][5] The rate of this oxidative addition step is highly dependent on the carbon-halogen bond dissociation energy. The general order of reactivity for aryl halides is:

C-I > C-Br > C-Cl [6][7]

The Carbon-Iodine bond is weaker and more polarizable than the Carbon-Bromine bond, making it significantly more susceptible to oxidative addition by the Pd(0) catalyst. By carefully controlling the reaction conditions, particularly temperature and reaction time, it is possible to favor the kinetic product, resulting from the reaction at the more reactive C-I bond, while leaving the C-Br bond intact for subsequent transformations.

Rationale for Catalyst System Selection

The choice of palladium precursor, ligand, and base is critical for overcoming the challenges posed by the pyridine substrate and for ensuring high selectivity.

Palladium Precursor

Ligand Selection: The Key to Success

The ligand is arguably the most important component of the catalyst system. For electron-deficient and potentially coordinating substrates like pyridines, bulky, electron-rich dialkylbiaryl phosphine ligands are essential.[3][8] These ligands promote the crucial reductive elimination step and stabilize the palladium catalyst, preventing deactivation.

Ligand	Structure	Key Attributes
XPhos	2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl	Highly active for heteroaryl halides. Provides good stability and reaction rates. Often a first choice for challenging couplings.
RuPhos	2-Dicyclohexylphosphino-2',6'-diisopropoxybiphenyl	Excellent for a wide range of C-N couplings, including those involving sterically hindered or electron-deficient partners.
BrettPhos	2-(Dicyclohexylphosphino)3,6-dimethoxy-2′,4′,6′-triisopropyl-1,1′-biphenyl	Designed for coupling primary amines and shows high selectivity in many systems.[9]

For this application, XPhos is recommended as a starting point due to its proven efficacy in the amination of challenging heteroaryl halides.[3]

Base Selection

The base is required to deprotonate the amine, facilitating its coordination to the palladium center.[10] The choice of base impacts reaction rate and functional group compatibility.

Base	pKa of Conj. Acid	Characteristics
NaOt-Bu	~19	Very strong base, promotes high reaction rates. Incompatible with base-sensitive functional groups (e.g., esters).[9][11]
Cs₂CO₃	~10.3 (second pKa)	A milder inorganic base with good functional group tolerance. Its solubility in organic solvents can be limited.
K₃PO₄	~12.3 (third pKa)	An effective and economical weak base with excellent functional group tolerance. May require higher catalyst loading or longer reaction times.[9]

For maximizing reactivity and achieving a clean, selective transformation, Sodium tert-butoxide (NaOt-Bu) is the recommended base.

Solvent

Aprotic, non-polar, and high-boiling solvents are preferred to ensure solubility of the reagents and to allow for sufficient heating. Toluene and 1,4-Dioxane are standard choices that perform reliably.[6][9]

Mechanistic Overview of the Catalytic Cycle

The generally accepted mechanism for the Buchwald-Hartwig amination proceeds through three primary steps: oxidative addition, amine coordination/deprotonation, and reductive elimination.[1][12] The cycle illustrates how the active Pd(0) catalyst is regenerated after each turnover.

Caption: General experimental workflow for Buchwald-Hartwig amination.

Protocol: Selective Mono-amination of 2-Bromo-3-iodo-4-methylpyridine at the C-3 Position

Materials and Reagents:

Reagent	M.W. ( g/mol )	Amount	Moles (mmol)	Equiv.
2-Bromo-3-iodo-4-methylpyridine	311.94	312 mg	1.0	1.0
Amine (e.g., Morpholine)	87.12	105 mg	1.2	1.2
Pd(OAc)₂	224.50	4.5 mg	0.02	0.02
XPhos	476.65	21.5 mg	0.045	0.045
Sodium tert-butoxide (NaOt-Bu)	96.10	135 mg	1.4	1.4
Toluene (anhydrous)	-	5.0 mL	-	-

Procedure:

• Preparation: To an oven-dried Schlenk flask or reaction vial equipped with a magnetic stir bar, add 2-Bromo-3-iodo-4-methylpyridine (312 mg, 1.0 mmol), Sodium tert-butoxide (135 mg, 1.4 mmol), Pd(OAc)₂ (4.5 mg, 0.02 mmol), and XPhos (21.5 mg, 0.045 mmol).

• Inert Atmosphere: Seal the flask with a septum, and evacuate and backfill with an inert gas (Argon or Nitrogen) three times.

• Addition of Reagents: Through the septum, add anhydrous Toluene (5.0 mL) followed by the amine (e.g., Morpholine, 105 mg, 1.2 mmol) via syringe.

• Reaction: Place the sealed flask in a pre-heated oil bath at 80-90 °C. Stir the reaction mixture vigorously.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. The reaction is typically complete within 4-12 hours. Look for the consumption of the starting material and the appearance of a new, more polar spot.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Quench the reaction by carefully adding 5 mL of water.

• Extraction: Transfer the mixture to a separatory funnel and extract with Ethyl Acetate (3 x 15 mL). Combine the organic layers.

• Washing & Drying: Wash the combined organic layers with brine (1 x 20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel, using an appropriate eluent system (e.g., a gradient of Ethyl Acetate in Hexanes) to isolate the desired product, 4-(2-bromo-4-methylpyridin-3-yl)morpholine.

Troubleshooting and Potential Side Reactions

Even robust protocols can encounter issues. Below is a guide to common problems and their solutions.

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive catalyst (reagent quality).2. Insufficiently inert atmosphere (O₂ deactivation).3. Incorrect temperature.	1. Use fresh, high-purity Pd source, ligand, and base. Ensure solvent is anhydrous.2. Improve inert gas technique; use a glovebox if available.3. Increase temperature in 10 °C increments (up to 110 °C).
Poor Selectivity (Reaction at C-Br)	1. Reaction temperature is too high.2. Reaction time is too long.	1. Lower the reaction temperature to 70-80 °C.2. Monitor the reaction closely and stop it as soon as the starting material is consumed.
Hydrodehalogenation	1. Presence of water or other proton sources.2. Ligand choice may favor β-hydride elimination pathways.	1. Ensure all reagents and solvents are rigorously dried.2. Screen alternative ligands like RuPhos.
Low Yield after Purification	1. Incomplete reaction.2. Product loss during work-up/extraction.3. Adsorption of the pyridine product onto silica gel.	1. Allow the reaction to run longer or increase catalyst loading slightly (to 3 mol%).2. Ensure proper phase separation during extraction.3. Pre-treat the silica gel with triethylamine (1% in eluent) to neutralize acidic sites.

Conclusion

The Buchwald-Hartwig amination provides a powerful and reliable method for the chemoselective functionalization of 2-Bromo-3-iodo-4-methylpyridine. By understanding the principles of halogen reactivity and making informed choices regarding the catalyst system, researchers can preferentially form a C-N bond at the C-3 position with high efficiency. The protocol detailed herein serves as a validated starting point for the synthesis of a wide array of 3-amino-2-bromopyridine derivatives, which are valuable intermediates for further synthetic elaboration in the fields of medicinal chemistry and material science.

References

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• Title: Prototypical Buchwald-Hartwig amination mechanism Source: ResearchGate URL: [Link]

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Application Notes &amp; Protocols: Strategic Synthesis of Biaryl Compounds from 2-Bromo-3-iodo-4-methylpyridine

Authored by: A Senior Application Scientist

Abstract

Biaryl scaffolds, particularly those containing pyridine rings, are privileged structures in modern drug discovery and materials science, frequently appearing in approved pharmaceuticals and advanced functional materials.[1][2][3][4] This guide provides a comprehensive technical overview and detailed experimental protocols for the synthesis of biaryl compounds utilizing 2-Bromo-3-iodo-4-methylpyridine as a versatile starting material. The core of this methodology hinges on the principle of chemoselective cross-coupling, leveraging the inherent differential reactivity of the carbon-iodine (C-I) and carbon-bromine (C-Br) bonds. We will explore the strategic application of palladium-catalyzed Suzuki-Miyaura and Stille couplings to achieve regioselective and, subsequently, sequential functionalization, enabling the construction of complex, unsymmetrical biarylpyridines. This document is intended for researchers, scientists, and drug development professionals seeking to employ this powerful building block in their synthetic workflows.

The Strategic Advantage of 2-Bromo-3-iodo-4-methylpyridine

The synthetic utility of 2-Bromo-3-iodo-4-methylpyridine lies in the distinct reactivity of its two halogen substituents. In palladium-catalyzed cross-coupling reactions, the general order of halide reactivity is I > Br > Cl.[5][6] This predictable reactivity hierarchy is the cornerstone of its application, allowing for selective functionalization at the C-3 position (iodo) under milder conditions while leaving the more robust C-2 position (bromo) available for a subsequent, different transformation.[5][7]

While the pyridine nitrogen atom electronically activates the adjacent C-2 position, the greater lability of the C-I bond is the dominant factor governing the initial site of reaction in mixed dihalopyridines.[8] This enables a programmed, stepwise approach to building molecular complexity, which is invaluable for creating diverse compound libraries for screening and development.

Caption: Differential reactivity of halogen sites in 2-Bromo-3-iodo-4-methylpyridine.

Palladium-Catalyzed Cross-Coupling: Core Principles

The synthesis of biaryls from 2-Bromo-3-iodo-4-methylpyridine is predominantly achieved through palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Stille reactions.[2][9][10] These reactions, while differing in their nucleophilic partner, share a common, well-established catalytic cycle.

The general mechanism involves three key steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halogen bond (preferentially the C-I bond) of the pyridine, forming a Pd(II) intermediate.[6][11]

• Transmetalation: The organic group from the coupling partner (organoboron for Suzuki, organotin for Stille) is transferred to the palladium center, displacing the halide.[11][12]

• Reductive Elimination: The two coupled organic fragments are expelled from the palladium center, forming the new C-C bond of the biaryl product and regenerating the Pd(0) catalyst.[6][11]

Caption: Generalized catalytic cycle for Pd-catalyzed cross-coupling reactions.

Protocol 1: Selective Suzuki-Miyaura Coupling at the C-3 Position

The Suzuki-Miyaura reaction is a highly versatile method for C-C bond formation due to the commercial availability, stability, and low toxicity of organoboron reagents.[1][13] The base is a critical component, playing a key role in the transmetalation step.[11]

Causality Behind Experimental Choices

• Catalyst: Pd(PPh₃)₄ or PdCl₂(dppf) are excellent starting choices. The bulky phosphine ligands help stabilize the Pd(0) active species and can prevent deactivation by coordination to the pyridine nitrogen.[14][15]

• Base: A moderately strong base like K₂CO₃ or K₃PO₄ is typically used. It activates the boronic acid, facilitating the transfer of the aryl group to the palladium center.[16]

• Solvent: A mixture of an organic solvent like 1,4-dioxane or toluene with water is common. The organic solvent solubilizes the starting materials and catalyst, while water is necessary to dissolve the inorganic base.[14][16]

• Temperature: Maintaining a temperature between 80-90 °C is crucial for selectivity. Higher temperatures risk engaging the C-Br bond, leading to di-substituted byproducts.[5]

Detailed Step-by-Step Methodology

• Reaction Setup: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 2-Bromo-3-iodo-4-methylpyridine (1.0 equiv.), the desired arylboronic acid (1.1-1.2 equiv.), and the base (e.g., K₂CO₃, 2.0 equiv.).

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 3-5 mol%).

• Inert Atmosphere: Seal the flask with a septum, then evacuate and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times to ensure an oxygen-free environment. Oxygen can lead to catalyst deactivation and homocoupling of the boronic acid.[14]

• Solvent Addition: Add the degassed solvent system (e.g., 1,4-dioxane and water, 4:1 v/v) via syringe. The reaction concentration is typically 0.1-0.2 M with respect to the starting halide.

• Heating and Monitoring: Immerse the flask in a preheated oil bath at 85 °C and stir vigorously. Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 4-12 hours.

• Workup: Once the starting material is consumed, cool the reaction to room temperature. Dilute with ethyl acetate and wash with water, followed by brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product is then purified by flash column chromatography on silica gel to yield the desired 2-Bromo-3-aryl-4-methylpyridine.

Protocol 2: Selective Stille Coupling at the C-3 Position

The Stille coupling utilizes organostannane reagents, which are notable for their tolerance of a wide variety of functional groups and their stability to air and moisture.[12][17][18] However, the toxicity of tin compounds and the difficulty in removing tin byproducts are significant drawbacks.

Causality Behind Experimental Choices

• Catalyst: Pd(PPh₃)₄ is the most common and reliable catalyst for Stille couplings.

• Solvent: Anhydrous, non-polar aprotic solvents like toluene or dioxane are preferred. The absence of water and protic sources is important.

• Additives: In some cases, a co-catalyst like CuI or an additive like LiCl can accelerate the transmetalation step, which is often the rate-limiting step in the cycle.

• Temperature: Similar to the Suzuki coupling, a temperature of around 90-100 °C provides a good balance between reaction rate and selectivity for the C-I bond.[19] Exceeding 110 °C can lead to a loss of selectivity and reaction at the C-Br bond.[19]

Detailed Step-by-Step Methodology

• Reaction Setup: To an oven-dried Schlenk flask, add 2-Bromo-3-iodo-4-methylpyridine (1.0 equiv.) and the palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times.

• Solvent and Reagent Addition: Add anhydrous, degassed solvent (e.g., toluene) to the flask via syringe and stir for 5 minutes. Then, add the organostannane reagent (1.1-1.2 equiv.) via syringe.[19]

• Heating and Monitoring: Heat the reaction mixture to 90 °C using an oil bath. Monitor the reaction's progress by TLC or LC-MS.

• Workup: Upon completion, cool the mixture to room temperature. To remove tin byproducts, a common method is to dilute the reaction mixture with an organic solvent and wash it with an aqueous solution of potassium fluoride (KF). The fluoride ions will precipitate the tin salts, which can then be removed by filtration through Celite.

• Purification: The filtrate is then washed with water, dried over Na₂SO₄, and concentrated. The crude residue is purified by flash column chromatography.

Data Summary: Reaction Condition Comparison

Parameter	Suzuki-Miyaura Coupling	Stille Coupling	Rationale
Nucleophile	Arylboronic Acid / Ester	Organostannane	Boronic acids are less toxic and more common.
Catalyst	Pd(PPh₃)₄, PdCl₂(dppf)	Pd(PPh₃)₄	Bulky phosphine ligands are generally effective.
Base/Additive	K₂CO₃, K₃PO₄, Cs₂CO₃	Often none; CuI or LiCl can be used.	Base is essential for Suzuki transmetalation.
Solvent	Dioxane/H₂O, Toluene/H₂O	Anhydrous Toluene, Dioxane	Suzuki requires an aqueous phase for the base.
Temp. (C3-I)	80 - 90 °C	90 - 100 °C	Careful temperature control is key to selectivity.[5][19]
Workup	Standard Extractive	KF wash to remove tin byproducts	Stille requires specific procedures for byproduct removal.[12]

Advanced Application: Sequential Cross-Coupling for Unsymmetrical Biaryls

The true power of 2-Bromo-3-iodo-4-methylpyridine is realized in sequential, or orthogonal, coupling strategies to build unsymmetrical biarylpyridines.[20] This involves a two-step process where each halogen is addressed in turn.

Caption: Workflow for sequential synthesis of an unsymmetrical biarylpyridine.

This strategy involves first performing a selective coupling at the C-3 iodo position under mild conditions as described in Protocol 1 or 2. After isolation and purification of the mono-arylated intermediate (2-Bromo-3-aryl-4-methylpyridine), a second cross-coupling reaction can be performed at the C-2 bromo position. This second step typically requires more forcing conditions, such as higher temperatures (>100 °C), a more active catalyst system, or a different coupling partner to achieve good conversion.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion	1. Inactive catalyst. 2. Insufficient temperature. 3. Impure reagents or solvents.	1. Use a fresh batch of catalyst or a pre-catalyst. 2. Gradually increase temperature in 5-10 °C increments, monitoring for byproduct formation.[19] 3. Ensure solvents are anhydrous (for Stille) and properly degassed.
Di-substitution Product	1. Reaction temperature is too high. 2. Reaction time is excessively long.	1. Lower the reaction temperature to favor selective C-I activation.[5][19] 2. Monitor the reaction closely and stop it once the mono-substituted product is maximized.
Homocoupling of Partner	Presence of oxygen in the reaction vessel.	Thoroughly degas all solvents and the reaction mixture by sparging with an inert gas or using freeze-pump-thaw cycles. Maintain a positive pressure of inert gas throughout the reaction.[14]
Catalyst Deactivation	Coordination of the pyridine nitrogen to the palladium center.	Use a catalyst system with bulky, electron-rich ligands (e.g., SPhos, XPhos) which can sterically shield the metal center and promote the desired catalytic cycle.[14]

References

• The Road Less Traveled: Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dihalogen
• Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. PMC - NIH.
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• Synthesis of functionalized pyridinium salts bearing a free amino group.
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Introduction: The Strategic Advantage of Differentiated Reactivity

An In-Depth Technical Guide to the Strategic Use of 2-Bromo-3-iodo-4-methylpyridine in Medicinal Chemistry

In the landscape of modern medicinal chemistry, the efficient construction of complex molecular architectures is paramount. Heterocyclic scaffolds, particularly substituted pyridines, are privileged structures found in a vast array of pharmaceuticals.[1] 2-Bromo-3-iodo-4-methylpyridine (CAS No. 884494-42-2) has emerged as a highly valuable and versatile building block for drug discovery programs.[2][3] Its utility stems not just from its pyridine core, but from the strategic placement of two different halogen atoms—bromine at the 2-position and iodine at the 3-position.[4]

This di-halogenation provides a powerful tool for medicinal chemists: site-selective reactivity . The carbon-iodine (C-I) bond is inherently weaker and thus more reactive than the carbon-bromine (C-Br) bond in palladium-catalyzed cross-coupling reactions.[5][6] This predictable difference in reactivity (generally I > Br > Cl) allows for the sequential and controlled introduction of different substituents onto the pyridine ring, enabling the rapid generation of diverse compound libraries for structure-activity relationship (SAR) studies. This guide provides detailed application notes and protocols for leveraging the unique reactivity of this intermediate in key synthetic transformations.

Physicochemical Properties of 2-Bromo-3-iodo-4-methylpyridine

A summary of the key properties for 2-Bromo-3-iodo-4-methylpyridine is provided below for reference.

Property	Value	Reference(s)
CAS Number	884494-42-2	[4][7]
Molecular Formula	C₆H₅BrIN	[4]
Molecular Weight	297.92 g/mol	[4]
Appearance	Solid
IUPAC Name	2-bromo-3-iodo-4-methylpyridine	[4]

Core Principle: Site-Selective Sequential Cross-Coupling

The primary strategic value of 2-Bromo-3-iodo-4-methylpyridine lies in its capacity for sequential functionalization. The initial, milder reaction targets the more reactive C-I bond at the C3 position. The resulting 2-bromo-3-substituted-4-methylpyridine intermediate retains the C-Br bond, a valuable synthetic handle for a subsequent, often more forcing, cross-coupling reaction. This two-step approach is a cornerstone of efficient library synthesis in drug discovery.

Caption: Workflow for sequential functionalization.

Application I: Sonogashira Coupling for C(sp²)-C(sp) Bond Formation

The Sonogashira reaction is a robust method for forming carbon-carbon bonds between aryl halides and terminal alkynes.[8][9] Given the high reactivity of the C-I bond, this transformation can be performed with high selectivity at the C3 position of 2-Bromo-3-iodo-4-methylpyridine under mild conditions, leaving the C-Br bond untouched.[6][10] This is critical for synthesizing precursors to many biologically active compounds, including kinase inhibitors.

Detailed Protocol: Selective Sonogashira Coupling at the C3-Position

Objective: To synthesize 2-Bromo-4-methyl-3-(phenylethynyl)pyridine by selectively coupling phenylacetylene at the C3-iodide position.

Materials:

• 2-Bromo-3-iodo-4-methylpyridine (1.0 equiv)

• Phenylacetylene (1.1 equiv)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 equiv)

• Copper(I) iodide (CuI) (0.1 equiv)

• Triethylamine (Et₃N), anhydrous and degassed

• Tetrahydrofuran (THF), anhydrous and degassed

• Standard glassware for inert atmosphere reactions (e.g., Schlenk flask)

Procedure:

• Reaction Setup: To a dry Schlenk flask under an argon atmosphere, add 2-Bromo-3-iodo-4-methylpyridine (1.0 equiv), Pd(PPh₃)₄ (0.05 equiv), and CuI (0.1 equiv).

• Inert Atmosphere: Seal the flask, then evacuate and backfill with argon. Repeat this cycle three times to ensure an oxygen-free environment.

• Solvent and Reagent Addition: Add anhydrous and degassed THF, followed by anhydrous and degassed Et₃N via syringe. Stir the resulting mixture at room temperature for 10 minutes.

• Alkyne Addition: Add phenylacetylene (1.1 equiv) dropwise via syringe.

• Reaction Execution: Stir the reaction mixture at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 2-6 hours).

• Work-up: Upon completion, dilute the reaction mixture with ethyl acetate and filter through a pad of Celite to remove catalyst residues. Wash the filtrate with water, followed by brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by column chromatography on silica gel to yield the desired product.

Causality Behind Experimental Choices:

• Catalyst System: The combination of a palladium(0) catalyst (Pd(PPh₃)₄) and a copper(I) co-catalyst (CuI) is classic for Sonogashira couplings.[9] The palladium complex undergoes oxidative addition into the C-I bond, while the copper acetylide, formed in situ, participates in the transmetalation step.

• Base and Solvent: Triethylamine serves a dual purpose: it acts as the base to deprotonate the terminal alkyne and as a solvent.[6] Using anhydrous and degassed solvents is critical to prevent catalyst deactivation and to suppress the unwanted homocoupling of the alkyne (Glaser coupling), which is promoted by oxygen.[6]

• Selectivity: The reaction is run at room temperature to exploit the kinetic difference in oxidative addition rates (C-I >> C-Br), ensuring high selectivity for the iodide position.[6][8]

Self-Validation/Characterization:

• The purified product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity. The disappearance of the starting material's signals and the appearance of new aromatic and acetylenic proton signals in the NMR spectrum will validate the transformation.

Application II: Suzuki-Miyaura Coupling for C(sp²)-C(sp²) Bond Formation

The Suzuki-Miyaura reaction is one of the most powerful and widely used methods for constructing biaryl and vinyl-aryl structures in medicinal chemistry.[11][12][13] Its functional group tolerance and reliable nature make it ideal for drug discovery. When applied to 2-Bromo-3-iodo-4-methylpyridine, it allows for the selective introduction of aryl or heteroaryl groups at the C3 position.

Caption: General workflow for Suzuki-Miyaura coupling.

Detailed Protocol: Selective Suzuki-Miyaura Coupling at the C3-Position

Objective: To synthesize 2-Bromo-3-(4-methoxyphenyl)-4-methylpyridine using 4-methoxyphenylboronic acid.

Materials:

• 2-Bromo-3-iodo-4-methylpyridine (1.0 equiv)

• 4-methoxyphenylboronic acid (1.2 equiv)

• Potassium phosphate (K₃PO₄) (2.0 equiv)

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) [Pd(dppf)Cl₂] (0.03 equiv)

• 1,4-Dioxane, anhydrous and degassed

• Deionized water, degassed

Procedure:

• Reaction Setup: In a reaction vessel suitable for heating (e.g., microwave vial or Schlenk flask), combine 2-Bromo-3-iodo-4-methylpyridine (1.0 equiv), 4-methoxyphenylboronic acid (1.2 equiv), K₃PO₄ (2.0 equiv), and Pd(dppf)Cl₂ (0.03 equiv).

• Inert Atmosphere: Seal the vessel and thoroughly purge with an inert gas (e.g., argon) by evacuating and backfilling three times.

• Solvent Addition: Add degassed 1,4-dioxane and degassed water via syringe, typically in a 4:1 to 5:1 ratio.

• Reaction Execution: Heat the reaction mixture to 80-90 °C with vigorous stirring. Monitor progress by TLC or LC-MS (typical reaction time is 6-16 hours).

• Work-up: After cooling to room temperature, dilute the mixture with ethyl acetate. Wash the organic layer sequentially with water and brine.

• Purification: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the crude material via flash column chromatography to obtain the target biaryl product.

Causality Behind Experimental Choices:

• Catalyst: Pd(dppf)Cl₂ is a robust, air-stable pre-catalyst often used for Suzuki couplings involving heteroaryl halides. The dppf ligand provides a good balance of electron-donating properties and steric bulk to promote efficient catalytic turnover.

• Base: A base is essential for the transmetalation step of the catalytic cycle.[12][14] It activates the boronic acid by forming a more nucleophilic boronate species. K₃PO₄ is a moderately strong base that is highly effective in many Suzuki couplings.[15][16]

• Solvent System: A mixture of an organic solvent (like 1,4-dioxane or toluene) and water is commonly used. The aqueous phase is crucial for dissolving the inorganic base and facilitating the formation of the active boronate species.[11]

Self-Validation/Characterization:

• Successful coupling is confirmed by NMR spectroscopy, observing the disappearance of the starting material and the appearance of signals corresponding to the newly introduced 4-methoxyphenyl group. High-resolution mass spectrometry (HRMS) should be used to confirm the exact mass of the product.

Application III: Buchwald-Hartwig Amination for C(sp²)-N Bond Formation

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the synthesis of carbon-nitrogen bonds, a transformation of immense importance in medicinal chemistry.[17] Applying this reaction to 2-Bromo-3-iodo-4-methylpyridine allows for the selective installation of an amine substituent at the C3 position, a common feature in many kinase inhibitors.[18]

Caption: Simplified Buchwald-Hartwig catalytic cycle.

Detailed Protocol: Selective Buchwald-Hartwig Amination at the C3-Position

Objective: To synthesize N-benzyl-2-bromo-4-methylpyridin-3-amine by coupling benzylamine at the C3-iodide position.

Materials:

• 2-Bromo-3-iodo-4-methylpyridine (1.0 equiv)

• Benzylamine (1.2 equiv)

• Sodium tert-butoxide (NaOtBu) (1.4 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (0.01-0.02 equiv)

• Xantphos (or another suitable bulky phosphine ligand like XPhos) (0.02-0.04 equiv)

• Toluene, anhydrous and degassed

Procedure:

• Reaction Setup (Inert Atmosphere): In a glovebox or under a positive flow of argon, add Pd₂(dba)₃, the phosphine ligand, and NaOtBu to a dry Schlenk tube or reaction vial.

• Reagent Addition: Add 2-Bromo-3-iodo-4-methylpyridine followed by degassed toluene. Finally, add benzylamine via syringe.

• Reaction Execution: Seal the vessel tightly and heat the mixture at 80-100 °C. The reaction progress should be monitored by LC-MS (typical duration is 12-24 hours).

• Work-up: Cool the reaction to room temperature. Dilute with ethyl acetate and quench carefully with water. Filter the mixture through a pad of Celite.

• Extraction and Purification: Separate the organic layer, wash with brine, dry over Na₂SO₄, and concentrate. Purify the crude product by column chromatography.

Causality Behind Experimental Choices:

• Catalyst/Ligand: Buchwald-Hartwig aminations often require a Pd(0) source like Pd₂(dba)₃ and a specialized, bulky, electron-rich phosphine ligand.[19][20] Ligands like Xantphos or XPhos are crucial for stabilizing the palladium center and facilitating the rate-limiting reductive elimination step, especially with challenging heteroaryl substrates.[5][15]

• Base: A strong, non-nucleophilic base like NaOtBu is typically required to deprotonate the amine (or the intermediate amine complex), which is a key step in the catalytic cycle.[17][21] Weaker bases are generally ineffective.

• Solvent: Anhydrous, non-protic solvents like toluene or dioxane are used to prevent quenching of the strong base and interference with the catalytic cycle.

Self-Validation/Characterization:

• Successful amination is verified by ¹H NMR, observing the characteristic signals for the benzyl group protons and the N-H proton, and by mass spectrometry to confirm the molecular weight of the product.

Subsequent Functionalization: Accessing Di-Substituted Scaffolds

Once the C3 position has been selectively functionalized, the remaining bromine at the C2 position can be targeted in a second cross-coupling reaction. This typically requires more forcing conditions (e.g., higher temperatures, different catalyst/ligand system, or longer reaction times) to overcome the lower reactivity of the C-Br bond. This sequential approach provides a powerful pathway to complex, differentially substituted pyridines that would be difficult to access otherwise.

Safety and Handling

As with any halogenated organic compound, proper safety precautions must be observed when handling 2-Bromo-3-iodo-4-methylpyridine and its analogues.

• Hazards: Halogenated pyridines may be harmful if swallowed, inhaled, or in contact with skin, and can cause skin and serious eye irritation.[22][23][24][25] The toxicological properties have not been fully investigated.[22][25]

• Precautions:

  • Always handle this compound in a well-ventilated fume hood.

  • Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

  • Avoid breathing dust, fumes, or vapors.[22]

  • For palladium-catalyzed reactions, ensure an inert atmosphere is maintained, as catalysts can be air-sensitive and pyrophoric reagents may be used.[6][11]

Conclusion

2-Bromo-3-iodo-4-methylpyridine is a powerful and strategically designed building block for medicinal chemistry. Its key feature—the differential reactivity of its C-I and C-Br bonds—enables chemists to perform site-selective and sequential cross-coupling reactions. This allows for the controlled and efficient synthesis of complex, highly substituted pyridine scaffolds. The ability to reliably execute Sonogashira, Suzuki-Miyaura, and Buchwald-Hartwig aminations first at the C3-position and subsequently at the C2-position provides a robust platform for generating novel molecular entities in the pursuit of new therapeutic agents, particularly in the area of kinase inhibitor development.[26][27][28][29]

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• Powers, K. M., & Sanford, M. S. (2022). The Road Less Traveled: Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dihalogenated N-Heteroarenes.
• Fairlamb, I. J. S., et al. (2021). A Dichotomy in Cross-Coupling Site Selectivity in a Dihalogenated Heteroarene. White Rose Research Online.
• Palani, V., et al. (2021). Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. Chemical Reviews.
• Merlic, C. A., et al. (2022). Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Conditions. Journal of the American Chemical Society.
• ECHEMI. (n.d.). 2-Bromo-3-iodo-4-methyl pyridine SDS, 884494-42-2 Safety Data Sheets.
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• BenchChem. (n.d.). An In-depth Technical Guide to 2-Amino-5-bromo-4-methylpyridine: Properties, Synthesis, and Applications in Kinase Inhibition.
• BenchChem. (n.d.). Application Notes and Protocols: 2-Bromo-5-methylpyridin-4-amine in the Synthesis of Kinase Inhibitors.
• ChemBK. (2024). 2-bromo-3-iodo-4-methylpyridine.
• BenchChem. (n.d.). Application Notes and Protocols for Suzuki Coupling Reactions Using 2-Bromo-4-methylpyridine.
• Chem-Impex. (n.d.). 2-Bromo-3-iodo-5-methylpyridine.
• BenchChem. (n.d.). Application of 2-Amino-4-bromo-3-nitropyridine in Kinase Inhibitor Synthesis.
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• Wikipedia. (n.d.). Buchwald–Hartwig amination.
• Fisher Scientific. (2025). 3-Bromopyridine Safety Data Sheet.
• BenchChem. (n.d.). Technical Support Center: Buchwald-Hartwig Amination of 2-Bromo-4-iodopyridine.
• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination.
• Thermo Fisher Scientific. (2010). 3-Bromo-4-methylpyridine Safety Data Sheet.
• PubChem. (n.d.). 2-Bromo-4-methylpyridine.
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• Sigma-Aldrich. (2023). 2-Bromo-6-(bromomethyl)pyridine Safety Data Sheet.
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• Alkahtani, H. M., et al. (2021). Design, synthesis, antitumor evaluation, and molecular docking of novel pyrrolo[2,3-d]pyrimidine as multi-kinase inhibitors. Scientific Reports.
• Wikipedia. (n.d.). Suzuki reaction.
• BenchChem. (n.d.). Technical Support Center: Sonogashira Coupling of 2-Bromo-4-iodopyridine.
• BenchChem. (n.d.). Technical Support Center: 2-Bromo-4-methylpyridine Coupling Reactions.
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• Prasad, D. J., et al. (2021). Design, synthesis, and biological evaluation of novel bromo-pyrimidine analogues as tyrosine kinase inhibitors. Bioorganic & Medicinal Chemistry Letters.
• Chemistry LibreTexts. (2024). Sonogashira Coupling.
• Shishoo, C. J., et al. (1998). Synthesis and pharmacological activity of 3-substituted pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4(3H)-ones. European Journal of Medicinal Chemistry.
• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Understanding the Chemistry: Synthesis Applications of 2-Bromo-4-methylpyridine. Retrieved from NINGBO INNO PHARMCHEM CO.,LTD. website.
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The Strategic deployment of 2-Bromo-3-iodo-4-methylpyridine in the Synthesis of Advanced Pharmaceutical Intermediates

Abstract

This technical guide provides an in-depth analysis of the synthetic utility of 2-Bromo-3-iodo-4-methylpyridine, a highly functionalized heterocyclic building block, in the context of Active Pharmaceutical Ingredient (API) synthesis. The strategic positioning of a bromine atom, an iodine atom, and a methyl group on the pyridine core offers a versatile platform for complex molecular architecture construction, particularly in the development of kinase inhibitors. This document elucidates the principles of regioselective functionalization, provides detailed protocols for key transformations, and presents a cogent application case study in the synthesis of advanced pharmaceutical intermediates.

Introduction: The Architectural Advantage of Polysubstituted Pyridines

The pyridine scaffold is a privileged motif in medicinal chemistry, forming the core of numerous approved therapeutic agents.[1] The introduction of multiple, orthogonally reactive halogen substituents, such as in 2-Bromo-3-iodo-4-methylpyridine, provides medicinal chemists with a powerful tool for the sequential and regioselective introduction of molecular complexity. This building block is particularly valuable in the synthesis of kinase inhibitors, where precise control over the spatial arrangement of substituents is paramount for achieving high potency and selectivity.[2]

The key to the synthetic utility of 2-Bromo-3-iodo-4-methylpyridine lies in the differential reactivity of the carbon-iodine (C-I) and carbon-bromine (C-Br) bonds in palladium-catalyzed cross-coupling reactions. The C-I bond is significantly more reactive towards oxidative addition to a Pd(0) center than the C-Br bond, allowing for selective functionalization at the 3-position while leaving the 2-bromo position intact for subsequent transformations.[3]

Synthesis of 2-Bromo-3-iodo-4-methylpyridine

A plausible synthetic pathway is outlined below:

Caption: Proposed synthetic pathway for 2-Bromo-3-iodo-4-methylpyridine.

This approach leverages a Sandmeyer-type reaction to introduce the bromine at the 2-position, followed by a directed ortho-metalation using a strong base like lithium diisopropylamide (LDA) to deprotonate the C3 position, which is then quenched with an iodine source.

Regioselective Cross-Coupling: The Cornerstone of Application

The primary application of 2-Bromo-3-iodo-4-methylpyridine in API synthesis is its use in sequential, regioselective cross-coupling reactions. The significant difference in bond dissociation energies between the C-I and C-Br bonds dictates the selectivity of these transformations.

Principle of Regioselectivity

In palladium-catalyzed cross-coupling reactions, the rate-determining step is often the oxidative addition of the aryl halide to the Pd(0) catalyst. The energy barrier for this process follows the general trend: C-I < C-Br < C-Cl.[5] Consequently, by carefully selecting the reaction conditions, one can achieve selective coupling at the more reactive C-I bond at the 3-position, while the C-Br bond at the 2-position remains available for a subsequent coupling reaction. This allows for the controlled, stepwise introduction of different substituents.

Caption: Workflow for sequential regioselective cross-coupling of 2-Bromo-3-iodo-4-methylpyridine.

Application in the Synthesis of a Key Kinase Inhibitor Intermediate

While a direct synthesis of a marketed API from 2-Bromo-3-iodo-4-methylpyridine is not explicitly detailed in publicly available literature, its application can be illustrated through the synthesis of a key intermediate analogous to a fragment of the ALK/ROS1 inhibitor, Lorlatinib (PF-06463922).[2][6] The synthesis of Lorlatinib involves the coupling of a substituted pyridine with a pyrazole moiety.[6]

Case Study: Synthesis of a 2-(Pyrazol-4-yl)-3-alkynyl-4-methylpyridine Intermediate

This hypothetical, yet plausible, synthetic sequence demonstrates the strategic use of 2-Bromo-3-iodo-4-methylpyridine.

Step 1: Regioselective Sonogashira Coupling

The first step involves a Sonogashira coupling to introduce an alkynyl group at the more reactive 3-position.

Protocol 1: Sonogashira Coupling of 2-Bromo-3-iodo-4-methylpyridine

• Materials:

  • 2-Bromo-3-iodo-4-methylpyridine (1.0 equiv)

  • Terminal alkyne (e.g., Ethynyltrimethylsilane) (1.2 equiv)

  • Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂) (0.03 equiv)

  • Copper(I) iodide (CuI) (0.05 equiv)

  • Triethylamine (Et₃N) (2.0 equiv)

  • Anhydrous Tetrahydrofuran (THF)

• Procedure:

  • To a flame-dried Schlenk flask under an inert atmosphere (Argon), add 2-Bromo-3-iodo-4-methylpyridine, PdCl₂(PPh₃)₂, and CuI.

  • Evacuate and backfill the flask with argon three times.

  • Add anhydrous, degassed THF and triethylamine via syringe.

  • Add the terminal alkyne dropwise to the stirred solution.

  • Stir the reaction mixture at room temperature for 4-6 hours, monitoring progress by TLC or LC-MS.

  • Upon completion, quench the reaction with saturated aqueous ammonium chloride solution.

  • Extract the product with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography to yield 2-Bromo-3-(trimethylsilylethynyl)-4-methylpyridine.

Step 2: Suzuki Coupling

The second step utilizes the remaining bromo-substituent for a Suzuki coupling to introduce an aryl or heteroaryl group, such as a protected pyrazole.

Protocol 2: Suzuki Coupling of 2-Bromo-3-(trimethylsilylethynyl)-4-methylpyridine

• Materials:

  • 2-Bromo-3-(trimethylsilylethynyl)-4-methylpyridine (1.0 equiv)

  • 1-(tert-Butoxycarbonyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (1.1 equiv)

  • [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) (0.05 equiv)

  • Potassium carbonate (K₂CO₃) (2.0 equiv)

  • 1,4-Dioxane and Water (4:1 mixture)

• Procedure:

  • To a reaction vessel, add 2-Bromo-3-(trimethylsilylethynyl)-4-methylpyridine, the pyrazole boronic ester, Pd(dppf)Cl₂, and K₂CO₃.

  • Evacuate and backfill the vessel with argon.

  • Add the degassed dioxane/water solvent mixture.

  • Heat the reaction mixture to 90 °C for 12-16 hours.

  • After cooling, dilute the mixture with water and extract with ethyl acetate.

  • Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and concentrate.

  • Purify the product by chromatography to obtain the desired 2-(1-(tert-Butoxycarbonyl)-1H-pyrazol-4-yl)-3-(trimethylsilylethynyl)-4-methylpyridine intermediate.

Data Summary

The following table summarizes representative reaction conditions and expected yields for the sequential cross-coupling of 2-Bromo-3-iodo-4-methylpyridine, based on analogous reactions in the literature.[7][8]

Reaction Step	Coupling Partner	Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
Sonogashira	Terminal Alkyne	PdCl₂(PPh₃)₂ / CuI	Et₃N	THF	25	4-6	85-95
Suzuki	Arylboronic Ester	Pd(dppf)Cl₂	K₂CO₃	Dioxane/H₂O	90	12-16	75-85

Conclusion

2-Bromo-3-iodo-4-methylpyridine is a highly valuable and versatile building block for the synthesis of complex pharmaceutical intermediates. Its utility is primarily derived from the differential reactivity of its two halogen substituents, which enables a strategy of regioselective, sequential cross-coupling reactions. This allows for the controlled and predictable construction of highly substituted pyridine cores, which are central to the development of novel therapeutics, particularly in the field of kinase inhibitors. The protocols and strategies outlined in this guide provide a robust framework for the effective application of this key intermediate in drug discovery and development programs.

References

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Topic: High-Purity Isolation of 2-Bromo-3-iodo-4-methylpyridine Reaction Products

An Application Note from the Office of the Senior Application Scientist

Executive Summary

This document provides a detailed, technically-grounded guide for the purification of 2-Bromo-3-iodo-4-methylpyridine, a critical heterocyclic building block in medicinal chemistry and materials science.[1][2][3] The protocols herein are designed for researchers, process chemists, and drug development professionals who require this intermediate in a high state of purity (>98%) for downstream applications. We will address the common impurity profile, provide step-by-step protocols for a robust purification workflow involving aqueous workup and flash column chromatography, and detail the analytical methodologies required for rigorous purity validation. The causality behind each procedural choice is explained to empower the user with a deeper understanding of the separation science involved.

The Synthetic Challenge: Understanding the Impurity Profile

The synthesis of 2-Bromo-3-iodo-4-methylpyridine, while effective, rarely yields the product in a pure form. A successful purification strategy is predicated on a clear understanding of the potential contaminants. The primary impurities are typically unreacted starting materials, byproducts from side-reactions such as over-halogenation, and regioisomers.

Common Contaminants Include:

• Unreacted Starting Material: Residual 2-bromo-4-methylpyridine.

• Isomeric Byproducts: Formation of other bromo-iodo-methylpyridine isomers.[4]

• Over-iodination Products: Di-iodinated species such as 2-bromo-3,5-diiodo-4-methylpyridine.

• Hydrolytic Byproducts: Formation of phenolic impurities if water reacts with reaction intermediates.[4]

The logical relationship between the desired product and its common synthetic relatives is illustrated below. This understanding is crucial for designing an effective separation strategy.

Caption: Logical map of the target product and related impurities.

Purification Workflow: From Crude Mixture to Pure Compound

A two-stage purification process is recommended: an initial extractive workup to remove inorganic and highly polar species, followed by high-resolution flash column chromatography to separate the target compound from structurally similar organic impurities.

Protocol 1: General Aqueous Workup and Extraction

This initial phase is critical for removing inorganic salts, acidic or basic residues, and other water-soluble impurities, thereby simplifying the subsequent chromatographic separation.[5]

Materials:

• Crude reaction mixture

• Ethyl acetate (EtOAc) or Dichloromethane (DCM)

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Separatory funnel, beakers, flasks

• Rotary evaporator

Step-by-Step Procedure:

• Quench: Cool the reaction mixture to room temperature. If unreacted iodine is present (indicated by a brown/purple color), add saturated aqueous Na₂S₂O₃ solution portion-wise with stirring until the color dissipates.

• Dilute & Extract: Dilute the mixture with ethyl acetate. Transfer to a separatory funnel and wash sequentially with saturated NaHCO₃ solution (to neutralize acids) and then water.[5]

• Brine Wash: Perform a final wash with brine. This step helps to break up emulsions and removes the bulk of dissolved water from the organic phase.[5]

• Dry: Separate the organic layer and dry it over anhydrous MgSO₄ or Na₂SO₄. The drying agent should be swirled and allowed to sit until the organic layer is clear.

• Filter & Concentrate: Filter off the drying agent. Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product as an oil or solid, ready for chromatography.[5]

Protocol 2: Flash Column Chromatography

Flash chromatography is the definitive step for isolating 2-Bromo-3-iodo-4-methylpyridine from its organic impurities based on differential adsorption to the stationary phase.[6] The key to a successful separation is selecting an appropriate eluent system that provides a target Rf value of ~0.3 on TLC.[7]

Materials:

• Crude product from Protocol 1

• Silica gel (230-400 mesh)

• Eluent system (e.g., Hexanes/Ethyl Acetate gradient)

• Chromatography column, collection tubes, TLC plates, UV lamp

Step-by-Step Procedure:

• Eluent Selection: Using TLC, determine an eluent system that separates the components of the crude mixture. A good starting point is a 95:5 mixture of Hexanes:Ethyl Acetate. The target compound should have an Rf of approximately 0.3.

• Column Packing: Prepare a slurry of silica gel in the initial, low-polarity eluent (e.g., 100% hexanes). Pour the slurry into the column and allow it to pack under gravity or gentle pressure, ensuring no air bubbles are trapped.[6]

• Sample Loading: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane). Pre-adsorbing the crude material onto a small amount of silica is a superior technique for improving resolution. Load the sample carefully onto the top of the silica bed.

• Elution & Fraction Collection: Begin eluting with the low-polarity solvent. Gradually increase the eluent polarity (e.g., by slowly increasing the percentage of ethyl acetate).[5] Collect fractions sequentially.

• Monitoring: Monitor the collected fractions by TLC, visualizing the spots under a UV lamp.

• Isolation: Combine the fractions containing the pure product. Evaporate the solvent under reduced pressure to yield the purified 2-Bromo-3-iodo-4-methylpyridine.

The overall purification workflow is summarized in the following diagram.

Caption: A streamlined workflow for the purification of 2-Bromo-3-iodo-4-methylpyridine.

Quality Control: Analytical Purity Assessment

Rigorous analytical validation is mandatory to confirm the purity and structural integrity of the isolated compound. A multi-technique approach is recommended.[8]

Table 1: Summary of Analytical Techniques for Purity Validation

Analytical Method	Principle & Purpose	Typical Conditions & Expected Outcome
¹H & ¹³C NMR Spectroscopy	Confirms molecular structure and identifies proton/carbon environments. Purity is assessed by the absence of impurity signals.[6][9]	Solvent: CDCl₃. Expected ¹H NMR: Distinct signals for the two aromatic protons and the methyl group protons.[10] Expected ¹³C NMR: Six distinct signals.
Gas Chromatography-Mass Spectrometry (GC-MS)	Separates volatile components and provides molecular weight information, confirming identity and detecting volatile impurities.[4][8][11]	Column: Standard non-polar (e.g., HP-5ms). Detection: A major peak with m/z corresponding to C₆H₅BrIN, showing the characteristic isotopic pattern for bromine.[3][4]

| High-Performance Liquid Chromatography (HPLC) | Provides high-resolution separation for accurate quantitative purity assessment (area % method).[8][11] | Column: C18 reverse-phase. Mobile Phase: Acetonitrile/Water gradient. Detection: UV at 254 nm. A single major peak indicates high purity.[12][13] |

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• BenchChem. (2025). Technical Support Center: Synthesis of 2-Bromo-4-methylpyridine. BenchChem.
• BenchChem. (2025). Technical Support Center: Purification of 2-Bromo-4-methylpyridine Derivatives. BenchChem.
• BenchChem. (2025). A Comparative Guide to Assessing the Purity of Synthesized 2-Bromo-4-methylpyridine. BenchChem.
• BenchChem. (2025). Spectroscopic Analysis of 2-Bromo-4-methylpyridine: A Technical Guide. BenchChem.
• BenchChem. (2025). A Comparative Guide to the Analytical Validation of 2-Bromo-4-methylpyridine. BenchChem.
• ChemicalBook. (n.d.). 2-Bromo-3-iodo-4-methyl pyridine(884494-42-2) 1H NMR spectrum. ChemicalBook.
• BenchChem. (2025). A Comparative Guide to the Purity Validation of 2-Bromo-4-iodopyridine by HPLC and GC-MS. BenchChem.
• Zakarian Group. (n.d.). How to do Flash Column Chromatography in 15 Minutes. University of California, Santa Barbara.
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• 13. benchchem.com [benchchem.com]

Application Notes &amp; Protocols: Flash Column Chromatography for Purifying Substituted Pyridines

A Senior Application Scientist's Guide for Researchers, Scientists, and Drug Development Professionals

Substituted pyridines are a cornerstone of modern medicinal chemistry, forming the structural core of numerous pharmaceuticals. Their synthesis, however, often yields complex mixtures containing starting materials, byproducts, and reagents. Effective purification is therefore a critical step to ensure the integrity of subsequent biological assays and the overall success of a drug development pipeline. Flash column chromatography is a widely adopted technique for this purpose, offering a balance of speed and resolution.[1]

This guide provides an in-depth exploration of the principles and practices for the successful purification of substituted pyridines using flash column chromatography. We will delve into the common challenges associated with these basic, often polar, compounds and present robust protocols to overcome them.

The Challenge: Understanding Pyridine-Silica Interactions

The primary hurdle in the chromatographic purification of substituted pyridines on standard silica gel is the interaction between the basic nitrogen atom of the pyridine ring and the acidic silanol groups (Si-OH) on the silica surface.[2] This strong interaction can lead to several undesirable outcomes:

• Peak Tailing: The strong binding causes a portion of the analyte to be retained longer, resulting in asymmetrical, tailing peaks. This significantly reduces resolution and the purity of collected fractions.[2]

• Irreversible Adsorption: In some cases, the interaction is so strong that the compound does not elute from the column, leading to poor recovery.

• Compound Degradation: The acidic nature of the silica surface can be detrimental to sensitive substituted pyridines, potentially causing degradation or rearrangement during the purification process.[2][3]

Strategic Method Development: The Role of TLC

Thin-Layer Chromatography (TLC) is an indispensable tool for developing a successful flash chromatography method. It allows for the rapid and cost-effective screening of various solvent systems to find the optimal conditions for separation.[4][5]

Core Principle: The goal is to identify a solvent system where the target substituted pyridine has a retention factor (Rf) of approximately 0.2-0.4.[1][6] This Rf range generally translates to a column volume (CV) of 2 to 5, providing a good balance between separation efficiency and run time.[7] The relationship between Rf and CV can be expressed as: CV = 1/Rf .[7]

Protocol 1: TLC Method Development

• Prepare a Dilute Sample: Dissolve a small amount of the crude reaction mixture in a suitable solvent (e.g., dichloromethane or ethyl acetate).

• Spot the TLC Plate: Using a capillary tube, spot the sample onto the baseline of a silica gel TLC plate.

• Develop the Plate: Place the TLC plate in a developing chamber containing the chosen solvent system. Ensure the chamber is saturated with the solvent vapor.

• Visualize the Spots: After the solvent front has reached near the top of the plate, remove it and visualize the separated spots under a UV lamp or by using an appropriate stain.

• Calculate the Rf Value: Measure the distance traveled by the compound and the solvent front and calculate the Rf value.

• Optimize the Solvent System: Adjust the polarity of the solvent system to achieve the target Rf value for your compound. A good starting point for many substituted pyridines is a mixture of hexanes and ethyl acetate.[6][8][9] For more polar compounds, dichloromethane/methanol is a common alternative.[6][10]

Taming the Silica: The Power of Additives

To counteract the problematic interactions between basic pyridines and acidic silica, the addition of a small amount of a basic modifier to the mobile phase is highly effective. Triethylamine (TEA) is the most commonly used additive for this purpose.[6][11][12]

Mechanism of Action: TEA, being a stronger base, preferentially interacts with the acidic silanol groups on the silica surface, effectively "masking" them from the substituted pyridine analyte.[2][11][13] This minimizes the strong binding interactions, leading to more symmetrical peaks and improved recovery. A typical concentration of TEA in the mobile phase is 0.1-2%.[6][14]

Step-by-Step Flash Chromatography Protocol

This protocol outlines the general procedure for purifying a substituted pyridine using flash column chromatography with a TEA-modified mobile phase.

Protocol 2: Flash Column Chromatography of a Substituted Pyridine

• Column Selection and Packing:

  • Choose a column size appropriate for the amount of crude material to be purified.

  • Dry pack the column with silica gel.

  • Wet the silica gel with the initial, low-polarity mobile phase, applying pressure to create a uniformly packed bed.

• Sample Loading:

  • Direct (Liquid) Loading: Dissolve the crude sample in a minimal amount of a solvent in which it is highly soluble (e.g., dichloromethane). Carefully apply the solution to the top of the packed column.[6]

  • Solid Loading: If the sample is not very soluble in the mobile phase, it can be pre-adsorbed onto a small amount of silica gel. Dissolve the sample in a volatile solvent, add silica gel, and evaporate the solvent to obtain a free-flowing powder. This powder is then carefully added to the top of the column.[6][14]

• Elution and Fraction Collection:

  • Begin elution with the mobile phase determined from your TLC analysis (containing 0.1-2% TEA).

  • If using a gradient, gradually increase the polarity of the mobile phase over the course of the run.

  • Collect fractions and monitor the elution of your compound by TLC.

• Post-Purification:

  • Combine the pure fractions and remove the solvent under reduced pressure.

  • To remove residual TEA, which is volatile, co-evaporation with a solvent like toluene can be effective.[6]

Visualizing the Workflow

The following diagram illustrates the decision-making process and workflow for purifying substituted pyridines via flash column chromatography.

Caption: Workflow for pyridine purification.

Alternative Stationary Phases

While silica gel with a basic modifier is the most common approach, alternative stationary phases can be beneficial in certain situations, particularly for very polar or sensitive compounds.

• Neutral or Basic Alumina: Alumina is a basic stationary phase that can be effective for the purification of amines without the need for a mobile phase additive.[15][16][17][18] Method development on alumina TLC plates is recommended.

• Amine-Functionalized Silica: This stationary phase has a basic surface, which can provide excellent peak shapes for basic compounds using standard non-polar mobile phases.[19]

• Reversed-Phase Silica (C18): For highly polar substituted pyridines, reversed-phase flash chromatography can be a powerful alternative. In this technique, a non-polar stationary phase is used with a polar mobile phase (e.g., water/acetonitrile or water/methanol).[16][17][19]

Troubleshooting Common Issues

Problem	Potential Cause(s)	Solution(s)
Peak Tailing/Streaking	Strong interaction with acidic silanols.	Add 0.1-2% triethylamine to the mobile phase.[6][14] Consider using neutral alumina or amine-functionalized silica.
Low Recovery	Irreversible adsorption to the stationary phase. Compound degradation.	Use a mobile phase additive (TEA).[12] Switch to a less acidic stationary phase like alumina.[17] For sensitive compounds, consider deactivating the silica by pre-flushing with a TEA-containing solvent.[14][20]
Poor Separation	Inappropriate solvent system. Column overloading.	Re-optimize the solvent system using TLC to achieve a greater difference in Rf values between the target compound and impurities.[4] Reduce the amount of sample loaded onto the column.
Compound Degradation	Acidity of the silica gel.	Use triethylamine-deactivated silica or an alternative stationary phase like neutral alumina.[14][16][20]

Conclusion

The successful purification of substituted pyridines by flash column chromatography hinges on a systematic approach to method development and a clear understanding of the underlying chemical interactions. By employing TLC to guide solvent selection and incorporating basic additives like triethylamine to mitigate the effects of acidic silica, researchers can consistently achieve high purity and recovery of their target compounds. For particularly challenging separations, exploring alternative stationary phases such as alumina or functionalized silica provides additional tools for success. These robust protocols and troubleshooting strategies will empower researchers, scientists, and drug development professionals to confidently tackle the purification of this important class of molecules.

References

• Benchchem. (n.d.). Technical Support Center: Chromatographic Purification of Pyridine Derivatives.
• Benchchem. (n.d.). Application Notes and Protocols for the Purification of Substituted Pyrimidine Compounds.
• Teledyne ISCO. (2012, November 9). RediSep neutral alumina column purification of high pKa compounds.
• Hawach. (2024, January 9). Cleaning Silica Gel Bonded HPLC Columns.
• Wikipedia. (n.d.). Triethylamine.
• Unknown. (2022, October 29). The little secrets of silica gel in liquid chromatography columns.
• Interchim. (n.d.). Purification of different Pyridines using Waters X-bridge prep column.
• University of Rochester, Department of Chemistry. (n.d.). Chromatography: How to Run a Flash Column.
• Sepuxianyun. (2025, December 15). [Readers Insight] Triethylamine as a Mobile Phase Additive: What Does It Do?
• Benchchem. (n.d.). Overcoming challenges in the purification of pyridine compounds.
• ResearchGate. (2014, April 2). How Triethilamine works on a compound separation in a reversed phase column (C18)?
• University of Rochester, Department of Chemistry. (n.d.). Chromatography: Solvent Systems For Flash Column.
• University of Rochester, Department of Chemistry. (n.d.). Purification: Tips for Flash Column Chromatography.
• National Institutes of Health. (n.d.). Synthesis of Multi-Substituted Pyridines from Ylidenemalononitriles and their Emission Properties - PMC.
• Lab-ex Kft. (n.d.). Strategies for the Flash Purification of Highly Polar Compounds.
• University of Rochester, Department of Chemistry. (n.d.). Chromatography: The Solid Phase.
• Biotage. (2023, July 11). What can I use to purify polar reaction mixtures?
• PubMed Central. (2024, November 12). Polysubstituted Pyridines from 1,4-Oxazinone Precursors - PMC.
• Sorbtech. (2023, September 13). TLC for Flash Chromatography.
• Biotage. (2023, January 19). Using TLC to Scout Flash Chromatography Solvents.
• Reddit. (2013, November 19). TLC and streaking: why add triethylamine?
• Chromatography Forum. (2013, February 2). Triethyl amine.
• ChemistryViews. (2012, July 3). Tips and Tricks for the Lab: Column Choices.
• Teledyne ISCO. (2023, December 19). Improve flash chromatography method development with matching TLC plates.
• Benchchem. (n.d.). Purification of Polar Organic Compounds by Flash Chromatography: Application Notes and Protocols.
• Bickler, B. (2023, February 10). How do I purify ionizable organic amine compounds using flash column chromatography?
• ResearchGate. (2015, November 16). How can we wash our silica glass column chromatography?
• Lee, Y.-Y. (2022, August 16). Preparation of Substituted Pyridines via a Coupling of β-Enamine Carbonyls with Rongalite-Application for Synthesis of Terpyridines. MDPI.
• Reddit. (2025, July 6). Advice on neutralising silica gel for column chromatography of sensitive compounds?
• University of Rochester, Department of Chemistry. (n.d.). Column Chromatography Notes.
• Unknown. (2013, January 31). Pick Your Poison – Solvents, Gradients, and Adulterants in Flash Chromatography.
• Chemistry Stack Exchange. (2022, September 29). How does having a basic stationary phase help the separation of acidic/basic compounds from non acidic/basic ones?
• American Chemical Society. (n.d.). Rapid development of flash chromatography methods.
• SiliCycle. (n.d.). FAQ: What are the possible applications for alumina in chromatography?
• Chemistry For Everyone. (2025, January 16). How To Choose Solvent System For Column Chromatography?
• LCGC. (2024, August 13). Chromatographic Isolation of Sensitive Compounds: Challenges and Solutions.
• Chromatography Forum. (2015, July 20). Method for pyridine amine derivative.
• PubMed. (1980). Isolation and analysis of pyridine nucleotides and related compounds by liquid chromatography.

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• 7. blog.teledynepharma.com [blog.teledynepharma.com]
• 8. Synthesis of Multi-Substituted Pyridines from Ylidenemalononitriles and their Emission Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
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• 20. reddit.com [reddit.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Suzuki Coupling Yields with Substituted Pyridines

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for Suzuki-Miyaura cross-coupling reactions involving substituted pyridine scaffolds. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter challenges with this powerful yet often temperamental transformation. Pyridine-containing biaryls are ubiquitous in pharmaceuticals and advanced materials, but their synthesis via Suzuki coupling is fraught with specific, recurring issues.

This document moves beyond standard protocols to provide in-depth troubleshooting advice and answers to frequently asked questions, grounded in mechanistic principles and field-proven solutions.

Section 1: Troubleshooting Guide for Common Issues

This section addresses specific experimental observations and provides a logical workflow to diagnose and solve the underlying problems.

Problem 1: Low to No Product Formation with Recovery of Starting Materials

This is the most common failure mode. It indicates that the catalytic cycle is stalled or has not initiated effectively.

Potential Causes & Recommended Solutions

• Catalyst Inhibition by Pyridine Nitrogen: The Lewis basic lone pair on the pyridine nitrogen can coordinate to the palladium center, effectively poisoning the catalyst and halting the cycle.[1][2][3] This is particularly severe for 2-substituted pyridines, a phenomenon often called the "2-pyridyl problem".[2][4]

  • Solution 1: Employ Bulky, Electron-Rich Ligands. Standard ligands like PPh₃ are often ineffective. Switch to modern biaryl phosphine ligands (Buchwald ligands) such as SPhos, XPhos, or RuPhos.[1] Their steric bulk creates a wider "bite angle" that discourages pyridine coordination, while their electron-donating nature promotes the rate-limiting oxidative addition step, especially with electron-rich pyridines.[5][6][7]

  • Solution 2: Use a More Active Precatalyst. Instead of traditional Pd(II) sources like Pd(OAc)₂ or PdCl₂(PPh₃)₂, which require an in situ reduction step, use a pre-formed Pd(0) source like Pd₂(dba)₃ or a modern, air-stable precatalyst (e.g., an XPhos-Pd-G3 precatalyst).[6][8] This ensures a higher concentration of the active Pd(0) species from the start.

• Inefficient Oxidative Addition: This step is often the rate-limiting step, particularly with less reactive halopyridines (e.g., chlorides or electron-rich bromides).[3][7]

  • Solution: Match Halide to Catalyst. For 2-chloropyridines, a highly active catalyst system is non-negotiable. Systems based on Pd₂(dba)₃ with ligands like SPhos or cataCXium® A are often required.[3] For bromides, a wider range of catalysts may be effective, but electron-rich systems are still preferred.[5]

• Poor Base Selection or Solubility: The base plays a critical role in activating the boronic acid/ester for transmetalation.[9] If the base is not effective or is insoluble in the solvent, the reaction will fail.

  • Solution 1: Screen Bases. K₃PO₄ is a strong, effective base for many challenging couplings. Cs₂CO₃ and K₂CO₃ are also common and effective choices.[10][11] Avoid weaker bases like NaHCO₃ unless your system is highly reactive.

  • Solution 2: Consider Solvent and Water Content. Bases like K₃PO₄ have low solubility in purely anhydrous solvents like toluene or dioxane. The addition of a small amount of water (e.g., dioxane/H₂O 10:1) can be beneficial, but excessive water can promote side reactions.[5] For anhydrous conditions, ensure the base is a finely ground powder to maximize surface area.[5]

Troubleshooting Workflow: No Reaction

Caption: A decision tree for troubleshooting failed Suzuki reactions.

Problem 2: Significant Side Product Formation

Even when the reaction proceeds, side products can drastically lower the yield of the desired compound.

Most Common Side Reactions & Solutions

• Protodeboronation: This is the hydrolysis of the boronic acid or ester back to the corresponding parent heteroarene (pyridine) and boric acid.[1][12] Pyridylboronic acids, especially the 2-pyridyl isomer, are highly susceptible to this decomposition pathway.[4][12]

  • Solution 1 (Best Practice): Use Boronic Esters. Switch from the boronic acid to a more stable boronic ester, such as the pinacol (Bpin) or MIDA ester.[1] These are significantly more robust against hydrolysis.

  • Solution 2: Use Anhydrous Conditions. If you must use a boronic acid, rigorously exclude water from the reaction. Use anhydrous solvents and consider a base like CsF which can be used under anhydrous conditions.[13]

  • Solution 3: Use Stoichiometry Wisely. Use a slight excess (1.2-1.5 equivalents) of the boron reagent to compensate for some decomposition, but avoid a large excess which can complicate purification.[12][13]

• Homocoupling of Boronic Acid/Ester: The boron reagent couples with itself to form a symmetrical bipyridine. This is often caused by the presence of oxygen, which can interfere with the catalytic cycle and promote oxidative coupling.[3][14]

  • Solution: Rigorous Degassing. Ensure all solvents and the reaction headspace are thoroughly deoxygenated. This is the most critical factor. Perform multiple freeze-pump-thaw cycles or sparge the solvent with argon or nitrogen for at least 30 minutes before use.[3][14] Maintain a positive pressure of inert gas throughout the reaction.

• Dehalogenation of the Starting Material: The halopyridine is reduced to the parent pyridine. This can occur if a hydride source is present or if the catalytic cycle is disrupted.[1][3]

  • Solution: Optimize Ligand and Temperature. This side reaction can sometimes be suppressed by changing the ligand or lowering the reaction temperature, as the desired cross-coupling and undesired dehalogenation pathways may have different activation energies.

Section 2: Frequently Asked Questions (FAQs)

Q1: Which boronic acid equivalent should I use for my pyridine substrate: boronic acid, pinacol ester (Bpin), or MIDA ester?

A1: For pyridine substrates, boronic esters are almost always superior to boronic acids .

• Pyridylboronic acids are notoriously unstable and prone to rapid protodeboronation, especially the 2-pyridyl isomer.[4][12] Use them only if absolutely necessary and with rigorous anhydrous techniques.

• Pinacol esters (Bpin) offer a significant stability advantage and are commercially available for many pyridine isomers. They are the go-to choice for most applications.[1]

• MIDA boronates provide even greater stability, allowing them to survive harsh reaction conditions (like chromatography) that would destroy other boron species. They are ideal for complex, multi-step syntheses.

Q2: My reaction involves a 2-chloropyridine. What is the best starting point for conditions?

A2: 2-Chloropyridines are among the most challenging substrates due to the low reactivity of the C-Cl bond and strong catalyst inhibition.[3][7] A robust, highly active catalyst system is required from the outset.

Parameter	Recommended Starting Condition	Rationale
Pd Precatalyst	Pd₂(dba)₃ (1-2 mol%) or XPhos Pd G3 (2 mol%)	Provides a reliable source of active Pd(0) needed for the difficult oxidative addition step.[3]
Ligand	SPhos or XPhos (2-4 mol%)	Bulky, electron-rich ligands are essential to overcome catalyst inhibition and accelerate oxidative addition.[1][7]
Base	K₃PO₄ (2.0 - 3.0 equiv.)	A strong base is needed to facilitate the catalytic cycle with unreactive chlorides.[8]
Solvent	1,4-Dioxane or Toluene	Anhydrous, non-coordinating solvents are generally preferred.
Temperature	100-110 °C	Higher temperatures are typically required to drive the reaction to completion.

Q3: How do I choose the right base for my reaction?

A3: Base selection is critical and depends on the reactivity of your substrates and the solvent system.

• K₃PO₄: An excellent choice for challenging couplings, including those with aryl chlorides. It is strong but often requires a small amount of water or co-solvent to aid solubility.[8]

• K₂CO₃ / Na₂CO₃: These are standard, effective, and economical bases, often used in aqueous solvent mixtures (e.g., Dioxane/H₂O, Toluene/H₂O).[10][15] They are a good first choice for reactive bromopyridines.

• Cs₂CO₃ / CsF: Cesium bases are highly effective and often more soluble in organic solvents than their potassium counterparts, making them suitable for anhydrous reactions.[13]

• Organic Bases (e.g., Et₃N): Generally not effective for Suzuki couplings as they are often not strong enough to facilitate the necessary transmetalation step.[11]

Q4: My pyridine has a free -NH₂ or -OH group. Do I need to protect it?

A4: Not always. While classical wisdom suggested protection was mandatory, modern catalyst systems often tolerate unprotected amines and hydroxyls.[15] The acidic proton can interfere with the base, but using a sufficient excess of base (e.g., 3 equivalents) can overcome this. However, if you experience persistent low yields, catalyst inhibition from the additional heteroatom may be the cause, and a protection/deprotection sequence might be necessary.[1][15]

Section 3: Experimental Protocols

General Protocol for a Challenging Suzuki Coupling of a Bromopyridine

This protocol is a robust starting point for coupling an arylboronic pinacol ester with a potentially challenging (e.g., electron-rich or sterically hindered) bromopyridine.

• Reagent Preparation: To an oven-dried Schlenk tube or reaction vial, add the bromopyridine (1.0 equiv.), the arylboronic pinacol ester (1.2 equiv.), and finely ground potassium phosphate (K₃PO₄, 2.0 equiv.).

• Catalyst Addition: In a glovebox or under a positive flow of inert gas, add the palladium precatalyst (e.g., XPhos Pd G3, 2 mol%).

• Atmosphere Inerting: Seal the vessel with a septum cap. Evacuate the vessel and backfill with argon or nitrogen. Repeat this cycle three times to ensure a completely inert atmosphere.[14]

• Solvent Addition: Add anhydrous, degassed 1,4-dioxane (to make a ~0.1 M solution) via syringe.

• Reaction: Place the vessel in a preheated oil bath at 100 °C and stir vigorously for 4-18 hours.

• Monitoring: Monitor the reaction progress by TLC or LC-MS by taking small, quenched aliquots.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and filter through a pad of Celite® to remove palladium black and inorganic salts.

• Purification: Wash the filtrate with water and then brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue by column chromatography on silica gel.

Visualization of Key Mechanistic Challenge

The following diagram illustrates the primary challenge in Suzuki couplings with 2-halopyridines: catalyst inhibition.

Caption: Catalyst inhibition by pyridine nitrogen is a major off-cycle pathway.

References

• Title: Palladium-Catalyzed Suzuki−Miyaura Coupling of Pyridyl-2-boronic Esters with Aryl Halides Using Highly Active and Air-Stable Phosphine Chloride and Oxide Ligands Source: ACS Publications URL: [Link]

• Title: Recent progress in the synthesis of pyridinylboronic acids and esters Source: Arkat USA URL: [Link]

• Title: A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles Source: National Institutes of Health (NIH) URL: [Link]

• Title: Palladium-Catalyzed Cross-Coupling Reactions of Pyridylboronic Acids with Heteroaryl Halides Bearing a Primary Amine Group: Synthesis of Highly Substituted Bipyridines and Pyrazinopyridines Source: ACS Publications URL: [Link]

• Title: 3-pyridylboronic acid Source: Organic Syntheses URL: [Link]

• Title: The 2‐Pyridyl Problem: Challenging Nucleophiles in Cross‐Coupling Arylations Source: Wiley Online Library URL: [Link]

• Title: Microwave Assisted Suzuki-Miyaura and Ullmann Type Homocoupling Reactions of 2- and 3-Halopyridines Using a Pd(OAc)2/Benzimidazolium Salt and Base Catalyst System Source: MDPI URL: [Link]

• Title: A New Palladium Precatalyst Allows for the Fast Suzuki−Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids Source: ACS Publications URL: [Link]

• Title: Diagnosing issues with a failed Suzuki coupling? Source: Reddit URL: [Link]

• Title: Highly Chemoselective Ligands for Suzuki–Miyaura Cross-Coupling Reaction Based on Virtual Ligand-Assisted Screening Source: ChemRxiv URL: [Link]

• Title: Use of Soluble Pd Complexes and Soluble Pd-Ligand Combinations Source: Wordpress URL: [Link]

• Title: Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction? Source: ResearchGate URL: [Link]

• Title: Effect of different bases on the Suzuki-Miyaura coupling Source: ResearchGate URL: [Link]

• Title: The effect of various bases on the Suzuki coupling reaction Source: ResearchGate URL: [Link]

• Title: Suzuki reaction Source: Wikipedia URL: [Link]

• Title: How to approach choosing reaction conditions for Suzuki? Source: Reddit URL: [Link]

• Title: Problems with Suzuki coupling of aryl boronic acid and alkyl halide Source: Reddit URL: [Link]

• Title: Regioselective palladium-catalyzed SuzukieMiyaura coupling reaction of 2,4,6-trihalogenopyrido[2,3-d]pyrimidines Source: ResearchGate URL: [Link]

• Title: Asymmetric Suzuki-Miyaura coupling of heterocycles via Rhodium-catalysed allylic arylation of racemates Source: PubMed Central (PMC) URL: [Link]

• Title: Suzuki cross-coupling reaction over a palladium–pyridine complex immobilized on hydrotalcite Source: ResearchGate URL: [Link]

• Title: Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems Source: National Institutes of Health (NIH) URL: [Link]

• Title: Suzuki-Miyaura Coupling Source: Chemistry LibreTexts URL: [Link]

• Title: Suzuki Coupling Source: Organic Chemistry Portal URL: [Link]

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• 12. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
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• 15. pubs.acs.org [pubs.acs.org]

Technical Support Center: Navigating Catalyst Deactivation in Cross-Coupling of Pyridine Substrates

Welcome to the technical support center for cross-coupling reactions involving pyridine substrates. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges with catalyst deactivation and low yields when working with this important class of heterocycles. Here, we will delve into the root causes of common issues and provide actionable, field-proven troubleshooting strategies in a direct question-and-answer format. Our approach is grounded in mechanistic principles to empower you to not only solve current problems but also to proactively design more robust reaction conditions in the future.

Section 1: Foundational Challenges with Pyridine Substrates

The unique electronic properties of the pyridine ring are central to its utility in pharmaceuticals and functional materials, but they also present specific challenges in cross-coupling catalysis. The primary culprit is the lone pair of electrons on the pyridine nitrogen.

Q1: My cross-coupling reaction with a pyridine substrate is sluggish or fails completely. What is the most likely initial problem?

A1: The most common initial problem is catalyst inhibition or deactivation due to the coordination of the pyridine nitrogen to the palladium catalyst.[1][2][3][4] This coordination can sequester the active catalyst in an off-cycle, non-productive state, effectively poisoning the reaction.[4][5] For the catalytic cycle to proceed efficiently, the palladium center needs to be accessible for oxidative addition, transmetalation, and reductive elimination. Strong coordination by the pyridine nitrogen can hinder any or all of these fundamental steps.

This issue is particularly pronounced with 2-substituted pyridines, where the nitrogen is in close proximity to the reaction site, leading to chelation that can be difficult to overcome.

Section 2: Troubleshooting Suzuki-Miyaura Coupling of Pyridines

The Suzuki-Miyaura reaction is a workhorse in C-C bond formation, but its application to pyridine substrates requires careful optimization to avoid common pitfalls.

Q2: I'm observing significant amounts of homocoupling of my boronic acid and very little of the desired bipyridine product. What's going wrong?

A2: Homocoupling of the boronic acid is a frequent side reaction, often exacerbated by the presence of oxygen.[1] Oxygen can oxidize the active Pd(0) catalyst to Pd(II), which can then undergo two transmetalations with the boronic acid, followed by reductive elimination to form the homocoupled product.[1]

Troubleshooting Steps:

• Rigorous Exclusion of Oxygen: This is the most critical factor. Ensure your solvents are thoroughly degassed using methods like freeze-pump-thaw cycles or by sparging with an inert gas (argon or nitrogen) for an extended period.[1] All glassware should be flame-dried or oven-dried, and the reaction should be maintained under a positive pressure of an inert atmosphere throughout.[1]

• Use a Pd(0) Precatalyst: Starting with a Pd(0) source like Pd(PPh₃)₄ can sometimes reduce homocoupling compared to in-situ reduction of Pd(II) sources (e.g., Pd(OAc)₂).[2]

• Control Stoichiometry: While a slight excess of the boronic acid (1.2-1.5 equivalents) is common, a large excess can promote homocoupling.[1]

• Lower the Reaction Temperature: If feasible for your system, lowering the temperature may disfavor the homocoupling pathway.[2]

Q3: My main byproduct is pyridine, resulting from the decomposition of my pyridineboronic acid. How can I prevent this?

A3: This side reaction is known as protodeboronation, where the C-B bond of the boronic acid is cleaved by a proton source, typically water.[1][3] Pyridineboronic acids can be particularly susceptible to this process.[6]

Preventative Measures:

• Anhydrous Conditions: Ensure all solvents and reagents, especially the base, are scrupulously dry.[1][3]

• Use Boronic Esters: Pinacol or MIDA boronate esters are generally more stable towards hydrolysis and protodeboronation than their corresponding boronic acids.[3][6]

• Choice of Base: While a base is necessary, certain bases in the presence of water can accelerate protodeboronation.[1] Screening different anhydrous bases like K₃PO₄ or Cs₂CO₃ is recommended.[1]

Q4: What are the best ligands for Suzuki coupling of pyridine substrates?

A4: Standard ligands like PPh₃ are often ineffective for pyridine couplings due to the electron-deficient nature of the pyridine ring and the propensity for catalyst inhibition.[1] The use of bulky, electron-rich phosphine ligands is crucial for success. These ligands promote the desired catalytic cycle and can mitigate catalyst deactivation.

Ligand Family	Specific Examples	Key Advantages
Buchwald Ligands	SPhos, XPhos, RuPhos	Bulky and electron-rich, effective for heteroaryl couplings.[1][2][3]
N-Heterocyclic Carbenes (NHCs)	IPr, SIMes	Strong σ-donors, form stable complexes, can be effective for challenging couplings.[1][2]

Experimental Protocol: Ligand Screening for a Challenging Pyridine Suzuki Coupling

• Setup: In a glovebox, arrange an array of reaction vials, each with a stir bar.

• Reagents: To each vial, add the pyridine halide (1.0 equiv.), boronic acid or ester (1.5 equiv.), and a finely powdered, anhydrous base (e.g., K₃PO₄, 2.0 equiv.).

• Catalyst/Ligand Addition: In separate vials, add a different ligand (e.g., SPhos, XPhos, RuPhos, IPr-HCl with a strong base for in-situ generation) and a palladium source (e.g., Pd₂(dba)₃ or a suitable precatalyst). A typical starting point is a 1:2 Pd:Ligand ratio with 2 mol% Pd loading.

• Solvent: Add anhydrous, degassed solvent (e.g., dioxane or toluene) to each vial.

• Reaction: Seal the vials and heat the reaction block to the desired temperature (e.g., 80-110 °C).

• Monitoring: After a set time (e.g., 2, 6, 12, 24 hours), take a small aliquot from each reaction, quench, and analyze by LC-MS or GC-MS to determine conversion and product formation.

Section 3: Overcoming Hurdles in Buchwald-Hartwig Amination of Pyridines

The Buchwald-Hartwig amination is a powerful tool for C-N bond formation, but reactions involving pyridines, especially those with base-sensitive functional groups, can be challenging.

Q5: My Buchwald-Hartwig amination of a halopyridine is not going to completion, and I see decomposition of my starting material. What should I investigate?

A5: Incomplete conversion and decomposition in Buchwald-Hartwig aminations of pyridines often point to a few key issues:

• Catalyst Deactivation: As with other cross-couplings, the pyridine nitrogen can inhibit the palladium catalyst.[7]

• Inappropriate Base: The choice of base is critical. A base that is too strong can lead to side reactions and decomposition of sensitive substrates. A base that is too weak will not effectively deprotonate the amine, halting the catalytic cycle.[3]

• β-Hydride Elimination: This is a potential side reaction where an alkylamine can undergo β-hydride elimination from the palladium intermediate, leading to an imine and a hydrodehalogenated pyridine.[8]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for Buchwald-Hartwig amination.

Recommended Ligands for Pyridine Amination:

Ligand	Characteristics
Xantphos	A wide bite-angle diphosphine ligand, often effective in preventing catalyst deactivation and promoting reductive elimination.[9]
Josiphos Family	Ferrocenyl-based bidentate ligands that are often highly active for C-N couplings.[10]
tBuXPhos	A highly bulky monophosphine ligand that can be very effective for challenging aminations.

Section 4: Addressing Challenges in Sonogashira and Heck Couplings

While less common than Suzuki and Buchwald-Hartwig for pyridine functionalization, Sonogashira and Heck reactions have their own set of challenges.

Q6: My copper-free Sonogashira coupling of a bromopyridine is very slow. What can I do to accelerate it?

A6: Slow reaction rates in copper-free Sonogashira couplings of electron-deficient substrates like bromopyridines are common. The key steps to address are the oxidative addition and the deprotonation of the alkyne.

Strategies for Rate Enhancement:

• Ligand Choice: Use bulky, electron-rich phosphine ligands (e.g., XPhos) or N-heterocyclic carbene (NHC) ligands.[11][12] These can accelerate the rate-limiting oxidative addition step.[13][14]

• Base Selection: A strong, non-coordinating amine base is often required to efficiently deprotonate the alkyne in the absence of a copper co-catalyst.[11] Bases like diisopropylethylamine (DIPEA) or 1,8-diazabicycloundec-7-ene (DBU) can be effective.

• Solvent: A polar aprotic solvent like DMF or NMP can sometimes improve reaction rates, but must be rigorously degassed.

• Additives: In some cases, the addition of a halide scavenger like a silver salt can be beneficial, although this adds cost and complexity.

Q7: In my Heck reaction of a halopyridine with an acrylate, I am getting low yields and forming palladium black. What is causing this catalyst decomposition?

A7: The formation of palladium black (insoluble, inactive Pd(0) agglomerates) is a classic sign of catalyst deactivation in Heck reactions.[15] This can be caused by several factors:

• Ligand Instability: The phosphine ligand may be degrading at the high temperatures often required for Heck reactions.

• Slow Reductive Elimination: If the reductive elimination step is slow, the Pd(II) intermediate may have time to decompose.

• Coordination Issues: Strong coordination of the pyridine substrate can lead to ligand dissociation, leaving an unstable, ligandless palladium species that precipitates.[16]

Solutions:

• Use More Robust Ligands: Consider thermally stable ligands like NHCs or certain bulky diphosphine ligands.

• Add a Phase-Transfer Catalyst: For reactions with solubility issues, a phase-transfer catalyst like tetrabutylammonium bromide (TBAB) can sometimes stabilize the palladium catalyst and improve yields.[2]

• Optimize Temperature: Run the reaction at the lowest temperature that still provides a reasonable reaction rate to minimize thermal decomposition.

• Supramolecular Catalysis: In some specialized cases, supramolecular catalysts have been shown to enhance the activity of Heck reactions with pyridine substrates through favorable secondary coordination sphere interactions.[17]

Section 5: General Deactivation Pathways and Preventative Measures

Understanding the fundamental deactivation mechanisms is key to developing robust cross-coupling protocols for pyridine substrates.

Caption: Common catalyst deactivation pathways in pyridine cross-coupling.

Key Preventative Strategies:

Strategy	Rationale
Inert Atmosphere	The active Pd(0) catalyst is readily oxidized by air, leading to inactive Pd(II) species and promoting side reactions like homocoupling.[1]
Anhydrous Conditions	Water can lead to protodeboronation of boronic acids and other unwanted side reactions.[1][3]
Bulky, Electron-Rich Ligands	These ligands promote faster rates of oxidative addition and reductive elimination, helping the desired catalytic cycle outcompete deactivation pathways.[1][3] Their steric bulk can also disfavor strong coordination of the pyridine nitrogen.
Use of Precatalysts	Modern, well-defined precatalysts can provide a more active and stable catalytic species in solution compared to generating the active catalyst in situ from older sources like Pd(OAc)₂.[3]
Careful Selection of Base and Solvent	The base and solvent must be compatible with all reagents and the catalyst system. Their properties can significantly impact reaction rates and catalyst stability.[1][2]

By understanding the inherent challenges posed by pyridine substrates and systematically applying these troubleshooting principles, researchers can significantly improve the success rate and efficiency of their cross-coupling reactions.

References

• Technical Support Center: Troubleshooting Suzuki Coupling for 3-Methyl-4-(pyridin-4-yl)aniline Synthesis - Benchchem.
• troubleshooting common issues in furo[2,3-b]pyridine cross-coupling reactions - Benchchem.
• Pd(II)
• Technical Support Center: Suzuki Coupling with Unprotected Amino-Pyridines - Benchchem.
• Bypassing the Limitations of Directed C–H Functionaliz
• The 2‐Pyridyl Problem: Challenging Nucleophiles in Cross‐Coupling Aryl
• Pd(II)
• Cross-coupling of C(sp3)–H Bonds with Organometallic Reagents via Pd(II)/Pd(0)
• Mechanistic Studies and Identification of Catalyst Deactivation Pathways for Pyridine(diimine) Iron Catalyzed C(sp2)
• A reactivity model for oxidative addition to palladium enables quantitative predictions for catalytic cross-coupling reactions - Chemical Science (RSC Publishing) DOI:10.1039/D2SC00174H.
• Control of the β-Hydride Elimination Making Palladium-Catalyzed Coupling Reactions More Diversified | Request PDF - ResearchG
• Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs.
• Emerging Trends in Cross-Coupling: Twelve-Electron-Based L1Pd(0)
• Mechanistic Studies and Identification of Catalyst Deactivation Pathways for Pyridine(diimine) Iron Catalyzed C(sp>2>)
• Sonogashira coupling - Wikipedia.
• Privileged ligands for palladium-catalyzed cross-coupling reactions - ResearchG
• Oxidative Addition of (Hetero)aryl (Pseudo)halides at Palladium(0): Origin and Significance of Divergent Mechanisms - ChemRxiv.
• Electronic Effects on Reductive Elimination To Form Carbon−Carbon and Carbon−Heteroatom Bonds from Palladium(II)
• Oxidative Addition of Aryl Halides to Palladium(0)
• Reactivity Studies of Bipyridine-Ligated Nickel(I) and Nickel(0) Complexes Inform Mechanism in Modern Cross-Coupling Reactions - PMC - NIH.
• A brief review on the palladium-catalyzed C–H activ
• Suzuki coupling help : r/chemistry - Reddit.
• Palladium‐Catalyzed Buchwald–Hartwig Coupling of Deactivated Aminothiophenes with Substituted Halopyridines | Request PDF - ResearchG
• The Buchwald–Hartwig Amination After 25 Years - the University of Groningen research portal.
• 2-Pyridonates: a versatile ligand platform in 3d transition metal coordination chemistry and c
• Sonogashira Coupling - Organic Chemistry Portal.
• β-Hydride elimin
• Coupling outcomes for pyridines | Download Scientific Diagram - ResearchG
• Pyridine sulfinates as general nucleophilic coupling partners in palladium-catalyzed cross-coupling reactions with aryl halides - RSC Publishing.
• Technical Support Center: Minimizing Catalyst Poisoning in Reactions with 2,3-Dihydrofuro[2,3-c]pyridine - Benchchem.
• C-C Reductive Elimination in Palladium Complexes, and the Role of Coupling Additives.
• Oxidative Addition of Aryl Halides to Palladium(0)
• Pd-Catalyzed Amination of Base-Sensitive Five-Membered Heteroaryl Halides with Aliph
• Photochemical Organocatalytic Functionalization of Pyridines via Pyridinyl Radicals | Journal of the American Chemical Society - ACS Public
• Water-Mediated Catalyst Preactivation: An Efficient Protocol for C−N Cross-Coupling Reactions | Organic Letters - ACS Public
• Buchwald–Hartwig amin
• Bimetallic Reductive Elimination from Dinuclear Pd(III) Complexes - PMC - NIH.
• Sonogashira Coupling - Chemistry LibreTexts.
• Oxidative Additions of Aryl Halides to Palladium Proceed through the Monolig
• Sonogashira Coupling | Synthetic Methods in Drug Discovery: Volume 1 | Books G
• Sonogashira Reaction of Aryl and Heteroaryl Halides with Terminal Alkynes Catalyzed by a Highly Efficient and Recyclable Nanosized MCM-41 Anchored Palladium Bipyridyl Complex - PMC - NIH.
• Suppressed β-Hydride Elimination in Palladium-Catalyzed Cascade Cyclization-Coupling Reactions: An Efficient Synthesis of 3-Arylmethylpyrrolidines - Organic Chemistry Portal.
• Heck Reaction - Chemistry LibreTexts.
• Catalyst Activation, Deactivation, and Degradation in Palladium-Mediated Negishi Cross-Coupling Reactions | Request PDF - ResearchG
• Boosting the activity of Mizoroki–Heck cross-coupling reactions with a supramolecular palladium catalyst favouring remote Zn⋯pyridine interactions - Faraday Discussions (RSC Publishing).
• Heck Reaction - Organic Chemistry Portal.
• Transition metal-catalyzed cross-coupling reactions of N-aryl-2-aminopyridines.

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• 7. Pd-Catalyzed Amination of Base-Sensitive Five-Membered Heteroaryl Halides with Aliphatic Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
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• 17. Boosting the activity of Mizoroki–Heck cross-coupling reactions with a supramolecular palladium catalyst favouring remote Zn⋯pyridine interactions - Faraday Discussions (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Synthesis of 2-Bromo-3-iodo-4-methylpyridine

Welcome to the technical support guide for the synthesis of 2-Bromo-3-iodo-4-methylpyridine. This resource is designed for researchers, chemists, and drug development professionals to navigate the common challenges and side reactions encountered during the synthesis of this important heterocyclic building block.[1] As Senior Application Scientists, we provide not only protocols but also the underlying chemical principles to empower you to troubleshoot and optimize your experimental outcomes.

Section 1: Overview of Synthetic Strategies

The synthesis of 2-Bromo-3-iodo-4-methylpyridine is a nuanced process that requires precise control over reaction conditions to achieve high yield and purity. The most reliable and commonly employed strategy involves the regioselective functionalization of a pre-existing brominated pyridine scaffold. Direct electrophilic halogenation of 4-methylpyridine is generally difficult and unselective, often resulting in a mixture of regioisomers.[2]

The preferred modern approach is a Directed ortho-Metalation (DoM) of 2-Bromo-4-methylpyridine. This strategy leverages the directing effect of the C2-bromo substituent to achieve selective deprotonation at the C3 position, followed by quenching with an iodine electrophile.

Below is a general workflow for this synthetic approach.

Caption: General workflow for the synthesis of 2-Bromo-3-iodo-4-methylpyridine via Directed ortho-Metalation.

Section 2: Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses specific issues that may arise during the synthesis.

Category A: Regioselectivity and Isomeric Impurities

Q1: I am observing iodination at positions other than C3. Why is this happening and how can I improve regioselectivity?

A1: This is a classic challenge in pyridine chemistry. The regiochemical outcome is a delicate balance of electronic and steric effects. While direct electrophilic iodination of 2-Bromo-4-methylpyridine is notoriously unselective, the Directed ortho-Metalation (DoM) strategy is designed to overcome this.[2][3]

• Causality: The bromine atom at the C2 position is a powerful directing group for metalation. When a strong, sterically hindered lithium amide base like Lithium Diisopropylamide (LDA) or Lithium 2,2,6,6-tetramethylpiperidide (LTMP) is used, it will preferentially abstract the most acidic proton ortho to the bromine, which is at the C3 position.[4] This forms a transient C3-lithiated intermediate.

• Troubleshooting Steps:

  • Maintain Cryogenic Temperatures: The lithiated intermediate is only stable at very low temperatures. The reaction must be kept at or below -70 °C (typically -78 °C with a dry ice/acetone bath) from the moment the base is added until the iodine quench is complete.[5] Allowing the temperature to rise can lead to rearrangements or reaction with the solvent.

  • Use a Hindered Base: Use LDA or LTMP. Simpler alkyllithiums like n-BuLi can be less selective and may lead to side-chain lithiation of the C4-methyl group or other undesired reactions.[6]

  • Slow Addition: The base should be added dropwise to the solution of 2-Bromo-4-methylpyridine to maintain temperature control and minimize side reactions.

Caption: Mechanism of selective C3-iodination via Directed ortho-Metalation.

Category B: Byproduct Formation

Q2: My reaction mixture contains a significant amount of starting material (2-Bromo-4-methylpyridine) even after quenching. What is the cause?

A2: Recovery of starting material points to an incomplete or failed lithiation step.

• Causality: The organolithium base is the most sensitive reagent in this reaction. Its effectiveness can be compromised by moisture, air, or improper handling, leading to quenching of the base before it can deprotonate the pyridine ring.

• Troubleshooting Steps:

  • Ensure Anhydrous Conditions: All glassware must be rigorously dried (oven or flame-dried under vacuum/inert gas). The solvent (THF) must be anhydrous.

  • Verify Base Activity: The organolithium reagent (LDA, LTMP, or the n-BuLi used to prepare them) degrades over time. It is best to use a freshly opened bottle or titrate the solution to determine its exact molarity before use.

  • Stoichiometry: Ensure at least 1.0 equivalent of the active base is used, and often a slight excess (1.05-1.1 eq) is beneficial to account for any trace impurities that may consume the reagent.

Q3: I have detected a byproduct with a mass corresponding to a di-iodinated or a hydroxy-substituted pyridine. How are these formed?

A3: These byproducts are less common in the DoM route but can occur under specific faulty conditions.

• Di-iodination: This would suggest a second deprotonation and iodination event. This is highly unlikely at the C5/C6 positions under these conditions. A more plausible, though still rare, scenario could involve a "halogen dance" rearrangement, where the initial C3-lithiated species isomerizes to another position, which is then iodinated.[4][7] This is typically suppressed by maintaining very low temperatures.

• Hydroxy-substituted Pyridine (e.g., 2-Bromo-3-hydroxy-4-methylpyridine): This is a classic byproduct of the Sandmeyer reaction , where a diazonium salt intermediate reacts with water.[8][9] If your synthesis started from an amino-pyridine precursor (e.g., 2-bromo-3-amino-4-methylpyridine), this would be a primary concern. In the DoM route, this impurity is not expected unless the workup procedure is flawed, though this is highly improbable.

Category C: Low Yield and Purification

Q4: My yield is consistently low after purification. Where am I losing my product?

A4: Low yields can stem from both suboptimal reaction conditions and losses during workup and purification.

• Causality: Besides incomplete reaction, the product can be lost during the aqueous workup if extractions are not performed thoroughly. The most significant loss, however, often occurs during column chromatography if the separation from byproducts is difficult.

• Troubleshooting Steps:

  • Reaction Optimization: Address all points in Q1 and Q2 to maximize the formation of the desired product in the crude mixture.

  • Workup Efficiency: During the aqueous workup, extract the aqueous layer multiple times (e.g., 3x with ethyl acetate or dichloromethane) to ensure complete recovery of the organic-soluble product.[10] A brine wash of the combined organic layers helps to remove residual water, which can improve subsequent steps.[10]

  • Chromatography Technique: Use an appropriate silica gel to crude product ratio (typically 50:1 to 100:1 by weight). Develop a solvent system using Thin Layer Chromatography (TLC) that provides good separation (ΔRf > 0.2) between your product, starting material, and any major impurities. A gradual gradient elution (e.g., starting with 100% Hexane and slowly increasing the percentage of Ethyl Acetate) is generally more effective than a single isocratic solvent system.[10]

Table 1: Common Impurities and Identification

Impurity	Probable Source	Identification Method	Key Diagnostic Signal
2-Bromo-4-methylpyridine	Incomplete lithiation reaction.	GC-MS, ¹H NMR	Lower molecular weight in MS. Absence of iodine isotope pattern. Characteristic pyridine proton signals in NMR.[8]
Isomeric Iodo-pyridines	Poor regioselectivity (e.g., temperature too high).	GC-MS, ¹H NMR	Same molecular weight as the product in MS. Different chemical shifts and coupling patterns for aromatic protons in ¹H NMR.[8]
Di-halogenated byproducts	Over-reaction or side reactions.	GC-MS	Higher molecular weight in MS, showing characteristic isotope patterns for Br and I.[8]
4-methyl-2-hydroxypyridine	Side reaction if using a Sandmeyer route from an amino-precursor.[8]	LC-MS	Molecular weight corresponding to the replacement of Br with OH.

Section 3: Experimental Protocols

Protocol 1: Synthesis of 2-Bromo-3-iodo-4-methylpyridine

• Materials:

  • 2-Bromo-4-methylpyridine

  • Anhydrous Tetrahydrofuran (THF)

  • Lithium diisopropylamide (LDA) solution (e.g., 2.0 M in THF/heptane/ethylbenzene)

  • Iodine (I₂) or N-Iodosuccinimide (NIS)

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Ethyl acetate

  • Brine (saturated aqueous NaCl)

  • Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Procedure:

  • Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, add 2-Bromo-4-methylpyridine (1.0 eq).

  • Dissolution & Cooling: Add anhydrous THF (approx. 0.1 M concentration) and stir to dissolve. Cool the mixture to -78 °C using a dry ice/acetone bath.

  • Lithiation: Slowly add LDA solution (1.05 eq) dropwise via syringe over 20-30 minutes, ensuring the internal temperature does not rise above -70 °C. Stir the resulting dark solution at -78 °C for 1 hour.

  • Iodination: Prepare a solution of iodine (1.1 eq) in anhydrous THF. Add this solution dropwise to the reaction mixture at -78 °C. The dark color should dissipate. Allow the reaction to stir at this temperature for another 30 minutes.

  • Quenching & Workup: While still cold, slowly quench the reaction by adding saturated aqueous NH₄Cl solution. Allow the mixture to warm to room temperature. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x volumes).[10]

  • Washing: Combine the organic layers and wash sequentially with water and then brine.[10]

  • Drying & Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.

Protocol 2: Purification by Flash Column Chromatography

• Procedure:

  • Column Packing: Prepare a slurry of silica gel in 100% hexane and pack it into a chromatography column.

  • Sample Loading: Dissolve the crude product from Protocol 1 in a minimal amount of dichloromethane or ethyl acetate and adsorb it onto a small amount of silica gel. Dry this silica and carefully load it onto the top of the packed column.

  • Elution: Begin eluting the column with 100% hexane. Gradually increase the polarity by slowly adding ethyl acetate (e.g., 0% -> 2% -> 5% -> 10% ethyl acetate in hexane).

  • Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the pure product.

  • Concentration: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified 2-Bromo-3-iodo-4-methylpyridine.

References

• BenchChem (2025). Application Notes and Protocols for the Purification of 2-Bromo-4-methylpyridine Reaction Products.
• BenchChem (2025). Technical Support Center: Regioselectivity in the Halogenation of Substituted Pyridines.
• BenchChem (2025). Technical Support Center: Synthesis of 2-Bromo-4-methylpyridine.
• Patsnap (Date N/A). Synthesis process of 2-bromo-4-iodo-3-methylpyridine. Eureka.
• Smolecule (Date N/A). Buy 2-Bromo-4-iodo-3-methylpyridine | 1227579-05-6.

• PubChem (Date N/A). 2-Bromo-3-iodo-4-methylpyridine. National Center for Biotechnology Information. Available at: [Link]

• Wikipedia (Date N/A). Sandmeyer reaction. Available at: [Link]

• BenchChem (Date N/A). Understanding the Chemistry: Synthesis Applications of 2-Bromo-4-methylpyridine.

• ChemBK (2024). 2-bromo-3-iodo-4-methylpyridine. Available at: [Link]

• Masterson, D. S. (2020). Selective halogenation of pyridines and diazines via unconventional intermediates.

• Ali, S., et al. (Date N/A). Recent trends in the chemistry of Sandmeyer reaction: a review. PMC - NIH. Available at: [Link]

• Organic Chemistry Portal (Date N/A). Sandmeyer Reaction. Available at: [Link]

• Asad, M. (2018). Reactions of Diazonium Salts: Sandmeyer and Related Reactions. Master Organic Chemistry. Available at: [Link]

• Schlosser, M., et al. (2006). Side‐Chain Retention During Lithiation of 4‐Picoline and 3,4‐Lutidine: Easy Access to Molecular Diversity in Pyridine Series. Chemistry – A European Journal.

• Focken, T. (2021). Preparation of substituted alkoxypyridines via directed metalation and metal-halogen exchange. ARKAT USA. Available at: [Link]

• Douglas, C. J., et al. (2019). Selective Halogenation of Pyridines Using Designed Phosphine Reagents. PMC. Available at: [Link]

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• 4. arkat-usa.org [arkat-usa.org]
• 5. Buy 2-Bromo-4-iodo-3-methylpyridine | 1227579-05-6 [smolecule.com]
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• 9. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
• 10. benchchem.com [benchchem.com]

Technical Support Center: Improving Regioselectivity in Dihalopyridine Functionalization

Welcome to the technical support center for dihalopyridine functionalization. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of achieving regioselectivity in their synthetic routes. Pyridine scaffolds are ubiquitous in pharmaceuticals and agrochemicals, making the precise control over their functionalization a critical aspect of modern organic synthesis.[1][2][3] This resource provides in-depth troubleshooting advice, answers to frequently asked questions, and detailed protocols to help you overcome common challenges in your experiments.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter in the lab. Each issue is followed by an analysis of potential causes and actionable solutions based on established chemical principles and literature precedents.

Issue 1: Poor or Reversed Regioselectivity in Palladium-Catalyzed Cross-Coupling of 2,4-Dihalopyridines

Question: I am performing a Suzuki-Miyaura coupling on 2,4-dichloropyridine, expecting functionalization at the C4 position, but I'm getting a mixture of C2 and C4 products, or predominantly the C2 product. What's going wrong?

Answer:

This is a common and often complex issue. While the C4 position in 2,4-dihalopyridines is generally considered more reactive in many cross-coupling reactions, several factors can influence and even reverse this selectivity.[4][5][6][7] The regiochemical outcome is a delicate balance between electronic effects, steric hindrance, and the specifics of your catalytic system.

Probable Causes & Solutions:

• Ligand Choice is Paramount: The ligand on your palladium catalyst is the most powerful tool for controlling regioselectivity, often overriding the substrate's inherent electronic preferences.[7][8]

  • For C4 Selectivity: Very bulky, electron-rich N-heterocyclic carbene (NHC) ligands, such as IPr (1,3-Bis(2,6-diisopropylphenyl)imidazol-2-ylidene), have been shown to strongly favor C4-functionalization in 2,4-dichloropyridines.[6] Bulky phosphine ligands like P(t-Bu)3 can also promote C4-selectivity.[8] The steric bulk of the ligand can make the approach to the more hindered C2 position less favorable.

  • For C2 Selectivity: This is often the electronically favored, "conventional" site of oxidative addition.[8] Smaller or bidentate phosphine ligands, such as PPh3 or dppf, tend to favor C2-functionalization, especially when the PPh3:Pd ratio is high (e.g., ≥3:1).[8]

• Catalyst Speciation: The nature of the active palladium species in your reaction can dramatically alter the outcome.

  • Mononuclear vs. Multinuclear Pd: It has been demonstrated that different palladium species can exhibit opposing regioselectivities. For instance, in couplings of 2,4-dibromopyridine, mononuclear palladium species (favored by higher ligand-to-palladium ratios) tend to give C2-selectivity, while multinuclear or cluster species (which can form at lower ligand-to-palladium ratios) can lead to unconventional C4-selectivity.[8]

• Reaction Conditions (Solvent & Base): The reaction environment plays a crucial, though sometimes subtle, role.

  • The choice of solvent and base can influence catalyst stability, activity, and even the dominant catalytic cycle, thereby affecting regioselectivity.[7][8] For example, in some systems, MeCN has been shown to be critical for high C2-selectivity.[8] It is always advisable to perform a screen of different solvents (e.g., dioxane, toluene, THF, DMF) and bases (e.g., K2CO3, Cs2CO3, K3PO4) when optimizing for a specific regioisomer.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for poor regioselectivity.

Issue 2: Achieving C2-Selective Buchwald-Hartwig Amination on 2,4-Dichloropyridine

Question: I am trying to perform a Buchwald-Hartwig amination on 2,4-dichloropyridine to get the 2-amino product, but I am primarily isolating the 4-amino isomer. How can I reverse this selectivity?

Answer:

This is a well-documented challenge. As with other cross-coupling reactions, the C4 position of 2,4-dichloropyridine is often more reactive.[7] However, highly regioselective C2-amination is achievable using specific catalyst systems.

Probable Causes & Solutions:

• Incorrect Ligand Choice: Standard Buchwald-Hartwig ligands may not provide the desired C2 selectivity.

  • Solution: A robust method for achieving high C2-selectivity in the amination of 2,4-dichloropyridine involves using a palladium precursor with the Xantphos ligand.[9] This bidentate phosphine ligand has a wide bite angle that promotes the desired regiochemistry.

• Harsh Reaction Conditions: High temperatures can sometimes lead to a loss of selectivity or promote the reaction at the thermodynamically favored position, which may not be the desired one.

  • Solution: The reported C2-selective protocol often utilizes microwave heating, which allows for rapid heating to a precise temperature (e.g., 30 minutes).[9] This can favor the kinetically preferred product. Using a mild base like K2CO3 is also beneficial as it broadens the substrate scope.[9]

Recommended Protocol Summary:

Component	Recommendation	Rationale
Substrate	2,4-Dichloropyridine	Readily available starting material.
Amine	Aryl or alkylamine	Wide scope demonstrated.
Catalyst	Pd(OAc)2 or similar Pd(II) source	Pre-catalyst.
Ligand	Xantphos	Key for C2-selectivity .
Base	K2CO3 (mild) or Cs2CO3	Effective and compatible with many functional groups.[9]
Solvent	Dioxane or Toluene	Common solvents for Buchwald-Hartwig reactions.
Conditions	Microwave heating (e.g., 100-140°C, 30 min)	Rapid, controlled heating can improve selectivity.[9]

Issue 3: Poor Selectivity in Deprotonation/Lithiation of Dihalopyridines

Question: I am attempting a directed ortho-lithiation on a dichloropyridine using LDA, but I'm getting a mixture of isomers or decomposition. How can I improve the regioselectivity?

Answer:

Directed ortho-metalation (DoM) is a powerful technique, but its success with halopyridines is highly dependent on the substitution pattern and the base used.[10][11] The halogen atoms themselves can direct lithiation, but the inherent acidity of different ring protons and the potential for pyridyne formation complicate the process.[10]

Probable Causes & Solutions:

• Incorrect Base/Solvent System: The choice of lithium amide base and solvent can completely change the site of deprotonation.[10]

  • Solution: Hindered lithium dialkylamides like lithium diisopropylamide (LDA) or lithium 2,2,6,6-tetramethylpiperidide (LTMP) are often used to prevent nucleophilic addition to the pyridine ring.[12]

  • For 3-chloropyridine, LDA in THF promotes metalation at the C4 position, whereas a butyllithium-TMEDA complex in ether directs the lithiation to the C2 position.[10] This highlights the critical importance of screening your base/solvent system.

• Isomerization of the Lithiated Intermediate: In some cases, a kinetically formed lithiated species can rapidly isomerize to a more thermodynamically stable one.[10]

  • Example: For 3,5-dichloro-4-bromopyridine, initial deprotonation occurs at C2, but the intermediate can isomerize.[10] The driving force can be the formation of a C-Li bond flanked by two halogens, which is more stable.

  • Solution: This is an inherent property of the substrate. If isomerization is unavoidable, the synthetic route must be redesigned to either trap the kinetic product at very low temperatures or target the thermodynamic product from the outset.

• Pyridyne Formation: Elimination of a metal halide from a metalated halopyridine can lead to the formation of a highly reactive pyridyne intermediate, resulting in a mixture of products or decomposition.[10]

  • Solution: This side reaction is often promoted by higher temperatures. Therefore, it is crucial to maintain cryogenic temperatures (e.g., -78 °C) throughout the deprotonation and electrophilic quench steps.[11]

Caption: Key decision points in dihalopyridine lithiation.

Frequently Asked Questions (FAQs)

Q1: What are the fundamental principles governing regioselectivity in dihalopyridine functionalization?

A1: The regiochemical outcome is primarily a balance of four key factors:

• Electronic Effects: The electron-withdrawing nature of the pyridine nitrogen atom activates the ortho (C2, C6) and para (C4) positions towards nucleophilic attack and oxidative addition in cross-coupling reactions.[7][13]

• Steric Effects: Bulky substituents on the pyridine ring, the incoming nucleophile, or the catalyst's ligands can physically block access to a more electronically favored position, thereby directing the reaction to a less hindered site.[7][13][14][15]

• Catalyst and Ligand: In transition metal-catalyzed reactions, the properties of the catalyst system (metal, ligand, additives) are often the dominant controlling factor and can be used to override the inherent reactivity of the substrate.[7][8][16]

• Reaction Conditions: Parameters such as temperature, solvent, and the choice of base can influence the rates of competing reaction pathways, thus affecting the final product ratio.[7]

Q2: For a generic dihalopyridine (e.g., 2,5-dichloropyridine), which C-Cl bond is generally more reactive in a palladium-catalyzed cross-coupling?

A2: Generally, C-X bonds adjacent to the ring nitrogen (the ortho position, C2) are more reactive towards oxidative addition with a palladium(0) catalyst.[6] This is due to the electronic activation provided by the nitrogen atom. Therefore, in 2,5-dichloropyridine, the C2-Cl bond is typically functionalized first. However, unconventional C5-selectivity has been achieved under specific ligand-free conditions, suggesting that this rule is not absolute and can be overturned.

Q3: Can I functionalize both halogen positions on a dihalopyridine?

A3: Absolutely. Sequential functionalization is one of the primary synthetic advantages of using dihalopyridine building blocks. By exploiting the differential reactivity of the halogen positions (either inherent or catalyst-controlled), one can introduce two different substituents in a controlled manner. For example, a highly C2-selective Buchwald-Hartwig amination on 2,4-dichloropyridine leaves the C4-chloro group available for a subsequent, different coupling reaction, such as a Suzuki-Miyaura coupling.[9]

Q4: What is the typical reactivity order for different halogens in cross-coupling reactions?

A4: The general reactivity trend for the oxidative addition step in palladium-catalyzed cross-coupling reactions is C-I > C-Br > C-Cl.[17] This difference in reactivity is due to the decreasing bond dissociation energy down the group. This trend can be exploited for selective monofunctionalization of dihalopyridines containing two different halogens, such as 2-bromo-4-iodopyridine, where the C-I bond will react preferentially.[17]

Detailed Experimental Protocols

These protocols are provided as a starting point. Optimization may be required for your specific substrate.

Protocol 1: C4-Selective Suzuki-Miyaura Coupling of 2,4-Dichloropyridine

This protocol is adapted from methodologies developed for achieving unconventional C4-selectivity using sterically hindered NHC ligands.[6]

Materials:

• 2,4-Dichloropyridine (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Pd-PEPPSI-IPr catalyst (2-5 mol%)

• Potassium phosphate (K3PO4) or another suitable base (2.0-3.0 equiv)

• Anhydrous and degassed solvent (e.g., Dioxane/H2O mixture or Toluene)

• Inert gas (Argon or Nitrogen)

Procedure:

• To a dry Schlenk flask or microwave vial, add 2,4-dichloropyridine, the arylboronic acid, the Pd-PEPPSI-IPr catalyst, and the base.

• Evacuate and backfill the flask with an inert gas three times to ensure an oxygen-free atmosphere.

• Add the anhydrous and degassed solvent via syringe.

• Stir the reaction mixture at room temperature or heat as required (e.g., 80-100 °C). Reactions are often complete within 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent such as ethyl acetate and water.

• Separate the layers, and extract the aqueous layer with the organic solvent.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: C2-Selective Buchwald-Hartwig Amination of 2,4-Dichloropyridine

This protocol is based on the highly regioselective method reported for amination at the C2 position.[9]

Materials:

• 2,4-Dichloropyridine (1.0 equiv)

• Aniline or heterocyclic amine (1.1 equiv)

• Pd(OAc)2 (2-4 mol%)

• Xantphos (2.2-4.4 mol%)

• Potassium carbonate (K2CO3) (2.0 equiv)

• Anhydrous and degassed 1,4-dioxane

• Inert gas (Argon or Nitrogen)

Procedure:

• To a microwave vial, add Pd(OAc)2, Xantphos, and K2CO3.

• Seal the vial, then evacuate and backfill with an inert gas three times.

• Add the degassed 1,4-dioxane, followed by the 2,4-dichloropyridine and the amine coupling partner.

• Place the sealed vial in a microwave reactor and heat to the desired temperature (e.g., 140 °C) for a specified time (e.g., 30 minutes).

• Monitor the reaction progress by TLC or LC-MS.

• After cooling, dilute the reaction mixture with ethyl acetate and filter through a pad of celite to remove inorganic salts and catalyst residues.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the 4-chloro-N-arylpyridin-2-amine.

References

• BenchChem. (n.d.). Application Notes and Protocols for the Regioselective Sonogashira Reaction of 2-Bromo-4-iodopyridine.
• Neufeldt, S. (n.d.). C2-selective Pd-catalyzed cross-coupling of 2,4-Dihalopyrimidines. ACS.
• ResearchGate. (n.d.). Highly regioselective Buchwald–Hartwig amination at C-2 of 2,4-dichloropyridine enabling a novel approach to 2,4-bisanilinopyridine (BAPyd) libraries.

• Neufeldt, S. R., & Sanford, M. S. (2018). The Road Less Traveled: Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dihalogenated N-Heteroarenes. Accounts of chemical research, 51(9), 2098–2109. [Link]

• ResearchGate. (n.d.).
• BenchChem. (n.d.). A Comparative Guide to Palladium Catalysts for Cross-Coupling Reactions with 4-Halopyridines.
• Neufeldt, S. R., & Sanford, M. S. (2016). Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines. Organic letters, 18(15), 3394–3397.

• Neufeldt, S. R., & Sanford, M. S. (2020). Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems. The Journal of organic chemistry, 85(11), 7120–7133. [Link]

• Gribble, G. W., & Saulnier, M. G. (1993). Regioselective ortho-Lithiation of Halopyridines. Syntheses of ortho-Disubstituted Pyridines and a Convenient Generations of 3,4-Pyridyne. Tetrahedron Letters, 34(23), 3655-3658.
• Neufeldt, S. R., & Sanford, M. S. (2022). Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems. The Journal of Organic Chemistry, 87(10), 6439-6453.
• BenchChem. (n.d.). Technical Support Center: Controlling Regioselectivity in Dichloropyridine Reactions.
• BenchChem. (n.d.).

• Chakraborty, S., & Biju, A. T. (2023). Directing Group-Free Regioselective meta-C-H Functionalization of Pyridines. Angewandte Chemie (International ed. in English), 62(18), e202300049. [Link]

• Maity, S., Bera, A., Bhattacharjya, A., & Maity, P. (2023). C-H Functionalization of Pyridines. Organic & biomolecular chemistry, 21(28), 5671–5690. [Link]

• Katritzky, A. R., & Sengupta, S. (2015).

• Singh, A., Kumar, A., & Singh, V. K. (2025). Advances in Pyridine C-H Functionalizations: Beyond C2 Selectivity. Chemistry (Weinheim an der Bergstrasse, Germany), e202403032. Advance online publication. [Link]

• Chen, B., & Houk, K. N. (2010). Ligand-controlled regioselectivity in palladium-catalyzed cross coupling reactions. Journal of the American Chemical Society, 132(8), 2496–2497. [Link]

• Chan, B., & Radom, L. (2015). Steric effects vs. electron delocalization: a new look into the stability of diastereomers, conformers and constitutional isomers. Scientific reports, 5, 15635. [Link]

• Chan, B., & Radom, L. (2015). Steric vs Electronic Effects: A New Look Into Stability of Diastereomers, Conformers and Constitutional Isomers. ChemRxiv.

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• 3. Advances in Pyridine C-H Functionalizations: Beyond C2 Selectivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. C2-selective Pd-catalyzed cross-coupling of 2,4-Dihalopyrimidines - American Chemical Society [acs.digitellinc.com]
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Technical Support Center: Troubleshooting Low Yields in Palladium-Catalyzed Reactions

<_ .

Welcome to the technical support center for palladium-catalyzed cross-coupling reactions. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during their experiments. Below you will find a series of troubleshooting guides and frequently asked questions in a question-and-answer format to directly address specific challenges.

Part 1: Foundational Checks - The First Line of Defense Against Low Yields

Before delving into the nuances of specific named reactions, a systematic check of your foundational experimental parameters is the most efficient first step in troubleshooting low yields.

Q1: My cross-coupling reaction is showing very low or no conversion to the desired product. What are the first steps I should take to troubleshoot this?

A1: When faced with low or no product yield, a systematic approach to troubleshooting is crucial. Start by verifying the integrity of your reagents and the reaction setup. Here are the initial checkpoints:

• Reagent Quality: Ensure that your starting materials (e.g., aryl halide, organometallic reagent), solvent, and base are pure and anhydrous.[1] Moisture and oxygen can significantly hinder the reaction. Solvents should be freshly distilled or obtained from a reliable commercial source.

• Catalyst Activity: The palladium source and ligands are critical. Palladium(II) precatalysts require reduction to the active Pd(0) species in situ.[1][2] If this reduction is inefficient, the catalytic cycle will not initiate effectively. Consider using a pre-activated Pd(0) source or a more efficient precatalyst system.[1] The choice of ligand is also crucial, as it influences the stability and activity of the catalyst.[1][3]

• Inert Atmosphere: Palladium-catalyzed reactions are often sensitive to air.[1] Ensure your reaction vessel was properly degassed and maintained under an inert atmosphere (e.g., nitrogen or argon). Oxygen can lead to the oxidation of the Pd(0) catalyst and phosphine ligands, as well as promote undesired side reactions like the homocoupling of boronic acids in Suzuki reactions.[4]

Part 2: Catalyst and Ligand Issues - The Heart of the Reaction

The palladium catalyst and its coordinating ligands are the core of any cross-coupling reaction. Issues in this area are a frequent source of low yields.

Q2: I observe the formation of a black precipitate in my reaction. What does this indicate and how can I prevent it?

A2: The formation of a black precipitate, commonly known as "palladium black," signifies the decomposition and aggregation of the active Pd(0) catalyst into an inactive form.[5][6] This is a common cause of catalyst deactivation and can be triggered by:

• High Temperatures: Excessive heat can lead to catalyst decomposition.[2]

• Absence of a Stabilizing Ligand: Ligands are crucial for stabilizing the Pd(0) species.[5]

• Impurities: Impurities in the reaction mixture can poison the catalyst.[5]

To prevent the formation of palladium black, consider the following:

• Use a Stabilizing Phosphine Ligand: The choice of ligand is critical for stabilizing the Pd(0) catalyst.[5]

• Optimize Reaction Temperature: While higher temperatures can increase reaction rates, they can also lead to catalyst decomposition. A careful, incremental increase in temperature may be beneficial if low conversion is observed.[2]

• Ensure Reagent Purity: Use high-purity, anhydrous reagents and solvents.[6]

Q3: How critical is the choice of phosphine ligand?

A3: The choice of phosphine ligand is paramount. The ligand's steric and electronic properties directly influence the catalyst's stability, activity, and selectivity.[3][7][8][9][10]

• Steric Bulk: Sterically demanding ligands can facilitate reductive elimination and promote the formation of the catalytically active monoligated Pd(0) complex.[9]

• Electron-Donating Properties: Electron-rich ligands increase the nucleophilicity of the Pd(0) center, which can lower the activation energy for the oxidative addition step, particularly with less reactive aryl chlorides.[9]

For challenging substrates, such as electron-deficient pyridines in Buchwald-Hartwig aminations, sterically hindered and electron-rich ligands are often necessary to achieve good yields.[11]

Troubleshooting Workflow for Catalyst & Ligand Issues

Caption: A decision-making workflow for troubleshooting catalyst and ligand-related issues.

Part 3: Substrate and Reagent Challenges

The nature and quality of your starting materials can significantly impact the reaction outcome.

Q4: My Suzuki coupling with an electron-deficient boronic acid is giving a low yield. What are the likely causes?

A4: Electron-deficient arylboronic acids are particularly susceptible to a major side reaction called protodeboronation , where the boronic acid/ester group is replaced by a hydrogen atom.[4] This is a common reason for low yields in such cases.

To minimize protodeboronation:

• Use Fresh, High-Purity Boronic Acid: Boronic acids and their esters can degrade over time.[4]

• Consider More Stable Derivatives: If issues persist, convert the boronic acid to a more stable form, such as a pinacol ester or a MIDA boronate.[4]

Another common side reaction is the homocoupling of the boronic ester, which is often caused by the presence of oxygen.[4] Rigorous degassing of your solvent and maintaining a strictly inert atmosphere are crucial to prevent this.[4]

Q5: My Heck reaction is not working with an aryl chloride. What should I consider?

A5: Aryl chlorides are generally the least reactive coupling partners in many palladium-catalyzed reactions, including the Heck reaction.[12] The general reactivity trend for aryl halides is I > Br > OTf >> Cl.[4][6] To improve the success rate with aryl chlorides:

• Use a Highly Active Catalyst System: Specialized, highly active catalyst systems are often required for couplings with aryl chlorides.[4] This typically involves the use of electron-rich and sterically bulky phosphine ligands.[9]

• Higher Temperatures: Higher reaction temperatures may be necessary to promote the challenging oxidative addition step.

Q6: I am performing a Buchwald-Hartwig amination with a 3-bromo-pyridine and getting low yields. What makes this substrate challenging?

A6: 3-Bromo-pyridines can be difficult substrates in Buchwald-Hartwig aminations due to:

• Electron-Deficient Nature: The pyridine ring is electron-deficient.

• Catalyst Inhibition: The pyridine nitrogen can coordinate to the palladium catalyst, inhibiting its activity.[11]

To overcome these challenges, a careful evaluation of your catalyst system is necessary. The choice of both the palladium precursor and, more importantly, the phosphine ligand is critical for success.[11]

Part 4: Reaction Conditions - The Devil is in the Details

Optimizing reaction conditions such as solvent, base, and temperature is often key to achieving high yields.

Q7: What is the role of the base in palladium-catalyzed reactions and how do I choose the right one?

A7: The base plays a crucial role in many palladium-catalyzed reactions. Its function can vary depending on the specific reaction. For example, in the Heck reaction, the base is required to regenerate the active Pd(0) catalyst in the final step of the catalytic cycle.[13] In the Buchwald-Hartwig amination, a strong, non-nucleophilic base is typically used to deprotonate the amine.[11]

The optimal choice of base is often substrate-dependent.[11] Common bases include carbonates (e.g., K₂CO₃, Cs₂CO₃), phosphates (e.g., K₃PO₄), and alkoxides (e.g., NaOtBu). The solubility of the base can also be a factor, and in some cases, a combination of an organic and inorganic base may be beneficial.[14]

Q8: How does the solvent affect my reaction?

A8: The solvent can have a significant impact on the rate, selectivity, and even the mechanism of a palladium-catalyzed reaction.[15][16][17][18][19] Solvents can:

• Influence Catalyst Activity: Some solvents can participate in the formation of the active catalyst.[17]

• Affect Selectivity: In reactions with substrates containing multiple reactive sites, the polarity of the solvent can dictate which site reacts.[15][16][19]

• Impact Solubility: Poor solubility of reagents can lead to low yields.[14]

Commonly used solvents include toluene, dioxane, THF, and DMF.[14][20] It is important to use anhydrous and degassed solvents, as oxygen and water can deactivate the catalyst.[4]

Data Presentation: Optimizing Reaction Components

The following tables summarize yields obtained from screening various reaction components for the Suzuki coupling of dichloropyrimidines.

Table 1: Catalyst and Ligand Screening for Suzuki Coupling of 2,4-dichloropyrimidine

Catalyst	Ligand	Yield (%)	Notes	Source
Pd(PPh₃)₄	-	71	Effective and commonly used for this substrate.	[21]
Pd₂(dba)₃	-	<5	Inefficient without a suitable ligand.	[21]
Pd₂(dba)₃·CHCl₃	-	35	Moderate yield, improved over Pd₂(dba)₃.	[21]

Experimental Protocols

Protocol 1: General Procedure for a Suzuki-Miyaura Cross-Coupling Reaction

• Reaction Setup: To an oven-dried reaction vessel, add the aryl halide (1.0 equiv), boronic acid or ester (1.1-1.5 equiv), and base (2.0-3.0 equiv).

• Inert Atmosphere: Seal the vessel and purge with an inert gas (argon or nitrogen) for 10-15 minutes.

• Solvent Addition: Add the degassed solvent via syringe.

• Catalyst Addition: Add the palladium catalyst and ligand under a positive pressure of inert gas.

• Reaction: Heat the reaction mixture to the desired temperature with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by TLC, GC-MS, or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with an appropriate organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Mandatory Visualization

Caption: A logical troubleshooting flowchart for addressing low yields in palladium-catalyzed reactions.

References

• Mechanisms of Catalyst Poisoning in Palladium-Catalyzed Cyanation of Haloarenes. Remarkably Facile C−N Bond Activation in the [(Ph3P)4Pd]/[Bu4N]+ CN- System. ACS Publications.
• Delving into the Chemical Deactivation of Palladium Catalysts during Spontaneous Formic Acid Dehydrogenation To Produce Dihydrogen. ACS Publications.
• Technical Support Center: Troubleshooting Heck Reactions with 5-Bromoindole. Benchchem.
• Poisoning and deactivation of palladium catalysts. SciSpace.
• Troubleshooting common issues in palladium-catalyzed cross-coupling reactions. Benchchem.
• Investigation of the Deactivation and Reactivation Mechanism of a Heterogeneous Palladium(II) Catalyst in the Cycloisomerization of Acetylenic Acids by In Situ XAS. NIH.
• Ligand electronic influence in Pd-catalyzed C-C coupling processes.
• Technical Support Center: Troubleshooting Heck Reactions of 1-Bromo-2-methyl-1-propene. Benchchem.
• Investigation of the Deactivation and Reactivation Mechanism of a Heterogeneous Palladium(II) Catalyst in the Cycloisomerization of Acetylenic Acids by In Situ XAS. ACS Publications.
• Technical Support Center: Troubleshooting Low Yields in Suzuki Coupling with Methyl 4-Boronobenzoate. Benchchem.
• Recent advances in the application of ligands in palladium-catalyzed chemoselective coupling reactions at C–Br, C–OTf, and C–Cl sites. Organic Chemistry Frontiers (RSC Publishing).
• Technical Support Center: Troubleshooting Failed Buchwald-Hartwig Amination with 3-Bromo-Pyridines. Benchchem.
• Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Organic Chemistry Frontiers (RSC Publishing).
• Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate. PubMed Central.
• Ligand effects in palladium‐catalyzed Suzuki and Heck coupling reactions. Scite.ai.
• Troubleshooting low reactivity in Sonogashira coupling reactions. Benchchem.
• Solvent effect on palladium-catalyzed cross-coupling reactions and implications on the active catalytic species.
• Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?. ResearchGate.
• Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings. NIH.
• Solvent effects in palladium catalysed cross-coupling reactions. White Rose Research Online.
• Troubleshooting low yield in Suzuki coupling of chloropyrimidines. Benchchem.
• Solvent effects in palladium catalysed cross-coupling reactions. RSC Publishing.
• Solvent Effect on Palladium-Catalyzed Cross-Coupling Reactions and Implications on the Active Catalytic Species. Request PDF. ResearchGate.
• How to Wisely Design Conditions for Buchwald-Hartwig Couplings？. Chemical Insights.
• Heck Coupling. NROChemistry.
• Heck Reaction. Chemistry LibreTexts.

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• 16. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - PMC [pmc.ncbi.nlm.nih.gov]
• 17. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 18. Solvent effects in palladium catalysed cross-coupling reactions - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. benchchem.com [benchchem.com]

Technical Support Center: Navigating Protodeboronation in Suzuki Reactions of Pyridines

Welcome to the technical support center dedicated to addressing a critical challenge in Suzuki-Miyaura cross-coupling: the protodeboronation of pyridineboronic acids. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, actionable insights into diagnosing, troubleshooting, and ultimately preventing this undesirable side reaction.

Frequently Asked Questions (FAQs)

Q1: What is protodeboronation and why is it particularly problematic for pyridineboronic acids?

A1: Protodeboronation is a chemical reaction where the carbon-boron (C-B) bond of an organoboron reagent, such as a pyridineboronic acid, is cleaved and replaced by a carbon-hydrogen (C-H) bond.[1][2] This is a significant side reaction in Suzuki-Miyaura coupling because it consumes the nucleophilic partner, leading to lower yields of the desired product and forming a basic pyridine byproduct that can complicate purification.[1] Pyridineboronic acids, especially 2-pyridineboronic acid, are notoriously unstable and prone to this reaction due to the basic nitrogen atom in the pyridine ring, which introduces decomposition pathways not typically observed with simple arylboronic acids.[1][2]

Q2: What is the primary mechanism that renders 2-pyridineboronic acid so susceptible to protodeboronation?

A2: Unlike many simple arylboronic acids that undergo protodeboronation most rapidly at high pH, 2-pyridineboronic acid exhibits a unique mechanism.[1][2] Under neutral pH conditions, it can form a zwitterionic species.[1][2] This zwitterionic intermediate is highly reactive and can undergo a rapid, unimolecular fragmentation of the C-B bond, resulting in the protodeboronated pyridine product.[1][2] Counterintuitively, the addition of either acid or base can shift the equilibrium away from this reactive zwitterion, thereby slowing the rate of protodeboronation.[1][2]

Q3: What are the key reaction parameters that influence the rate of protodeboronation?

A3: Several factors in your reaction setup can significantly impact the extent of protodeboronation:

• pH: The reaction pH is a critical factor as it controls the speciation of the boronic acid.[1][3] For 2-pyridineboronic acids, the maximum rate of decomposition is often observed at neutral pH.[1]

• Base: The choice and concentration of the base are crucial. Strong bases can accelerate protodeboronation.[1] Weaker bases like potassium phosphate (K₃PO₄) or potassium carbonate (K₂CO₃), or fluoride-based bases like cesium fluoride (CsF), are often preferred.

• Catalyst System: The palladium catalyst and its associated ligand not only catalyze the desired Suzuki coupling but can also influence the rate of protodeboronation.[3] Bulky, electron-rich phosphine ligands can sometimes accelerate protodeboronation.[4][5][6]

• Temperature: Higher temperatures can increase the rate of both the desired coupling and the undesired protodeboronation.[7]

• Solvent: The presence of a proton source, such as water, is necessary for protodeboronation.[1]

Q4: Are there more stable alternatives to pyridineboronic acids that I can use?

A4: Yes, several more stable boron reagents have been developed to mitigate protodeboronation. These are often referred to as "boronic acid surrogates":

• MIDA boronates (N-methyliminodiacetic acid boronates): These are highly stable, often crystalline solids that can be used in "slow release" strategies.[1][2][8] The MIDA group protects the boronic acid, which is slowly released under the reaction conditions, keeping its instantaneous concentration low and minimizing the opportunity for protodeboronation.[1][2]

• Organotrifluoroborates (R-BF₃K): These salts offer increased stability and can be effective in suppressing protodeboronation.[1][2][8]

• Pinacol Esters: While generally less stable than MIDA boronates, pinacol esters are more robust than the corresponding boronic acids and are a common alternative.[1][9]

Q5: I'm already using a pyridineboronic acid pinacol ester and still observing significant protodeboronation. What are my next steps?

A5: If switching to a more stable ester like a MIDA boronate is not feasible, your focus should be on optimizing the reaction conditions to accelerate the rate of the desired Suzuki coupling so that it outpaces the protodeboronation side reaction.[1] This involves a careful evaluation of the base, ligand, solvent, and temperature. Refer to the Troubleshooting Guide below for a systematic approach.

Troubleshooting Guide: High Protodeboronation Observed

This guide provides a structured approach to diagnosing and resolving issues with protodeboronation in your Suzuki reactions of pyridines.

Diagram: Troubleshooting Workflow for Protodeboronation

Caption: A decision tree for troubleshooting protodeboronation.

Problem Analysis & Actionable Steps

Parameter	Potential Issue	Rationale for the Issue	Recommended Action & Scientific Explanation
Boron Reagent	Pyridineboronic acid is inherently unstable.	The zwitterionic form of 2-pyridineboronic acid at neutral pH is highly prone to unimolecular decomposition.[1][2] 3- and 4-pyridineboronic acids are generally more stable but can still undergo base-catalyzed protodeboronation.[7]	Primary Recommendation: Switch to a more stable boron surrogate. MIDA boronates or organotrifluoroborates offer the highest stability through a "slow-release" mechanism, keeping the concentration of the unstable boronic acid low.[1][2][8] Pinacol esters are a good second choice, offering better stability than the free acid.[1][9]
Base	The base is too strong or used in high concentration.	Strong bases (e.g., NaOH, KOH) can accelerate base-catalyzed protodeboronation pathways, especially for 3- and 4-pyridineboronic acids.[3][7]	Actionable Step: Switch to weaker bases like K₃PO₄ or K₂CO₃.[1] These bases are often sufficient to promote transmetalation in the Suzuki cycle while minimizing the rate of base-catalyzed decomposition. For particularly sensitive substrates, consider fluoride sources like CsF, which can be effective under anhydrous conditions.
Catalyst & Ligand	The rate of Suzuki coupling is slower than the rate of protodeboronation.	The transmetalation step is often rate-limiting for electron-deficient heteroaryl boronates.[10][11] If the catalytic cycle is slow, the unstable boronic acid has more time to decompose. Paradoxically, some bulky ligands can also directly accelerate protodeboronation.[5][6]	Actionable Step: Employ a highly active catalyst system to accelerate the desired coupling. Bulky, electron-rich dialkylbiaryl phosphine ligands (e.g., SPhos, XPhos, RuPhos) paired with a palladium source like Pd₂(dba)₃ or a pre-catalyst (e.g., XPhos G3) are known to be highly effective for challenging heteroaryl couplings.[9][10] These ligands promote rapid oxidative addition and reductive elimination, helping the productive cycle outpace decomposition.
Solvent	Presence of a proton source (water) facilitates protodeboronation.	Protodeboronation requires a proton source to replace the boronic acid group. Aqueous solvent mixtures directly provide this.	Actionable Step: Perform the reaction under anhydrous conditions . Use dry, degassed solvents like dioxane, toluene, or THF. This eliminates the primary proton source, significantly slowing the protodeboronation side reaction.[9][12]
Temperature	High temperature accelerates the decomposition of the boronic acid.	The rate of most chemical reactions, including decomposition pathways, increases with temperature.	Actionable Step: Lower the reaction temperature. While this may also slow the desired Suzuki coupling, it can disproportionately reduce the rate of protodeboronation. A screen of temperatures (e.g., room temperature, 60 °C, 80 °C) can identify an optimal window where product formation is favored over decomposition.

Experimental Protocols

Protocol 1: General Procedure for Suzuki Coupling of a Challenging 2-Pyridyl MIDA Boronate

This protocol is a robust starting point for couplings where protodeboronation is a primary concern.

Diagram: Workflow for MIDA Boronate Suzuki Coupling

Caption: Step-by-step workflow for the Suzuki coupling protocol.

Methodology:

• Reagent Preparation: To an oven-dried reaction vessel equipped with a magnetic stir bar, add the aryl halide (1.0 equiv), the pyridine-MIDA boronate (1.2-1.5 equiv), and the base (e.g., K₃PO₄, 3.0 equiv).

• Inert Atmosphere: Seal the vessel and evacuate and backfill with an inert gas (e.g., argon or nitrogen) at least three times.

• Solvent and Catalyst Addition: Add the degassed anhydrous solvent (e.g., dioxane or toluene, to achieve ~0.1 M concentration) via syringe. Then, add the palladium source (e.g., Pd₂(dba)₃, 1-2 mol %) and the phosphine ligand (e.g., SPhos, 2-4 mol %) under a positive flow of inert gas.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80–110 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate in vacuo. Purify the crude product by flash column chromatography on silica gel.

References

• Technical Support Center: Protodeboronation in Suzuki Reactions - Benchchem.

• The proposed mechanism for protodeboronation of arylboronic acids - ResearchGate. Available at: [Link]

• Suzuki–Miyaura Coupling | Synthetic Methods in Drug Discovery: Volume 1 - Books. Available at: [Link]

• Protodeboronation - Wikipedia. Available at: [Link]

• Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis. Available at: [Link]

• Base-Catalyzed Aryl-B(OH)2 Protodeboronation Revisited: From Concerted Proton Transfer to Liberation of a Transient Aryl Anion | Journal of the American Chemical Society. Available at: [Link]

• Asymmetric Suzuki-Miyaura coupling with pyridine-derived boronic... | Download Scientific Diagram - ResearchGate. Available at: [Link]

• Bulky Phosphine Ligands Promote Palladium-Catalyzed Protodeboronation | Journal of the American Chemical Society. Available at: [Link]

• Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H. Available at: [Link]

• A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - NIH. Available at: [Link]

• The Preparation of a Stable 2-Pyridylboronate and Its Reactivity in the Suzuki—Miyaura Cross-Coupling Reaction. - ResearchGate. Available at: [Link]

• Base-catalyzed Aryl-B(OH)2 Protodeboronation Revisited: from Concerted Proton-Transfer to Liberation of a Transient Arylanion - CORE. Available at: [Link]

• Proposed mechanism for the protodeboronation of 2‐pyridyl boronic acid. - ResearchGate. Available at: [Link]

• Selective and Serial Suzuki–Miyaura Reactions of Polychlorinated Aromatics with Alkyl Pinacol Boronic Esters | Organic Letters - ACS Publications. Available at: [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs. Available at: [Link]

• Protodeboronation product : r/Chempros - Reddit. Available at: [Link]

• Help needed with unreproducible Suzuki coupling : r/Chempros - Reddit. Available at: [Link]

• Bulky phosphine ligands promote palladium-catalyzed protodeboronation - ChemRxiv. Available at: [Link]

• Diagnosing issues with a failed Suzuki coupling? : r/Chempros - Reddit. Available at: [Link]

• Protodeboronation - Wikiwand. Available at: [Link]

• Asymmetric Suzuki-Miyaura coupling of heterocycles via Rhodium-catalysed allylic arylation of racemates - PMC - PubMed Central. Available at: [Link]

• Development of Suzuki-Miyaura Coupling between 4-Pyridine Boronate Derivatives and Aryl Halide to Suppress Phenylated Impurities Derived from Phosphorus Ligands - PubMed. Available at: [Link]

• Recent progress in the synthesis of pyridinylboronic acids and esters - arkat usa. Available at: [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Protodeboronation - Wikipedia [en.wikipedia.org]
• 3. research.ed.ac.uk [research.ed.ac.uk]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. chemrxiv.org [chemrxiv.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. wikiwand.com [wikiwand.com]
• 9. benchchem.com [benchchem.com]
• 10. books.rsc.org [books.rsc.org]
• 11. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 12. reddit.com [reddit.com]

Technical Support Center: Copper-Free Sonogashira Coupling to Avoid Glaser Side Products

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting and practical advice for performing copper-free Sonogashira coupling reactions, with a specific focus on eliminating the formation of Glaser-Hay homocoupling side products.

Frequently Asked Questions (FAQs)

Q1: What is the primary advantage of a copper-free Sonogashira coupling?

The main advantage of omitting the copper co-catalyst is the prevention of Glaser-Hay coupling, which is the oxidative homocoupling of terminal alkynes.[1][2] This side reaction is particularly problematic when using valuable or complex alkynes, as it consumes the starting material and complicates product purification.[3] Copper-free conditions also avoid the toxicity associated with copper salts and are beneficial when substrates contain functional groups that can act as ligands for copper.[1][4]

Q2: How does copper catalyze the unwanted Glaser-Hay homocoupling?

In the presence of a copper(I) salt, an amine base, and an oxidant (like atmospheric oxygen), terminal alkynes can dimerize to form a symmetric 1,3-diyne.[5] The proposed mechanism involves the formation of a copper acetylide intermediate. This intermediate can then undergo oxidative coupling to yield the homocoupled product.[5][6] Running the traditional Sonogashira reaction under a strictly inert atmosphere is crucial to minimize this side reaction.[1]

Q3: What is the mechanism of the copper-free Sonogashira reaction?

The copper-free Sonogashira reaction proceeds through a palladium-catalyzed cycle. While the exact mechanism can be complex and subject to ongoing research, a generally accepted pathway involves the following key steps:[7][8][9]

• Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition with the aryl or vinyl halide to form a Pd(II) complex.[1][7]

• Alkyne Coordination and Deprotonation: The terminal alkyne coordinates to the Pd(II) center. A base then deprotonates the alkyne to form a palladium-acetylide intermediate.[7]

• Reductive Elimination: The aryl/vinyl group and the alkynyl group on the palladium center undergo reductive elimination to form the desired C(sp²)-C(sp) bond and regenerate the active Pd(0) catalyst.[1][7]

Recent studies have also proposed a mechanism involving a tandem Pd/Pd cycle, where one palladium species facilitates the activation of the alkyne, akin to the role of copper in the traditional reaction.[8][9]

Q4: When should I choose a copper-free Sonogashira protocol over the traditional method?

A copper-free approach is highly recommended in the following scenarios:

• When you observe significant formation of alkyne homodimer (Glaser product).

• When your alkyne starting material is expensive or available in limited quantities.[3]

• When your substrate contains sensitive functional groups that may be affected by copper, such as certain nitrogen or sulfur-containing heterocycles.[10]

• For applications where copper contamination in the final product is a concern, such as in pharmaceutical synthesis.[4]

• When simplifying the reaction setup and purification process is a priority.

Troubleshooting Guide

Low or No Product Yield

Q: I'm not getting any, or very little, of my desired coupled product. What should I check first?

A: When a copper-free Sonogashira reaction fails, the most common culprits are the catalyst system, reaction conditions, and the quality of your reagents.

1. Catalyst and Ligand Integrity:

• Palladium Source: Ensure your palladium precatalyst is active. Precatalysts like Pd(OAc)₂, Pd₂(dba)₃, or commercially available, air-stable precatalysts are often more reliable than older sources of Pd(PPh₃)₄.[10][11]

• Ligand Choice: The choice of phosphine ligand is critical. Bulky, electron-rich phosphines often give better results in copper-free systems.[7][10] Consider ligands like P(t-Bu)₃, XPhos-type ligands, or aminophosphines.[3][11][12]

• Catalyst Loading: While some protocols report very low catalyst loadings, starting with a higher loading (e.g., 1-2 mol% Pd) can be beneficial for troubleshooting.

2. Reaction Conditions:

• Inert Atmosphere: Although copper is absent, maintaining an inert atmosphere (argon or nitrogen) is still good practice to prevent degradation of the palladium catalyst and sensitive reagents.

• Temperature: While some copper-free protocols work at room temperature, many require elevated temperatures, especially for less reactive aryl bromides or chlorides.[10][13] If you are using a low-boiling solvent, consider a sealed reaction vessel.[14]

• Solvent: The solvent can significantly impact the reaction.[15] Common choices include DMF, THF, toluene, or even amine/water mixtures.[16][17] Some polar aprotic solvents like DMF can sometimes inhibit the reaction by competing for coordination sites on the palladium.[15] If you suspect solvent issues, try a different one.

3. Reagent Quality:

• Purity of Starting Materials: Impurities in your aryl halide or alkyne can poison the catalyst.[17] Ensure they are pure before use.

• Base: The base is crucial for deprotonating the alkyne.[17] Sterically hindered amines like diisopropylethylamine (DIPEA) or inorganic bases like Cs₂CO₃ or K₂CO₃ are often effective.[2][10][12] Ensure your base is dry and of high quality.

Persistent Side Product Formation

Q: I'm still observing diyne (Glaser product) formation even without adding a copper catalyst. Why is this happening and how can I stop it?

A: While less common, diyne formation can still occur in copper-free reactions, often due to trace amounts of copper contamination or an alternative oxidative pathway.

• Trace Copper Contamination: Copper can be present as an impurity in reagents or leached from laboratory equipment.

  • Solution: Use high-purity reagents and solvents. If you suspect glassware contamination, consider acid-washing your flasks.

• Palladium-Mediated Homocoupling: Under certain conditions, palladium itself can promote alkyne homocoupling, especially in the presence of oxygen.

  • Solution: Thoroughly degas your reaction mixture before heating and maintain a strict inert atmosphere throughout the experiment.

Q: I'm observing Heck-type side products or decomposition of my starting materials. What can I do?

A: The formation of Heck-type products or general decomposition can indicate that the reaction conditions are too harsh or that the catalytic cycle is not proceeding as expected.

• Reaction Temperature: High temperatures can lead to side reactions. Try lowering the temperature and extending the reaction time.

• Ligand Choice: The ligand can influence the relative rates of the desired Sonogashira coupling versus undesired pathways. Screening different ligands may be necessary. Some aminophosphine ligands have been shown to selectively promote the Sonogashira coupling over the Heck reaction.[11]

• Base: The choice and amount of base can be critical. An inappropriate base might not be effective at deprotonating the alkyne, leading to other reaction pathways.

Experimental Protocols and Data

General Protocol for Copper-Free Sonogashira Coupling of an Aryl Bromide

This protocol is a general starting point and may require optimization for specific substrates.

• To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add the aryl bromide (1.0 mmol, 1.0 equiv), palladium precatalyst (e.g., Pd(OAc)₂, 0.02 mmol, 2 mol%), and a suitable phosphine ligand (e.g., P(t-Bu)₃, 0.04 mmol, 4 mol%).

• Add the base (e.g., Cs₂CO₃, 2.0 mmol, 2.0 equiv).

• Add the degassed solvent (e.g., THF or Toluene, 5 mL).

• Add the terminal alkyne (1.2 mmol, 1.2 equiv).

• Stir the reaction mixture at the desired temperature (e.g., room temperature to 80 °C) and monitor the progress by TLC or GC/LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with a suitable solvent (e.g., ethyl acetate), and wash with water or brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Data Summary: Common Reagents for Copper-Free Sonogashira Coupling

Component	Examples	Typical Loading/Amount	Notes
Palladium Precatalyst	Pd(OAc)₂, Pd₂(dba)₃, PdCl₂(PPh₃)₂, [AllylPdCl]₂	0.5 - 5 mol%	Air-stable precatalysts can simplify reaction setup.[3][10]
Ligands	P(t-Bu)₃, PPh₃, XPhos, cataCXium A, Aminophosphines	1 - 2 equivalents relative to Pd	Bulky, electron-rich ligands are often preferred.[7][10][11][12]
Base	Cs₂CO₃, K₂CO₃, Et₃N, DIPEA, Piperidine, TBAF	2 - 3 equivalents	Choice of base can depend on the solvent and substrates.[10][12][18]
Solvent	Toluene, THF, DMF, Acetonitrile, Amine/Water mixtures	Varies	Solvent polarity can significantly affect reaction rates and yields.[15][16]

Visualizing the Copper-Free Sonogashira Cycle

The following diagram illustrates the key steps in a common mechanistic proposal for the copper-free Sonogashira reaction.

Caption: Catalytic cycle of the copper-free Sonogashira reaction.

References

• Wikipedia. Sonogashira coupling. [Link]

• Chemistry LibreTexts. (2024, August 5). Sonogashira Coupling. [Link]

• National Institutes of Health. (2017). Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl. [Link]

• ACS Publications. (2003). Efficient and General Protocol for the Copper-Free Sonogashira Coupling of Aryl Bromides at Room Temperature. Organic Letters. [Link]

• ResearchGate. (2022). Effects of Solvent Polarity in the Sonogashira Coupling: A Brief Overview. [Link]

• ResearchGate. (2018, November). Mechanism of copper-free Sonogashira reaction operates through palladium-palladium transmetallation. [Link]

• Royal Society of Chemistry. (2011). A supported palladium nanocatalyst for copper free acyl Sonogashira reactions: One-pot multicomponent synthesis of N-containing heterocycles. Green Chemistry. [Link]

• Vrije Universiteit Amsterdam. (2011, January 11). A supported palladium nanocatalyst for copper free acyl Sonogashira reactions: One-pot multicomponent synthesis of N-containing heterocycles. [Link]

• ACS Publications. (2011, November 29). Mechanistic Exploration of the Pd-Catalyzed Copper-Free Sonogashira Reaction. ACS Catalysis. [Link]

• SciSpace. (2018, November 12). Mechanism of copper-free Sonogashira reaction operates through palladium-palladium transmetallation. [Link]

• Royal Society of Chemistry. (2016, August 1). Sonogashira Coupling. In Synthetic Methods in Drug Discovery: Volume 1. [Link]

• Organic Chemistry Portal. (2006). Modified Palladium-Catalyzed Sonogashira Cross-Coupling Reactions under Copper-, Amine-, and Solvent-Free Conditions. [Link]

• The reaction monitoring blog. (2008, August 15). Copper-free Sonogashira coupling. [Link]

• ACS Publications. (2023, August 29). New Mechanistic Insights into the Copper-Free Heck–Cassar–Sonogashira Cross-Coupling Reaction. ACS Catalysis. [Link]

• Royal Society of Chemistry. (2021, February 10). Copper-free Sonogashira cross-coupling reactions: an overview. [Link]

• ResearchGate. (2011). Copper-free Sonogashira coupling in amine–water solvent mixtures. [Link]

• ACS Publications. (2004). A Copper- and Amine-Free Sonogashira Reaction Employing Aminophosphines as Ligands. The Journal of Organic Chemistry. [Link]

• ResearchGate. (2011). Palladium-catalyzed phosphine-, copper-free and aerobic Sonogashira coupling in aqueous media. [Link]

• National Institutes of Health. (2018). Room-Temperature, Copper-Free, and Amine-Free Sonogashira Reaction in a Green Solvent: Synthesis of Tetraalkynylated Anthracenes and In Vitro Assessment of Their Cytotoxic Potentials. [Link]

• National Institutes of Health. (2021). Copper-free Sonogashira cross-coupling reactions: an overview. [Link]

• ResearchGate. (2021, February 3). Copper-free Sonogashira cross-coupling reactions: an overview. [Link]

• National Institutes of Health. (2013). Copper-Free Sonogashira Cross-Coupling for Functionalization of Alkyne-Encoded Proteins in Aqueous Medium and in Bacterial Cells. [Link]

• Organic Chemistry Portal. Glaser Coupling, Hay Coupling. [Link]

• ResearchGate. The pathway of copper-free Sonogashira reaction to provide different compounds. [Link]

• MDPI. (2020). Synergy in Sonogashira Cross-Coupling Reactions with a Magnetic Janus-Type Catalyst. [Link]

• Reddit. (2020, August 8). Sonogashira troubleshooting help needed. [Link]

• Reddit. (2021, September 2). Struggling to make a sonogashira coupling reaction happen. [Link]

• Taylor & Francis Online. Glaser coupling – Knowledge and References. [Link]

• MDPI. (2020, April 20). Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review. [Link]

• ResearchGate. (2008). Easy Copper, Ligand and Amine-Free Sonogashira Coupling Reaction Catalyzed by Palladium on Carbon at Low Catalyst Loading and by Exposure to Air. [Link]

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• 10. Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. Room-Temperature, Copper-Free, and Amine-Free Sonogashira Reaction in a Green Solvent: Synthesis of Tetraalkynylated Anthracenes and In Vitro Assessment of Their Cytotoxic Potentials - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Impact of Solvent on Pyridine Coupling Reactions

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting assistance and frequently asked questions regarding the critical role of solvents in pyridine coupling reactions. Pyridine moieties are ubiquitous in pharmaceuticals and functional materials, making their synthesis via cross-coupling reactions a cornerstone of modern chemistry. However, the unique electronic properties of the pyridine ring, particularly the lone pair on the nitrogen atom, often present significant challenges.[1][2] The choice of solvent is not merely about dissolution but is a pivotal parameter that can dictate reaction success, yield, and selectivity.[3][4] This resource is structured to help you navigate these complexities and optimize your pyridine coupling reactions.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during your experiments, providing step-by-step guidance to diagnose and resolve them.

Problem 1: Low to No Product Formation

You've set up your Suzuki-Miyaura or Buchwald-Hartwig coupling with a pyridine substrate, and after the specified reaction time, you observe little to no desired product.

Initial Diagnostic Workflow

Before making significant changes, systematically verify your foundational parameters.[1][5]

• Reagent Purity: Confirm the purity of all reagents, especially the pyridine halide and the boronic acid/ester or amine. Boronic acids, in particular, can degrade during storage.[5]

• Inert Atmosphere: Palladium catalysts in their active Pd(0) state are highly sensitive to oxygen.[2][5] Ensure your reaction vessel was properly purged and maintained under an inert atmosphere (Argon or Nitrogen).

• Solvent Degassing: Solvents must be thoroughly degassed to remove dissolved oxygen.[1][5][6] A common method is to sparge with an inert gas for 15-30 minutes or use several freeze-pump-thaw cycles.

dot

Caption: Troubleshooting workflow for low-yield pyridine coupling.

Solvent-Specific Troubleshooting Steps

If the initial checks do not resolve the issue, the solvent is a primary suspect. The solvent influences catalyst stability, the solubility of reagents (especially inorganic bases), and the reaction mechanism itself.[3][7]

Step 1: Evaluate Solvent Polarity

The polarity of the solvent can dramatically affect the reaction rate and even the selectivity of the coupling.[8][9]

• For Suzuki-Miyaura Reactions: A mixture of a nonpolar solvent with water is often beneficial. For example, dioxane/water or toluene/water mixtures are commonly used.[10][11] Water can aid in the dissolution of the base and facilitate the transmetalation step. However, excessive water can lead to hydrolysis of the starting materials.[10]

• For Buchwald-Hartwig Aminations: Non-polar aprotic solvents like toluene and dioxane are frequently the solvents of choice.[7][12][13] However, for certain substrate combinations, more polar aprotic solvents such as DMF or DMSO might be necessary to ensure solubility, though they can also impact catalyst stability.[7]

Step 2: Consider Coordinating vs. Non-Coordinating Solvents

The ability of a solvent to coordinate to the palladium center can significantly alter the catalytic cycle.[14]

• Coordinating Solvents (e.g., MeCN, DMF, DMSO): These solvents can compete with the ligand for binding sites on the palladium catalyst.[3][14] This can sometimes be beneficial, but it can also inhibit the reaction by creating a less reactive catalytic species. In some cases, coordinating solvents can even invert the selectivity of the reaction.[14]

• Non-Coordinating Solvents (e.g., Toluene, Hexane): These solvents are less likely to interfere with the catalyst-ligand interaction, which can be advantageous.[8]

Step 3: Screen a Panel of Solvents

If your initial solvent choice is not effective, a systematic screening of a diverse set of solvents is a prudent next step.

Solvent Class	Examples	Potential Impact on Pyridine Coupling
Aprotic Non-Polar	Toluene, Dioxane, THF	Often good starting points, especially for Buchwald-Hartwig.[7][12][13] They generally do not coordinate strongly to the catalyst.
Aprotic Polar	DMF, DMSO, Acetonitrile (MeCN)	Can improve solubility of reagents. May alter selectivity and catalyst activity through coordination.[8][14]
Protic	Alcohols (e.g., t-BuOH), Water	Can influence selectivity in Suzuki reactions and are sometimes used as co-solvents.[8][10] Can act as a proton source, which may lead to side reactions.

Experimental Protocol: Parallel Solvent Screening

• To a series of oven-dried reaction vials, add the pyridine substrate, coupling partner, base, and a stir bar.

• In a glovebox or under a stream of inert gas, add the palladium precatalyst and ligand to each vial.

• Add a different degassed solvent to each vial.

• Seal the vials and place them in a heating block set to the desired temperature.

• Monitor the reactions by TLC or LC-MS at regular intervals to determine the optimal solvent.

Problem 2: Formation of Significant Side Products

Your reaction is proceeding, but you are observing a significant amount of undesired side products, such as homocoupling of the boronic acid or hydrodehalogenation of the pyridine starting material.

Solvent-Related Causes and Solutions

1. Homocoupling of Boronic Acid (in Suzuki Reactions)

• Cause: This is often promoted by the presence of oxygen.[5]

• Solvent-Related Solution: Ensure rigorous degassing of your solvent. While all solvents should be degassed, this is particularly critical in less polar solvents where oxygen solubility may be higher.

2. Hydrodehalogenation (Protodehalogenation)

• Cause: This occurs when the pyridine halide is reduced, replacing the halogen with a hydrogen atom. This can be caused by trace amounts of water or other proton sources in the reaction mixture.[5]

• Solvent-Related Solution: Use anhydrous solvents. If your reaction requires a protic co-solvent like water, ensure it is of high purity and used in the optimal ratio. For reactions sensitive to proton sources, switching to a rigorously dried aprotic solvent is recommended.

3. Catalyst Decomposition (Formation of Palladium Black)

• Cause: High temperatures or inappropriate solvent choice can lead to the aggregation of the palladium catalyst into an inactive form known as palladium black.[2]

• Solvent-Related Solution: Some solvents can better stabilize the active catalytic species. If you observe palladium black formation, consider switching to a solvent known to be effective for the specific coupling reaction you are performing. For example, toluene is often a good choice for Buchwald-Hartwig aminations as it can support the reaction at elevated temperatures without causing significant catalyst decomposition.[13]

Frequently Asked Questions (FAQs)

Q1: Why are pyridine coupling reactions so sensitive to the choice of solvent?

The lone pair of electrons on the pyridine nitrogen can coordinate to the palladium catalyst, potentially forming an inactive species and inhibiting the catalytic cycle.[2] The solvent plays a crucial role in modulating this interaction. A well-chosen solvent can help to stabilize the active catalyst, prevent catalyst deactivation, and facilitate the key steps of the catalytic cycle (oxidative addition, transmetalation/amine coordination, and reductive elimination).[3][7]

Q2: What is the difference between a protic and an aprotic solvent, and how does this affect my pyridine coupling reaction?

• Protic solvents (e.g., water, alcohols) have a hydrogen atom bonded to an electronegative atom and can act as hydrogen bond donors.[15] In pyridine couplings, they can influence the solubility of inorganic bases and may participate in the catalytic cycle.[8][10] However, they can also be a source of protons for undesired side reactions like hydrodehalogenation.[5]

• Aprotic solvents (e.g., toluene, THF, DMF) do not have a hydrogen atom bonded to an electronegative atom and cannot act as hydrogen bond donors.[15] They are generally preferred for many pyridine coupling reactions to minimize side reactions.[12][13]

Q3: Can I use pyridine itself as a solvent?

While pyridine is a polar, aprotic solvent, using it as the reaction solvent is generally not recommended for palladium-catalyzed coupling reactions.[16][17] The high concentration of pyridine would lead to strong coordination with the palladium catalyst, likely resulting in catalyst inhibition and low yields.[2]

Q4: How does the dielectric constant of a solvent relate to its effectiveness in pyridine coupling?

While the dielectric constant is a measure of a solvent's polarity, it does not always correlate directly with reaction selectivity or yield in pyridine coupling reactions.[8] For instance, in some Suzuki-Miyaura couplings, polar aprotic solvents like acetonitrile and DMF can lead to different selectivity than polar protic solvents like water and alcohols, even though they may have similar dielectric constants.[8] This suggests that other solvent properties, such as coordinating ability, play a more dominant role.[14]

Q5: Are there "green" solvent alternatives for pyridine coupling reactions?

Yes, there is a growing emphasis on using more environmentally benign solvents. For Suzuki-Miyaura reactions, solvents like 2-methyltetrahydrofuran (2-MeTHF) and t-amyl alcohol have been shown to be effective alternatives to more hazardous solvents like dioxane and toluene.[18] For Buchwald-Hartwig aminations, 2-MeTHF and methyl tert-butyl ether (MTBE) have been identified as greener options.[19] Several solvent selection guides are available to help researchers choose more sustainable options.[20][21]

dot

Caption: Relationship between solvent properties and reaction outcomes.

References

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• Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. (2020). Canadian Journal of Chemistry. [Link]

• Specific Solvent Issues with Buchwald-Hartwig Amination - Wordpress. (2025, December 19). Retrieved January 2, 2026, from [Link]

• Elias, E. K., Rehbein, S. M., & Neufeldt, S. R. (2022). Solvent coordination to palladium can invert the selectivity of oxidative addition. Chemical Science, 13(6), 1695–1701. [Link]

• Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. (2021). ACS Omega. [Link]

• Effect of Solvents on the Product Distribution and Reaction Rate of a Buchwald−Hartwig Amination Reaction. (2006). The Journal of Organic Chemistry. [Link]

• Solvent Effects on the Selectivity of Palladium‐Catalyzed Suzuki‐Miyaura Couplings. (2022). The Journal of Organic Chemistry. [Link]

• Exhaustive Suzuki-Miyaura Reactions of Polyhalogenated Heteroarenes with Alkyl Boronic Pinacol Esters. (2012). Organic Letters. [Link]

• Exploring catalyst and solvent effects in the multicomponent synthesis of pyridine-3,5-dicarbonitriles. (2009). Tetrahedron. [Link]

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• Robust Buchwald–Hartwig amination enabled by ball-milling. (2018). Organic & Biomolecular Chemistry. [Link]

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• (PDF) Effect of Coordinating Solvents on the Structure of Cu(II)-4,4′-bipyridine Coordination Polymers. (2019). ResearchGate. [Link]

• Effect of Coordinating Solvents on the Structure of Cu(II)-4,4′-bipyridine Coordination Polymers. (2019). Inorganics. [Link]

• Nickel-Catalyzed Suzuki–Miyaura Couplings in Green Solvents. (2014). Organic Letters. [Link]

• Troubleshooting: How to Improve Yield. (n.d.). University of Rochester Department of Chemistry. Retrieved January 2, 2026, from [Link]

• Solvent effect on palladium-catalyzed cross-coupling reactions and implications on the active catalytic species. (2005). Journal of the American Chemical Society. [Link]

• Solvent effects in palladium catalysed cross-coupling reactions. (2019). Green Chemistry. [Link]

• Electronic and Steric Effects of the ProPhos Ligand Family for Nickel-Catalyzed Suzuki–Miyaura Coupling of Heteroaromatics. (2025, December 15). ACS Catalysis. [Link]

• Solvent Effect on Palladium-Catalyzed Cross-Coupling Reactions and Implications on the Active Catalytic Species. (2005). ResearchGate. [Link]

• Solvent effect in copper-catalyzed coupling reactions. (n.d.). ResearchGate. Retrieved January 2, 2026, from [Link]

• Polar Protic and Aprotic Solvents. (n.d.). Chemistry Steps. Retrieved January 2, 2026, from [Link]

• Palladium-Catalyzed C-N and C-O Coupling–A Practical Guide from an Industrial Vantage Point. (n.d.). University of Windsor. Retrieved January 2, 2026, from [Link]

• Green Solvent Selection for Acyl Buchwald-Hartwig Cross-Coupling of Amides (Transamidation). (n.d.). ChemRxiv. [Link]

• Tools and techniques for solvent selection: green solvent selection guides. (2016). Sustainable Chemical Processes. [Link]

• 3.6F: Troubleshooting. (2022, April 7). Chemistry LibreTexts. Retrieved January 2, 2026, from [Link]

• Solvent Dielectric Effects on Reaction Mechanisms. (2021, December 15). YouTube. Retrieved January 2, 2026, from [Link]

• Solvent effects in palladium catalysed cross-coupling reactions. (2019). Semantic Scholar. [Link]

• Side-Chain Reactions of Substituted Pyridines. (2024, September 24). Pearson+. Retrieved January 2, 2026, from [Link]

• Solvent Guides. (n.d.). University of Colorado Boulder Environmental Center. Retrieved January 2, 2026, from [Link]

• Pyridine. (n.d.). Wikipedia. Retrieved January 2, 2026, from [Link]

• Pyridine: Synthesis, reactions and medicinal uses. (n.d.). Slideshare. Retrieved January 2, 2026, from [Link]

• Chemistry II (Organic) Heteroaromatic Chemistry LECTURE 6 Pyridines: properties, syntheses & reactivity. (n.d.). University of Liverpool. Retrieved January 2, 2026, from [Link]

• Investigating the H-Bond Network of Pyridine–Water Aqueous Solutions by Raman Spectroscopy and DFT. (2026, January 2). ACS Omega. [Link]

• New coordination features; a bridging pyridine and the forced shortest non-covalent distance between two CO3 2– species. (2016). Dalton Transactions. [Link]

• Pyridine synthesis. (n.d.). Organic Chemistry Portal. Retrieved January 2, 2026, from [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of C-I vs. C-Br Bonds in Sonogashira Coupling for Researchers and Drug Development Professionals

In the landscape of modern synthetic organic chemistry, the Sonogashira cross-coupling reaction stands as a cornerstone for the formation of carbon-carbon bonds, specifically between sp²-hybridized carbons of aryl or vinyl halides and sp-hybridized carbons of terminal alkynes.[1] This powerful transformation has seen extensive application in the synthesis of pharmaceuticals, natural products, and advanced organic materials.[1] A nuanced understanding of the factors governing this reaction is paramount for chemists in the drug development sector, where efficiency, selectivity, and predictability are critical.

This guide provides an in-depth comparison of the reactivity of two common substrates in the Sonogashira coupling: aryl iodides (Ar-I) and aryl bromides (Ar-Br). We will delve into the mechanistic underpinnings of their reactivity differences, present comparative experimental data, and offer practical guidance on reaction optimization.

The Decisive Step: Unpacking the Mechanism of Oxidative Addition

The generally accepted mechanism for the Sonogashira reaction involves a dual catalytic cycle with palladium and copper.[2] The key step that dictates the overall reaction rate and efficiency is the oxidative addition of the aryl halide to the palladium(0) catalyst.[3] This is the initial and often rate-limiting step in the palladium cycle.

The reactivity order for aryl halides in Sonogashira coupling is well-established and follows the trend: I > Br > Cl > F .[1][4] This trend is primarily attributed to the bond dissociation energies of the carbon-halogen bond, which decrease down the group (C-F > C-Cl > C-Br > C-I). The weaker C-I bond is more readily cleaved by the palladium(0) catalyst during oxidative addition, leading to a faster reaction rate.[5] Consequently, Sonogashira couplings with aryl iodides often proceed under milder conditions, such as at room temperature, while reactions with aryl bromides typically require elevated temperatures to achieve comparable yields.[6]

Figure 1: Simplified dual catalytic cycle of the Sonogashira coupling.

Experimental Data: A Head-to-Head Comparison

The difference in reactivity between aryl iodides and bromides is not merely theoretical. Experimental data consistently demonstrates the superior performance of aryl iodides under milder conditions. A direct comparison of the Sonogashira coupling of iodobenzene and bromobenzene with phenylacetylene highlights this disparity.

Aryl Halide	Catalyst System	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Iodobenzene	Pd(OAc)₂, PPh₃, CuI	Et₃N	Toluene	80	3	96	[7]
Bromobenzene	Pd(OAc)₂, PPh₃, CuI	Et₃N	Toluene	80	3	85	[7]

As the data in the table illustrates, under identical reaction conditions, iodobenzene provides a significantly higher yield of the coupled product compared to bromobenzene.[7] This underscores the practical implications of the differing C-X bond strengths on reaction outcomes.

Kinetic Insights: Quantifying the Reactivity Gap

Kinetic studies provide a quantitative measure of the reactivity difference. The activation enthalpy (ΔH‡) for the oxidative addition step is a key parameter. A lower activation enthalpy corresponds to a faster reaction rate. High-throughput kinetic analysis of Sonogashira reactions has provided the following typical activation enthalpies for different aryl halides:

• Aryl Iodides (ArI): ΔH‡ = 48-62 kJ mol⁻¹

• Aryl Bromides (ArBr): ΔH‡ = 54-82 kJ mol⁻¹

These values confirm that the energy barrier for the oxidative addition of aryl iodides is generally lower than that for aryl bromides, providing a quantitative basis for the observed reactivity trend.

Practical Considerations and Experimental Protocols

The choice between an aryl iodide and an aryl bromide as a substrate in a Sonogashira coupling will often depend on factors such as commercial availability, cost, and the presence of other functional groups. However, from a reactivity standpoint, the following considerations are key:

• For Aryl Iodides: Milder reaction conditions are typically sufficient. Room temperature reactions are often feasible, which can be advantageous for sensitive substrates.

• For Aryl Bromides: Elevated temperatures are generally required to drive the reaction to completion. This may necessitate the use of higher-boiling solvents and careful monitoring to avoid side reactions.

Below are representative experimental protocols that highlight the differing conditions required for Sonogashira couplings with aryl iodides and aryl bromides.

Experimental Protocol 1: Sonogashira Coupling of an Aryl Iodide at Room Temperature

This protocol is a general procedure for the palladium/copper co-catalyzed Sonogashira coupling of a terminal alkyne with an aryl iodide at room temperature.

Materials:

• Aryl iodide (1.0 eq)

• Terminal alkyne (1.1 - 1.5 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 0.05 eq)

• Copper(I) iodide (CuI, 0.025 eq)

• Anhydrous solvent (e.g., THF, DMF, or 1,4-dioxane)

• Amine base (e.g., diisopropylamine, triethylamine, 7.0 eq)

Procedure:

• To an oven-dried round-bottom flask equipped with a magnetic stir bar, add the aryl iodide, palladium catalyst, and copper(I) iodide under a stream of inert gas (nitrogen or argon).

• Evacuate and backfill the flask with the inert gas three times to ensure an oxygen-free atmosphere.

• Add the anhydrous solvent via syringe.

• Sequentially add the amine base and the terminal alkyne via syringe while stirring.

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, dilute the reaction mixture with an organic solvent like diethyl ether.

• Filter the mixture through a pad of Celite® to remove insoluble salts, washing the pad with the same organic solvent.

• The filtrate is then washed with saturated aqueous NH₄Cl, saturated aqueous NaHCO₃, and brine, dried over anhydrous Na₂SO₄, and concentrated in vacuo.

• The crude product is purified by flash column chromatography on silica gel.

Figure 2: Workflow for Sonogashira coupling of an aryl iodide.

Experimental Protocol 2: Sonogashira Coupling of an Aryl Bromide with Heating

This protocol outlines a general procedure for the Sonogashira coupling of an aryl bromide, which typically requires elevated temperatures.

Materials:

• Aryl bromide (1.0 eq)

• Terminal alkyne (1.2 eq)

• Palladium catalyst (e.g., Pd(OAc)₂, 2 mol%)

• Ligand (e.g., PPh₃, 4 mol%)

• Copper(I) iodide (CuI, 1 mol%)

• Base (e.g., Et₃N, 2.0 eq)

• Solvent (e.g., Toluene or DMF)

Procedure:

• In a reaction vessel, combine the aryl bromide, palladium catalyst, ligand, and copper(I) iodide.

• Evacuate and backfill the vessel with an inert gas.

• Add the solvent, base, and terminal alkyne.

• Heat the reaction mixture to the desired temperature (typically 60-100 °C) and stir.

• Monitor the reaction's progress by TLC or GC-MS.

• Once the reaction is complete, cool the mixture to room temperature.

• Dilute with an appropriate organic solvent and water.

• Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purify the crude product by flash column chromatography.

Figure 3: Workflow for Sonogashira coupling of an aryl bromide.

Conclusion

The choice between an aryl iodide and an aryl bromide in Sonogashira coupling has significant practical implications for reaction conditions and outcomes. The superior reactivity of the C-I bond, rooted in its lower bond dissociation energy, allows for milder reaction conditions and often leads to higher yields compared to the corresponding C-Br bond. For researchers in drug development and other fields where efficiency and reproducibility are paramount, a thorough understanding of these reactivity differences is essential for rational reaction design and the successful synthesis of target molecules. By carefully selecting the appropriate aryl halide and tailoring the reaction conditions accordingly, chemists can harness the full potential of the Sonogashira coupling.

References

• Chemistry LibreTexts. (2024). Sonogashira Coupling. [Link]

• ResearchGate. (n.d.). Reusability of 1 in the Sonogashira coupling reaction of iodobenzene or bromobenzene with phenyl acetylene in toluene. [Link]

• National Institutes of Health. (2024). Protocol for Sonogashira coupling of alkynes and aryl halides via nickel catalysis. [Link]

• Pendidikan Kimia. (n.d.). An Operationally Simple Sonogashira Reaction for an Undergraduate Organic Chemistry Laboratory Class. [Link]

• Wikipedia. (2024). Sonogashira coupling. [Link]

• MDPI. (2020). Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review. [Link]

• ACS Publications. (2016). Efficient and General Protocol for the Copper-Free Sonogashira Coupling of Aryl Bromides at Room Temperature. [Link]

• NROChemistry. (n.d.). Sonogashira Coupling. [Link]

• YouTube. (2016). Sonogashira Coupling Reaction Mechanism. [Link]

• RSC Publishing. (2015). Comparative study of aryl halides in Pd-mediated reactions: key factors beyond the oxidative addition step. [Link]

• ResearchGate. (n.d.). Insights into Sonogashira Cross-Coupling by High-Throughput Kinetics and Descriptor Modeling. [Link]

• MDPI. (n.d.). Sonogashira Reaction of Aryl and Heteroaryl Halides with Terminal Alkynes Catalyzed by a Highly Efficient and Recyclable Nanosized MCM-41 Anchored Palladium Bipyridyl Complex. [Link]

• University of California, Santa Barbara. (2008). Sonogashira Couplings of Aryl Bromides: Room Temperature, Water Only, No Copper. [Link]

• RSC Publishing. (2021). Copper-free Sonogashira cross-coupling reactions: an overview. [Link]

• ResearchGate. (n.d.). Theoretical Study on the Mechanism of Sonogashira Coupling Reaction. [Link]

• ResearchGate. (n.d.). (PDF) Recent Advances in Sonogashira Reactions. [Link]

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A Comparative Guide to the Reactivity of 2-Bromo-3-iodo-4-methylpyridine and 2-chloro-3-iodo-4-methylpyridine in Cross-Coupling Reactions

Introduction: Strategic Selection of Dihalopyridines in Drug Discovery

In the landscape of modern medicinal chemistry and drug development, halogenated N-heterocycles are indispensable building blocks.[1] Their utility lies in the strategic placement of halogen atoms, which serve as versatile synthetic handles for constructing complex molecular architectures through transition-metal-catalyzed cross-coupling reactions. This guide provides an in-depth, objective comparison of two closely related yet distinct building blocks: 2-Bromo-3-iodo-4-methylpyridine and 2-Chloro-3-iodo-4-methylpyridine .

Both molecules are polyhalogenated pyridines, offering multiple sites for functionalization. The core of this analysis focuses on how the seemingly subtle difference between a bromine and a chlorine atom at the C2 position dictates the synthetic strategy, reaction kinetics, and the overall accessibility of diversely substituted pyridine scaffolds. For researchers engaged in the synthesis of novel chemical entities, understanding these reactivity differences is paramount for efficient and predictable route development.[2]

Pillar 1: Foundational Principles of Reactivity

The reactivity of these compounds in palladium-catalyzed cross-coupling reactions is governed by a set of well-established chemical principles. The key event, and often the rate-determining step, is the oxidative addition of a low-valent palladium(0) complex into the carbon-halogen (C-X) bond.[3][4][5]

The efficiency of this step is inversely proportional to the strength of the C-X bond, officially quantified by the Bond Dissociation Energy (BDE). The established trend for C-X bond strength relevant to these substrates is:

C-I < C-Br < C-Cl [4][6][7][8]

This hierarchy dictates a predictable chemoselectivity. The C-I bond, being the weakest, will undergo oxidative addition under the mildest conditions. The C-Br bond requires more energy to activate, and the C-Cl bond is the most robust and challenging.[9]

Data Presentation: Carbon-Halogen Bond Dissociation Energies (BDE)

The following table summarizes the average BDEs for carbon-halogen bonds, which provides the theoretical foundation for the observed reactivity differences.

Bond Type	Average Bond Dissociation Energy (kJ/mol)	Relative Reactivity in Oxidative Addition
C-I	~213	Highest
C-Br	~285	Intermediate
C-Cl	~327	Lowest
Data sourced from representative values.[8][10]

This fundamental difference in bond energy is the primary driver for the chemoselective functionalization of polyhalogenated heterocycles.[9]

Visualization: The Palladium Cross-Coupling Catalytic Cycle

The following diagram illustrates the universally accepted mechanism for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling. The initial oxidative addition step is where the choice of halogen has its most profound impact.

Caption: Fig. 1: Generalized Catalytic Cycle for Suzuki Coupling.

Pillar 2: Comparative Reactivity & Synthetic Strategy

The primary utility of 2-bromo-3-iodo-4-methylpyridine and 2-chloro-3-iodo-4-methylpyridine lies in their potential for sequential, site-selective cross-coupling reactions.

Primary Site of Reactivity: The C3-Iodo Position

For both substrates, the initial cross-coupling reaction will occur selectively at the C3 position. The C-I bond's low dissociation energy ensures its preferential activation over both the C-Br and C-Cl bonds.[9] This allows for the reliable and high-yield synthesis of mono-functionalized 4-methylpyridines at the C3 position, leaving the C2-halogen intact for subsequent transformations.

Secondary Site of Reactivity: The C2-Bromo vs. C2-Chloro Decision Point

The critical divergence in synthetic utility appears when attempting a second cross-coupling reaction at the C2 position.

• 2-Bromo-3-iodo-4-methylpyridine: After the initial reaction at C3, the remaining C-Br bond is sufficiently reactive to undergo a second cross-coupling. While more forcing conditions are required (e.g., higher temperatures, stronger bases, or more active catalyst systems with bulky, electron-rich phosphine ligands), this transformation is generally high-yielding and synthetically viable.[6][11] This makes the bromo-derivative the substrate of choice for preparing di-substituted pyridines via iterative cross-coupling.

• 2-Chloro-3-iodo-4-methylpyridine: The C-Cl bond is significantly more inert to oxidative addition.[6][11] Following the initial C-I coupling, activating the C-Cl bond for a second cross-coupling is a formidable challenge. It necessitates highly specialized and potent catalyst systems (e.g., palladium pre-catalysts with advanced biarylphosphine ligands), often accompanied by higher catalyst loadings, elevated temperatures, and the risk of side reactions or decomposition.[9] However, this robustness can be a strategic advantage. If the synthetic goal is to retain the chlorine atom in the final product or to use it as a handle for a different class of reaction, such as Nucleophilic Aromatic Substitution (SNAr), the chloro-derivative is the superior choice.[1]

Visualization: Sequential Reactivity Workflow

This diagram illustrates the divergent synthetic pathways dictated by the C2 halogen.

Caption: Fig. 2: Divergent synthetic pathways based on C2 halogen.

Pillar 3: Experimental Protocols and Self-Validating Systems

The following protocols are designed to be self-validating, explaining the rationale behind each step to ensure reproducibility and understanding.

Experimental Protocol 1: Selective Mono-Sonogashira Coupling at the C3-Iodo Position

This protocol is applicable to both substrates and is designed to selectively functionalize the C-I bond while leaving the C-Br or C-Cl bond untouched.

Objective: To synthesize 3-(phenylethynyl)-2-halo-4-methylpyridine.

Materials:

• 2-Halo-3-iodo-4-methylpyridine (1.0 equiv)

• Phenylacetylene (1.2 equiv)

• Bis(triphenylphosphine)palladium(II) dichloride [PdCl₂(PPh₃)₂] (2 mol%)

• Copper(I) iodide (CuI) (4 mol%)

• Triethylamine (Et₃N) (3.0 equiv)

• Anhydrous, degassed Toluene (10 vol)

Procedure:

• Inert Atmosphere: To a dry Schlenk flask equipped with a magnetic stir bar, add the 2-halo-3-iodo-4-methylpyridine, PdCl₂(PPh₃)₂, and CuI.

  • Rationale (Trustworthiness): The Pd(0) active catalyst is oxygen-sensitive. Performing the reaction under an inert atmosphere (Nitrogen or Argon) is critical to prevent catalyst degradation and ensure catalytic turnover.[12]

• Evacuation and Backfilling: Seal the flask and evacuate under high vacuum, then backfill with inert gas. Repeat this cycle three times.

  • Rationale (Expertise): This ensures the removal of residual oxygen and moisture, which can poison the catalyst and interfere with the reaction mechanism.

• Reagent Addition: Add anhydrous, degassed toluene via syringe, followed by triethylamine and phenylacetylene.

  • Rationale (Expertise): Degassed solvents prevent oxygen contamination. Et₃N acts as both a base to deprotonate the terminal alkyne and as a solvent. Its role is also to scavenge the HI generated during the reaction, preventing side reactions.[13]

• Reaction: Stir the mixture at room temperature for 4-8 hours.

  • Rationale (Causality): The high reactivity of the C-I bond allows this reaction to proceed under mild conditions, ensuring selectivity over the C-Br or C-Cl positions.[13]

• Monitoring & Work-up: Monitor the reaction progress by TLC or LC-MS. Upon completion, dilute the mixture with ethyl acetate, wash with saturated aqueous NH₄Cl, then brine. Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Experimental Protocol 2: Sequential Suzuki Coupling at the C2-Bromo Position

This protocol demonstrates the subsequent functionalization of the C-Br bond after the C3 position has been modified.

Objective: To synthesize a 2,3-disubstituted-4-methylpyridine from a 3-substituted-2-bromo-4-methylpyridine intermediate.

Materials:

• 3-Substituted-2-bromo-4-methylpyridine (from Protocol 1, 1.0 equiv)

• Arylboronic acid (1.5 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (2 mol%)

• 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos) (4.5 mol%)

• Potassium Phosphate (K₃PO₄) (3.0 equiv)

• Anhydrous, degassed 1,4-Dioxane/Water (10:1 v/v)

Procedure:

• Inert Atmosphere & Reagent Loading: In a glovebox or under a strict inert atmosphere, charge a Schlenk tube with the 3-substituted-2-bromo-4-methylpyridine, arylboronic acid, K₃PO₄, Pd₂(dba)₃, and XPhos.

  • Rationale (Expertise): The C-Br bond is less reactive, necessitating a more active catalyst system. The combination of a Pd(0) source (Pd₂(dba)₃) and a bulky, electron-rich ligand (XPhos) generates a highly active catalytic species capable of activating the stronger C-Br bond.[9]

• Solvent Addition: Add the degassed dioxane/water solvent mixture.

  • Rationale (Causality): The aqueous conditions and the strong, non-nucleophilic base (K₃PO₄) are crucial for the transmetalation step of the Suzuki cycle, where the organic group is transferred from boron to palladium.[5][14]

• Reaction: Seal the tube and heat the reaction mixture to 80-100 °C for 12-24 hours.

  • Rationale (Trustworthiness): The elevated temperature provides the necessary activation energy to overcome the higher barrier for oxidative addition into the C-Br bond.

• Monitoring & Work-up: After cooling to room temperature, monitor the reaction by LC-MS. Perform a standard aqueous work-up as described in Protocol 1.

• Purification: Purify the product via column chromatography.

Conclusion and Strategic Recommendations

The choice between 2-Bromo-3-iodo-4-methylpyridine and 2-Chloro-3-iodo-4-methylpyridine is not a matter of superior or inferior reactivity, but one of strategic synthetic design.

• Choose 2-Bromo-3-iodo-4-methylpyridine for:

  • Iterative Di-functionalization: When the goal is to introduce two different groups via sequential cross-coupling reactions, the well-differentiated reactivity of the C-I and C-Br bonds provides a reliable and predictable synthetic route.

• Choose 2-Chloro-3-iodo-4-methylpyridine for:

  • Selective Mono-functionalization: When the objective is to functionalize only the C3 position, leaving a robust C2-halogen for downstream applications (including retention in the final molecule or use in SNAr chemistry).

  • Cost-Effectiveness: Chloro-aromatics are often more economical starting materials, making this a preferred choice if the C2-position is not intended for further cross-coupling.[11]

By understanding the fundamental principles of C-X bond activation and leveraging the distinct reactivity profiles of these two building blocks, researchers and drug development professionals can design more efficient, robust, and logical synthetic strategies.

References

• Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems.
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• The Road Less Traveled: Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dihalogen
• Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. PubMed Central.
• 2-Chloro-3-iodo-4-methylpyridine Product Description. MySkinRecipes.
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• An introduction to bond energy and bond length. chemguide.
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Introduction: The Strategic Importance of Monitoring Halogenated Pyridine Reactions

<_ A Senior Application Scientist's Guide to LC-MS Methods for Monitoring 2-Bromo-3-iodo-4-methylpyridine Reactions

In the landscape of modern drug discovery and development, heterocyclic scaffolds are paramount. Among these, the pyridine ring is a privileged structure, and its halogenated derivatives, such as 2-Bromo-3-iodo-4-methylpyridine, are exceptionally versatile building blocks.[1][2] This specific intermediate, with its differentially reactive bromine and iodine atoms, is a linchpin in constructing complex molecular architectures through sequential, site-selective cross-coupling reactions like Suzuki, Sonogashira, or Buchwald-Hartwig aminations.

The success of these synthetic endeavors does not merely hinge on reaction design but critically on the ability to monitor their progress in real-time. Effective monitoring allows for precise determination of reaction endpoints, optimization of conditions to maximize yield and minimize impurity formation, and provides invaluable kinetic and mechanistic insights.[3] Among the array of analytical techniques available, Liquid Chromatography-Mass Spectrometry (LC-MS) stands out for its unparalleled combination of separation power, sensitivity, and specificity, making it the gold standard for this application.[4][5]

This guide provides an in-depth comparison of LC-MS methodologies tailored for monitoring reactions involving 2-Bromo-3-iodo-4-methylpyridine. We will move beyond simple protocols to explain the fundamental principles behind methodological choices, ensuring that researchers can not only apply these techniques but also adapt and troubleshoot them effectively.

The Analytical Challenge: Selectively Tracking Halogenated Heterocycles

Monitoring a reaction involving 2-Bromo-3-iodo-4-methylpyridine presents a distinct analytical challenge. A typical reaction mixture will contain the starting material, the desired product (which may be mono- or di-substituted), catalysts, ligands, bases, and a host of potential byproducts arising from side reactions. An effective LC-MS method must be able to chromatographically resolve these components and unambiguously identify them by mass.

The physicochemical properties of the analytes guide our methodological choices. 2-Bromo-3-iodo-4-methylpyridine and its likely coupling products are moderately polar, possess a basic nitrogen atom amenable to protonation, and have a distinct isotopic signature due to the presence of bromine.

Comparative Analysis of LC-MS Methodologies

An LC-MS system is composed of two primary modules: the Liquid Chromatograph (LC) for separation and the Mass Spectrometer (MS) for detection and identification. The optimal configuration depends on the specific goals of the analysis, whether it's rapid qualitative scouting or precise quantitative tracking.

I. The Separation: Liquid Chromatography (LC) Strategies

The goal of the LC is to separate the components of the reaction mixture before they enter the mass spectrometer. The choice of column chemistry and mobile phase is critical for achieving the necessary resolution.

A. Reversed-Phase Liquid Chromatography (RPLC): The Workhorse

RPLC is the most common starting point for the analysis of small organic molecules.[6][7] It separates compounds based on their hydrophobicity, using a nonpolar stationary phase (like C18) and a polar mobile phase (typically a mixture of water and acetonitrile or methanol).

• Rationale: For monitoring reactions of 2-Bromo-3-iodo-4-methylpyridine, RPLC is highly effective. The starting material and its subsequent products will have different polarities, allowing for separation. For example, in a Suzuki coupling where the iodine is replaced by a phenyl group, the product will be significantly more hydrophobic and thus have a longer retention time on a C18 column than the starting material.

• Column Selection:

  • C18 (Octadecylsilane): The universal starting point. Provides excellent retention for a broad range of moderately polar to nonpolar compounds.

  • Phenyl-Hexyl/Biphenyl: These phases offer alternative selectivity, particularly for aromatic compounds. The pi-pi interactions between the phenyl rings of the stationary phase and the pyridine ring of the analytes can significantly improve resolution between structurally similar compounds, which is often the case for starting materials and products.

• Mobile Phase Optimization:

  • Solvents: Acetonitrile is generally preferred over methanol as it provides lower backpressure and often better peak shapes.

  • Additives: The addition of a small amount of acid (e.g., 0.1% formic acid) to the mobile phase is crucial.[6] This serves two purposes: it ensures the pyridine nitrogen is consistently protonated, leading to sharper, more symmetrical chromatographic peaks, and it provides a source of protons to facilitate efficient ionization in the MS source.[8]

B. Hydrophilic Interaction Liquid Chromatography (HILIC): An Orthogonal Approach

HILIC is a powerful technique for separating polar and hydrophilic compounds that are poorly retained in RPLC.[9] It uses a polar stationary phase (like bare silica or a diol-bonded phase) and a mobile phase with a high concentration of organic solvent.[10][11]

• Rationale: While RPLC is often sufficient, HILIC can be invaluable if the reaction involves highly polar starting materials (e.g., boronic acids with polar functional groups) or generates very polar byproducts that would otherwise elute in the void volume of an RPLC column.[9][12] It provides an orthogonal (different) separation mechanism to RPLC, which can be used to confirm peak purity or resolve components that co-elute in RPLC.

II. The Detection: Mass Spectrometry (MS) Strategies

The MS detector provides two vital pieces of information: the mass-to-charge ratio (m/z) of the analytes, which helps determine their molecular weight, and their relative abundance, which is used for quantification.

A. Ionization Sources: Turning Neutrals into Ions

Analytes must be ionized before they can be analyzed by the mass spectrometer. The choice of ionization source is dictated by the analyte's polarity and thermal stability.

• Electrospray Ionization (ESI): This is the premier choice for this application. ESI is a soft ionization technique ideal for polar, and already charged or easily ionizable molecules.[13][14] Given the basic pyridine nitrogen, 2-Bromo-3-iodo-4-methylpyridine and its derivatives are readily protonated to form positive ions ([M+H]+) in the ESI source, making this method highly sensitive.[8][15][16]

• Atmospheric Pressure Chemical Ionization (APCI): APCI is better suited for less polar and more volatile compounds that are not easily ionized by ESI.[13][14][17] It works by ionizing the mobile phase solvent, which then transfers a charge to the analyte molecules.[18] While ESI is generally superior for this application, APCI could be a useful alternative if the reaction products are significantly less polar and do not respond well to ESI.[17][19]

B. Mass Analyzers: Sorting the Ions

Once ionized, the analytes are sorted by their m/z ratio in the mass analyzer.

• Quadrupole: This is the most common mass analyzer in routine analytical labs. It acts as a mass filter and is known for its robustness and excellent quantitative performance.[20] When operated in Selected Ion Monitoring (SIM) mode, where it only detects a few specific m/z values, it offers exceptional sensitivity.[20] For routine reaction monitoring where the masses of the starting material and product are known, a single quadrupole system is often the most practical and cost-effective choice.[3]

• Time-of-Flight (TOF): A TOF analyzer measures the m/z of an ion by determining the time it takes to travel a fixed distance.[20] Its key advantages are high mass resolution and mass accuracy.[20][21][22][23] High resolution allows the instrument to distinguish between compounds with very similar masses (isobars), which is invaluable for identifying unknown byproducts.[22] High mass accuracy allows for the determination of the elemental formula of an ion, providing a high degree of confidence in its identification.[20][24] A Quadrupole Time-of-Flight (Q-TOF) instrument combines the strengths of both, offering excellent fragmentation capabilities for structural elucidation alongside high resolution and accuracy.[24]

Experimental Protocols and Data Visualization

A pragmatic approach to method development involves a two-step process: a rapid scouting method to get a qualitative overview, followed by an optimized method for quantitative analysis.

Workflow for LC-MS Reaction Monitoring

The general process for monitoring a reaction is straightforward and can be visualized as follows:

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Reactivity Face-Off: A Comparative Guide to 2-Amino-5-bromo-4-methylpyridine and Its Isomers

For Researchers, Scientists, and Drug Development Professionals

In the landscape of heterocyclic chemistry, substituted pyridines are indispensable building blocks for the synthesis of agrochemicals and pharmaceuticals.[1][2] Among these, aminobromopyridines serve as versatile intermediates, offering two distinct reactive sites for molecular elaboration: a nucleophilic amino group and a carbon-bromine bond amenable to a wide array of cross-coupling reactions.[1] This guide provides an objective comparison of the reactivity of 2-Amino-5-bromo-4-methylpyridine and its key positional isomer, 2-Amino-3-bromo-4-methylpyridine.

The subtle difference in the bromine atom's position—from C-5 to C-3—profoundly influences the molecule's electronic properties and steric environment.[1] These differences dictate the substrate's behavior in common synthetic transformations, particularly palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions. Understanding these nuances is critical for rational reaction design, optimization, and predicting potential side reactions. This guide leverages theoretical principles and available experimental data to provide a clear comparison for synthetic chemists and drug development professionals.

Theoretical Reactivity Analysis: Electronic and Steric Effects

The reactivity of the C-Br bond in substituted pyridines is primarily governed by the interplay of electronic and steric factors. The pyridine ring is inherently electron-deficient, which activates it towards nucleophilic attack but deactivates it towards electrophilic substitution.[3][4] The substituents modulate these intrinsic properties.

• Electronic Effects :

  • Amino Group (-NH₂) : A strong electron-donating group through resonance (+M effect), which increases electron density on the ring, particularly at the ortho and para positions.[1]

  • Methyl Group (-CH₃) : A weak electron-donating group through induction (+I effect).[1]

  • Pyridine Nitrogen : A strong electron-withdrawing group through induction (-I effect) and resonance (-M effect), creating electron-deficient sites at the C-2, C-4, and C-6 positions.[5]

In 2-Amino-5-bromo-4-methylpyridine , the bromine atom at C-5 is para to the powerful electron-donating amino group at C-2. This placement significantly increases the electron density at the C-5 position, making the C-Br bond more polarized and highly susceptible to oxidative addition by a Pd(0) catalyst, a crucial step in many cross-coupling reactions.[1]

In 2-Amino-3-bromo-4-methylpyridine , the bromine atom is ortho to the amino group. While it also benefits from the electron-donating effect, the proximity can lead to other interactions, and the electronic activation is generally less pronounced compared to the para relationship.[1]

• Steric Effects :

  • In 2-Amino-5-bromo-4-methylpyridine , the C-5 bromine is flanked by a hydrogen atom at C-6 and the methyl group at C-4. The steric environment is relatively unencumbered, allowing catalysts to approach the C-Br bond with ease.[1]

  • In 2-Amino-3-bromo-4-methylpyridine , the C-3 bromine is situated between the amino group at C-2 and the methyl group at C-4. This creates a more sterically crowded environment, which can hinder the approach of bulky palladium catalyst complexes and potentially slow the rate of oxidative addition.[1]

Caption: Electronic and steric factors influencing reactivity.

Reactivity in Palladium-Catalyzed Cross-Coupling Reactions

These reactions are fundamental for constructing C-C and C-N bonds, forming the backbone of many pharmaceutical agents.[6][7][8] The key steps generally involve oxidative addition, transmetalation, and reductive elimination.[9]

A. Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a versatile method for forming carbon-carbon bonds by coupling an organoboron compound with an organic halide.[6][10]

Comparative Performance Data

While direct side-by-side data is limited, results from a structurally analogous substrate, 5-bromo-2-methylpyridin-3-amine, coupled with various arylboronic acids provide a strong indication of the expected high performance for 2-Amino-5-bromo-4-methylpyridine.[10] The 3-bromo isomer is expected to give lower yields under identical conditions due to the aforementioned steric and electronic factors.

Catalyst System	Arylboronic Acid	Predicted Yield for 2-Amino-5-bromo-4-methylpyridine	Predicted Yield for 2-Amino-3-bromo-4-methylpyridine
Pd(PPh₃)₄ / K₃PO₄	Phenylboronic acid	~85%[10]	Lower
Pd(PPh₃)₄ / K₃PO₄	4-Methylphenylboronic acid	~82%[10]	Lower
Pd(PPh₃)₄ / K₃PO₄	4-Methoxyphenylboronic acid	~88%[10]	Lower
Pd(PPh₃)₄ / K₃PO₄	4-Chlorophenylboronic acid	~78%[10]	Lower

Yields are based on the performance of a close structural analog as reported in the literature and serve as a predictive benchmark.[10]

Caption: Experimental workflow for the Suzuki-Miyaura coupling.

Experimental Protocol: Suzuki-Miyaura Coupling [6]

• Reaction Setup : To a Schlenk flask, add 2-Amino-5-bromo-4-methylpyridine (1.0 eq), the desired arylboronic acid (1.2 eq), and potassium phosphate (K₃PO₄, 2.5 eq).

• Inert Atmosphere : Seal the flask, and evacuate and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times.

• Catalyst and Solvent Addition : Under the inert atmosphere, add Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.05 eq). Then, add anhydrous 1,4-dioxane and degassed water in a 4:1 ratio.

• Reaction : Stir the reaction mixture vigorously at 85-95 °C. Monitor the reaction's progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up : Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and filter through a pad of celite to remove inorganic salts and the catalyst.

• Extraction : Transfer the filtrate to a separatory funnel, wash with water and then with brine. Dry the organic layer over anhydrous sodium sulfate.[6]

• Purification : Filter off the drying agent and concentrate the organic layer under reduced pressure. Purify the crude product by flash column chromatography on silica gel to afford the pure product.[6]

Caption: The catalytic cycle of the Suzuki-Miyaura reaction.

B. Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen (C-N) bonds, essential for synthesizing arylamines.[7][11]

Reactivity Comparison

The higher reactivity of the C-Br bond and lower steric hindrance make 2-Amino-5-bromo-4-methylpyridine the superior substrate for Buchwald-Hartwig amination. Reactions can often proceed under milder conditions with lower catalyst loadings compared to the 3-bromo isomer. The ortho amino group in the 3-bromo isomer can also potentially chelate to the palladium center, which may inhibit the catalytic cycle, necessitating more specialized ligands or harsher conditions.[1]

Experimental Protocol: Buchwald-Hartwig Amination [7]

• Reaction Setup : In an oven-dried Schlenk tube under an inert atmosphere, add the palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%), a suitable phosphine ligand (e.g., XPhos, 2-4 mol%), and a strong base (e.g., NaOtBu, 1.5 eq).

• Reagent Addition : Add 2-Amino-5-bromo-4-methylpyridine (1.0 eq) and the desired primary or secondary amine (1.2 eq).

• Solvent Addition : Add an anhydrous solvent such as toluene or dioxane via syringe.

• Reaction : Seal the tube tightly and heat the reaction mixture to 80-110 °C with vigorous stirring. Monitor the reaction progress by LC-MS.

• Work-up : After completion, cool the reaction to room temperature. Quench the reaction carefully with a saturated aqueous solution of ammonium chloride.

• Extraction and Purification : Extract the product with an organic solvent (e.g., ethyl acetate), wash with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product via column chromatography.[7]

Reactivity in Nucleophilic Aromatic Substitution (SNAr)

The electron-deficient nature of the pyridine ring makes it susceptible to nucleophilic aromatic substitution (SNAr), especially when a good leaving group (like bromine) is present at a position activated by the ring nitrogen (C-2, C-4, or C-6).[5][12]

Reactivity Comparison

In SNAr, a nucleophile attacks an electron-poor carbon, forming a negatively charged intermediate (a Meisenheimer complex). The stability of this intermediate determines the reaction rate.[5]

• Attack at positions ortho (C-2, C-6) or para (C-4) to the ring nitrogen allows the negative charge in the intermediate to be delocalized onto the electronegative nitrogen atom, which is highly stabilizing.[5][13]

• Attack at positions meta (C-3, C-5) does not allow for this delocalization onto the nitrogen, resulting in a much less stable intermediate and a significantly slower or non-existent reaction.[5]

Therefore, comparing brominated 2-aminopyridine isomers:

• 2-Amino-4-bromopyridine : Highly reactive towards SNAr. The bromine is at an activated C-4 (para) position.

• 2-Amino-6-bromopyridine : Highly reactive towards SNAr. The bromine is at an activated C-6 (ortho) position.

• 2-Amino-5-bromo-4-methylpyridine : Poorly reactive towards SNAr. The bromine is at a C-5 (meta) position, which is not activated.

• 2-Amino-3-bromo-4-methylpyridine : Poorly reactive towards SNAr. The bromine is at a C-3 (meta) position, which is not activated.

This reactivity pattern is opposite to that observed in palladium-catalyzed cross-coupling, highlighting the importance of understanding the reaction mechanism when selecting an isomer.

Experimental Protocol: General SNAr [2]

• Setup : In a reaction vessel, dissolve the brominated pyridine isomer (1.0 eq) in a polar aprotic solvent (e.g., DMF, DMSO).

• Reagent Addition : Add the amine or alcohol nucleophile (1.0 - 2.0 eq) and a base (e.g., K₂CO₃, if necessary).

• Reaction : Heat the reaction mixture. The required temperature can range from room temperature to over 100 °C depending on the substrate's reactivity. Monitor progress by TLC or LC-MS.

• Work-up and Purification : Upon completion, cool the reaction, pour it into water, and extract with an appropriate organic solvent. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by column chromatography or recrystallization.[2]

Summary and Conclusion

The reactivity of 2-Amino-5-bromo-4-methylpyridine and its isomers is highly dependent on the specific chemical transformation being performed. A clear distinction emerges from fundamental organic principles.

• For Palladium-Catalyzed Cross-Coupling Reactions (Suzuki, Buchwald-Hartwig, etc.), 2-Amino-5-bromo-4-methylpyridine is the more reactive and versatile isomer. This is attributed to the favorable para electronic relationship between the activating amino group and the bromine, coupled with a less sterically hindered reaction site.[1]

• For Nucleophilic Aromatic Substitution (SNAr) , isomers with bromine at the C-4 or C-6 positions are far more reactive. Both 2-Amino-5-bromo-4-methylpyridine and 2-Amino-3-bromo-4-methylpyridine are poor substrates for SNAr because the bromine is at a deactivated meta position relative to the ring nitrogen.[5][13]

This comparative guide underscores the critical importance of isomer selection in synthetic strategy. For researchers aiming to leverage the power of cross-coupling chemistry, 2-Amino-5-bromo-4-methylpyridine stands out as a highly effective and predictable building block.

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• BenchChem. (2025). Application Notes and Protocols for the Suzuki-Miyaura Coupling of 2-Amino-5-bromo-4-methylpyridine.
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• BenchChem. (2025). Reactivity Face-Off: 2-Amino-5-bromo-4-methylpyridine.
• BenchChem. (2025). A Comparative Guide to 2-Amino-5-bromo-4-methylpyridine and its Brominated Isomers for Researchers.
• BenchChem. (2025). A Comparative Analysis of Catalysts for the Suzuki Coupling of 2-Amino-5-bromo-4-methylpyridine.
• BenchChem. (2025). A Comparative Guide to the Reactivity of 3-Pyridinemethanol and 4-Pyridinemethanol for Researchers and Drug Development Professionals.
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• Wikipedia. (n.d.). Buchwald–Hartwig amination.
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• Chapter 5: Heterocyclic Chemistry. (n.d.).
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• ResearchGate. (2015). Why 2-amino-4-bromopyridine is more reactive to nucleophilic substitution reaction than 2-amino-5-bromopyridine?.

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A Researcher's Guide to Pyridine Reactivity: The Subtle but Potent Influence of the Methyl Group

For the practicing chemist, particularly in the realms of medicinal and materials chemistry, the pyridine scaffold is a cornerstone of molecular design. Its unique electronic properties, arising from the electronegative nitrogen atom within an aromatic system, offer a versatile platform for building complex architectures. However, the reactivity of the pyridine ring is not monolithic; it can be exquisitely tuned by the strategic placement of substituents. Among the simplest and most illustrative of these are the picolines—the three isomers of methylpyridine.

This guide provides an in-depth comparison of how the position of a single methyl group on the pyridine ring dictates its chemical behavior. We will move beyond simple descriptions to explore the underlying electronic and steric principles that govern reactivity at the nitrogen atom, the aromatic ring, and the methyl group itself. This analysis is grounded in experimental data to provide researchers with a predictive framework for their own synthetic endeavors.

The Foundational Principles: Electronic and Steric Effects

The divergent reactivity of 2-methylpyridine (α-picoline), 3-methylpyridine (β-picoline), and 4-methylpyridine (γ-picoline) stems from the interplay of two fundamental factors: the electronic influence of the methyl group and the steric hindrance it may impose.

• Inductive Effect (+I): The methyl group is electron-donating by induction. It pushes electron density through the sigma bonds onto the pyridine ring. This effect increases the electron density of the entire molecule, making the ring more susceptible to electrophilic attack (relative to pyridine) and increasing the basicity of the nitrogen's lone pair.

• Hyperconjugation: For methyl groups at the 2- and 4-positions, hyperconjugation further enhances electron donation into the π-system, contributing to the increased electron density at the nitrogen and specific carbons in the ring.

• Steric Hindrance: A methyl group at the 2-position (ortho to the nitrogen) physically obstructs the lone pair on the nitrogen atom.[1] This steric bulk can hinder the approach of protons, Lewis acids, and other reagents, a crucial factor in reactions involving the nitrogen center.[1][2]

These effects are not uniform across the isomers, leading to distinct chemical personalities.

Basicity and Reactivity at the Nitrogen Atom

A primary indicator of the nitrogen atom's reactivity is the basicity of the picoline, typically quantified by the pKa of its conjugate acid (the pyridinium ion). The electron-donating methyl group increases the electron density on the nitrogen, making the lone pair more available for donation to a proton or Lewis acid.

Compound	Position of -CH₃	pKa of Conjugate Acid	Rationale
Pyridine	N/A	5.25	Baseline for comparison.
2-Methylpyridine	2- (ortho)	5.96[3]	Strong +I effect increases basicity, but this is slightly counteracted by steric hindrance around the nitrogen.[1][4]
3-Methylpyridine	3- (meta)	5.63[3]	The +I effect is less pronounced at the meta position, resulting in only a modest increase in basicity over pyridine.
4-Methylpyridine	4- (para)	5.98[3]	The +I effect is maximized at the para position with no steric hindrance, making it the most basic of the three isomers.[5]

Analysis: The data clearly shows that 4-methylpyridine is the strongest base, as the methyl group provides maximal electronic donation without steric impediment. While 2-methylpyridine benefits from a strong inductive effect, steric hindrance slightly tempers its basicity compared to the 4-isomer.[1][4] 3-Methylpyridine shows the smallest increase in basicity, consistent with the weaker influence of an inductive effect from the meta position. This trend is critical when selecting a picoline as a non-nucleophilic base or a ligand for a metal catalyst. For instance, 2,6-lutidine (2,6-dimethylpyridine) is often used as a sterically hindered, non-nucleophilic base, a property derived directly from the principles observed with 2-picoline.[6][7]

Caption: Increasing basicity of picoline isomers.

Reactivity towards Electrophilic Aromatic Substitution (EAS)

Pyridine itself is notoriously unreactive towards EAS. The electronegative nitrogen deactivates the ring by induction, and under the acidic conditions typical for EAS (e.g., nitration, halogenation), the nitrogen is protonated, further deactivating the ring to a state comparable to nitrobenzene.[8][9]

The activating, electron-donating methyl group makes the picolines more reactive than pyridine, though harsh conditions are often still required.[10] The position of the methyl group governs the regiochemical outcome.

• Pyridine: Substitution occurs at the 3-position (meta) to avoid placing a positive charge on the electronegative nitrogen in the intermediate sigma complex.[11][12]

• 2-Methylpyridine: The methyl group activates and directs incoming electrophiles to its ortho (position 3) and para (position 5) positions. The pyridine nitrogen also directs to positions 3 and 5. This alignment of directing effects leads to substitution primarily at the 3- and 5-positions.

• 3-Methylpyridine: The methyl group directs to positions 2, 4, and 6. The nitrogen directs to position 5. The outcome is often a mixture, with substitution favored at positions activated by the methyl group, particularly position 4.

• 4-Methylpyridine: The methyl group directs to its ortho positions (3 and 5). The nitrogen also directs to these same positions. This powerful reinforcing effect makes the 3- and 5-positions highly activated and the primary sites of substitution.

Caption: Directing effects in electrophilic substitution.

Reactivity towards Nucleophilic Aromatic Substitution (NAS)

In contrast to EAS, the electron-deficient nature of the pyridine ring makes it susceptible to NAS, particularly at the 2- and 4-positions.[13][14][15] At these positions, the negative charge of the intermediate can be delocalized onto the electronegative nitrogen atom, providing significant stabilization.[13][15]

Here, the electron-donating methyl group has a deactivating effect, as it destabilizes the negatively charged intermediate.

• General Trend: All picolines are less reactive towards NAS than pyridine.

• Positional Effects: The deactivating effect is most pronounced when the methyl group is at or adjacent to the reaction center. Therefore, 2- and 4-picolines show a greater reduction in reactivity for NAS at the 2- and 4-positions, respectively, compared to 3-picoline.

A classic example is the Chichibabin reaction, where an amide anion (e.g., from NaNH₂) acts as a nucleophile to introduce an amino group, typically at the 2-position. The reaction is generally slower for picolines than for pyridine.

Reactivity of the Methyl Side-Chain

A defining feature of 2- and 4-picoline is the enhanced acidity of the methyl protons. Deprotonation of the methyl group by a strong base generates a carbanion that is stabilized by resonance, with the negative charge delocalized onto the ring nitrogen.

This stabilization is not possible for 3-picoline, as the negative charge cannot be delocalized onto the nitrogen from the meta position. Consequently, the methyl group of 3-picoline is considered "inactive" in this context.

Caption: Resonance stabilization of picoline carbanions.

This "active" methyl group in 2- and 4-picoline enables a range of important synthetic transformations:

• Condensation Reactions: They readily react with aldehydes and ketones. A prominent industrial application is the condensation of 2-picoline with formaldehyde to produce 2-vinylpyridine, a monomer for specialty polymers.[16]

• Oxidation: The methyl group of all three isomers can be oxidized to a carboxylic acid. This is a reaction of immense industrial importance, particularly the oxidation of 3-picoline to nicotinic acid (niacin, Vitamin B3).[17][18][19][20] While all can be oxidized, reaction conditions can be tailored based on the isomer's reactivity.

Experimental Protocol: Oxidation of 3-Methylpyridine to Nicotinic Acid

This protocol is a representative example of the side-chain oxidation, a cornerstone of industrial pyridine chemistry.[17][18][19]

Objective: To selectively oxidize the methyl group of 3-methylpyridine to a carboxylic acid using a catalytic system.

Materials:

• 3-Methylpyridine (3-picoline)

• Acetic Acid (solvent)

• Cobalt(II) Acetate Tetrahydrate (catalyst)

• N-Hydroxyphthalimide (NHPI) (co-catalyst)

• Quaternary Phosphonium Bromide (e.g., [(C₆H₅)₃P(CH₂C₆H₅)][Br]) (promoter/corrosion inhibitor)

• High-pressure reactor equipped with gas inlet, pressure gauge, stirrer, and temperature control

• Oxygen or Air source

Procedure:

• Reactor Charging: To a high-pressure reactor, add 3-methylpyridine, acetic acid, cobalt(II) acetate, N-hydroxyphthalimide, and the phosphonium bromide salt.

• Sealing and Purging: Seal the reactor and purge several times with nitrogen to remove air.

• Pressurization and Heating: Pressurize the reactor with oxygen or compressed air to the desired pressure (e.g., 1-2 MPa).

• Reaction: Begin stirring and heat the reactor to the target temperature (e.g., 170–210 °C). Maintain the temperature and pressure for the specified reaction time (e.g., 2-5 hours).[18] Monitor oxygen uptake if possible.

• Cooling and Depressurization: After the reaction period, cool the reactor to room temperature and carefully vent the excess pressure.

• Work-up and Isolation: Transfer the reaction mixture from the reactor. The product, nicotinic acid, will precipitate upon cooling or can be isolated by crystallization after partial removal of the acetic acid solvent under reduced pressure.

• Purification: The crude nicotinic acid can be purified by recrystallization from water or another suitable solvent.

Causality and Choices:

• Catalyst System: The Co(II)/NHPI system is a potent catalyst for aerobic oxidation of C-H bonds. The phosphonium bromide acts synergistically, enhancing catalyst activity and inhibiting corrosion caused by the acidic medium.[18]

• Solvent: Acetic acid is an ideal solvent due to its stability under oxidative conditions and its ability to dissolve the reactants.

• Temperature and Pressure: These parameters are optimized to achieve a high conversion of 3-picoline while maintaining high selectivity for nicotinic acid. Higher temperatures can increase conversion but may also lead to side reactions like decarboxylation.[18]

Caption: Workflow for catalytic oxidation of 3-picoline.

Summary and Outlook

The position of a methyl group on a pyridine ring is a powerful yet subtle tool for modulating chemical reactivity. By understanding the interplay of inductive and steric effects, researchers can make informed predictions about the behavior of these fundamental heterocycles.

Property/Reaction	2-Methylpyridine	3-Methylpyridine	4-Methylpyridine
Basicity (pKa)	5.96 (High, sterically hindered)	5.63 (Slightly elevated)	5.98 (Highest)
EAS Reactivity	Activated vs. Pyridine	Activated vs. Pyridine	Highly Activated vs. Pyridine
EAS Regioselectivity	3- and 5-positions	Mixture, favors 2-, 4-, 6-	3- and 5-positions
NAS Reactivity	Deactivated vs. Pyridine	Deactivated vs. Pyridine	Deactivated vs. Pyridine
Methyl Group Acidity	Acidic ("Active")	Not Acidic ("Inactive")	Acidic ("Active")

This comparative guide underscores a core principle of physical organic chemistry: structure dictates function. For scientists in drug discovery and materials development, a firm grasp of these structure-activity relationships is indispensable for the rational design of molecules with tailored properties, whether it be tuning the pKa of an active pharmaceutical ingredient or directing the regiochemistry of a key synthetic intermediate.

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• De Gruyter. Nucleophilicities and Lewis Basicities of Sterically Hindered Pyridines. [Link]

• Dongguk University. Unimolecular reactions of gaseous picoline radical cations. A new experimental and computational study. [Link]

• MDPI. Oxidation of Picoline with Oxygen to Nicotinic Acid against Co 2+ , NHPI, and Phosphonium or Ammonium Bromides. [Link]

• Royal Society of Chemistry. Nucleophilic and general base catalysis by pyridine and methylpyridines in the hydrolysis of aryl acetates. [Link]

• Research Square. Direct oxidation of 3-picoline (3-methyl-pyridine) to nicotinic acid with pure HNO3. [Link]

• StackExchange. Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine? [Link]

• ResearchGate. Hydrogen bonding interaction of methyl-substituted pyridines with thioacetamide: Steric hindrance of methyl group. [Link]

• Primary Information Services. PICOLINES. [Link]

• Chemistry Online. Nucleophilic substitution of pyridines. [Link]

• Canadian Science Publishing. THE REACTION OF PYRIDINE AND PICOLINES WITH 2-BROMO-2-NITRO-1,3-INDANDIONE. [Link]

• Primary Information Services. Picoline - General, Process, Company Profiles, Consultants, Patent, Material Safety Data Sheet, Report. [Link]

• PubMed. Reactions of substituted pyridines with electrophilic boranes. [Link]

• Chemistry Stack Exchange. Basicity of substituted pyridines. [Link]

• Royal Society of Chemistry. Unveiling the electrophilic aromatic substitution reactions of pyridine derivatives with nitronium ion through molecular electron density theory. [Link]

• Wikipedia. Pyridine. [Link]

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• Semantic Scholar. INTRODUCING A METHYL GROUP INTO PYRIDINES AND QUINOLINES: A MINI-REVIEW. [Link]

• Google Patents.

• Reddit. How do I compare the Lewis basicity of these compounds? [Link]

• PubMed. Methylation and Alkylation of Pyridines at the meta Position Using Aldehydes or Aldehyde Surrogates. [Link]

• National Institutes of Health. Rhodium catalysed C-3/5 methylation of pyridines using temporary dearomatisation. [Link]

• Glasgow Caledonian University Research. Methyl group influence on the formation of CuI complexes with thio-pyridine ligands. [Link]

• Royal Society of Chemistry. Supporting Information for: Drastic Effects of the Second Coordination Sphere on Neutral vs. Anionic Guest Binding to a Biomimetic Cu(II) center embedded in a calix[18]azacryptand. [Link]

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• PubChem. 2,6-Lutidine. [Link]

• Brainly.in. 2 methyl pyridine is weaker base than pyridine. Why? [Link]

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• Quora. Why does pyridine undergo electrophilic substitution at the C3 position? [Link]

• YouTube. (L-448) Electrophilic aromatic substitution on Pyridine: Reaction mechanism and product selectivity. [Link]

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• Wikipedia. 2,6-Lutidine. [Link]

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A Senior Application Scientist's Guide to the Strategic Synthesis of Kinase Inhibitors: A Comparative Analysis of 2-Bromo-3-iodo-4-methylpyridine

For researchers, scientists, and drug development professionals, the pyridine scaffold remains a cornerstone in the design of potent and selective kinase inhibitors. Its ability to form crucial hydrogen bonds with the hinge region of the kinase ATP-binding site makes it a privileged structure in medicinal chemistry. This guide provides an in-depth technical comparison of the synthesis of kinase inhibitors using 2-Bromo-3-iodo-4-methylpyridine against alternative halogenated pyridine starting materials. We will explore the strategic advantages conferred by the differential reactivity of the carbon-iodine and carbon-bromine bonds, supported by detailed experimental protocols and comparative data.

The Strategic Advantage of Orthogonal Halogenation

The core principle underpinning the utility of 2-Bromo-3-iodo-4-methylpyridine lies in the differential reactivity of its two halogen substituents. In palladium-catalyzed cross-coupling reactions, the reactivity of halogens follows the general trend: I > Br > Cl. This predictable difference in reactivity allows for a highly regioselective and sequential functionalization of the pyridine ring. The weaker carbon-iodine bond is more susceptible to oxidative addition to a palladium(0) catalyst under milder conditions, leaving the more robust carbon-bromine bond intact for a subsequent, distinct transformation. This "one-pot" or sequential approach offers significant advantages in terms of synthetic efficiency, reducing the number of steps, purification requirements, and ultimately, the cost of synthesis.

Synthesis of the Key Intermediate: 2-Bromo-3-iodo-4-methylpyridine

The synthesis of 2-Bromo-3-iodo-4-methylpyridine itself is a critical first step. A common and effective method involves a two-step process starting from the readily available 2-bromopyridine. This process, as described in patent literature, involves an initial halogenation to introduce an iodine atom, followed by a "halogen dance" reaction to achieve the desired substitution pattern.

Experimental Protocol: Synthesis of 2-Bromo-3-iodo-4-methylpyridine

Step 1: Synthesis of 2-Bromo-3-iodopyridine

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet, dissolve 2-bromopyridine (1.0 eq) in anhydrous tetrahydrofuran (THF).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add a solution of lithium diisopropylamide (LDA) (1.1 eq) in THF, maintaining the temperature below -70 °C.

• Stir the resulting solution for 1 hour at -78 °C.

• Slowly add a solution of iodine (1.2 eq) in THF, again maintaining the temperature below -70 °C.

• Allow the reaction mixture to warm to room temperature and stir for an additional 2 hours.

• Quench the reaction by the slow addition of a saturated aqueous solution of sodium thiosulfate.

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford 2-bromo-3-iodopyridine.

Step 2: Halogen Dance Reaction to 2-Bromo-4-iodo-3-methylpyridine

• Dissolve 2-bromo-3-iodopyridine (1.0 eq) in anhydrous THF in a flame-dried flask under a nitrogen atmosphere.

• Cool the solution to -78 °C.

• Slowly add n-butyllithium (1.1 eq, as a solution in hexanes), keeping the temperature below -70 °C.

• Stir the mixture for 30 minutes at -78 °C.

• Add methyl iodide (1.5 eq) dropwise.

• Allow the reaction to slowly warm to room temperature and stir overnight.

• Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the mixture with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate in vacuo.

• Purify the residue by column chromatography to yield 2-bromo-4-iodo-3-methylpyridine.

Comparative Synthesis of a Pyridinyl-Based Kinase Inhibitor Scaffold

To illustrate the practical advantages of 2-Bromo-3-iodo-4-methylpyridine, we will compare its use in a hypothetical, yet chemically sound, sequential cross-coupling strategy to build a common kinase inhibitor scaffold against a more traditional approach using a monohalogenated pyridine.

Scenario 1: Sequential Functionalization of 2-Bromo-3-iodo-4-methylpyridine

This approach leverages the differential reactivity of the C-I and C-Br bonds to introduce two different functionalities in a controlled manner.

Caption: Sequential Suzuki and Buchwald-Hartwig reactions on 2-Bromo-3-iodo-4-methylpyridine.

Experimental Protocol: Sequential Suzuki-Miyaura and Buchwald-Hartwig Reactions

• Suzuki-Miyaura Coupling (C-I Functionalization):

  • To a degassed solution of 2-bromo-3-iodo-4-methylpyridine (1.0 eq) and an appropriate arylboronic acid (1.2 eq) in a 4:1 mixture of 1,4-dioxane and water, add potassium carbonate (2.0 eq) and Pd(PPh₃)₄ (0.05 eq).

  • Heat the mixture to 80 °C and stir under a nitrogen atmosphere for 4-6 hours, monitoring by TLC or LC-MS.

  • Upon completion, cool the reaction, dilute with ethyl acetate, and wash with water and brine.

  • Dry the organic layer over sodium sulfate, concentrate, and purify by column chromatography to yield the 2-bromo-3-aryl-4-methylpyridine intermediate.

• Buchwald-Hartwig Amination (C-Br Functionalization):

  • In a glovebox, combine the 2-bromo-3-aryl-4-methylpyridine intermediate (1.0 eq), the desired amine (1.2 eq), sodium tert-butoxide (1.4 eq), and a palladium catalyst/ligand system (e.g., Pd₂(dba)₃ with Xantphos).

  • Add anhydrous toluene and heat the mixture to 110 °C for 12-18 hours.

  • After cooling, quench the reaction with saturated aqueous ammonium chloride and extract with ethyl acetate.

  • Wash the combined organic layers with brine, dry, and concentrate. Purify the crude product by column chromatography to obtain the final 2-amino-3-aryl-4-methylpyridine scaffold.

Scenario 2: Traditional Approach with Monohalogenated Pyridines

A conventional synthesis might involve starting with two separate, functionalized pyridine building blocks that are then coupled together. This often requires more steps and potentially protecting group chemistry.

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2-Bromo-3-iodo-4-methylpyridine

This guide provides an in-depth, procedural framework for the safe handling and disposal of 2-Bromo-3-iodo-4-methylpyridine. Designed for researchers, scientists, and drug development professionals, the following protocols are grounded in established safety standards to ensure personnel safety, regulatory compliance, and environmental protection. The causality behind each step is explained to empower laboratory personnel with the knowledge to manage this chemical waste stream responsibly.

Hazard Identification and Immediate Precautions

2-Bromo-3-iodo-4-methylpyridine is a halogenated organic compound that requires careful handling. Based on data from structurally similar compounds and its own Safety Data Sheet (SDS), it should be treated as a hazardous substance. The primary hazards include irritation to the skin and eyes, and potential harm if inhaled or ingested.[1][2]

Core Hazard Profile

All personnel handling this compound must be thoroughly familiar with its hazard profile before beginning any work.

Hazard Classification	Description	Primary Precaution
Skin Irritation	Causes skin irritation upon contact.[1]	Prevent all skin contact by using appropriate chemical-resistant gloves and a lab coat.
Eye Irritation	Causes serious eye irritation.[1]	Wear chemical safety goggles or a face shield at all times.
Respiratory Irritation	Vapors or dust may cause respiratory irritation.	Always handle within a certified chemical fume hood or in a well-ventilated area.[2]
Acute Toxicity	May be harmful if swallowed, inhaled, or in contact with skin.[1]	Employ all recommended PPE and engineering controls to minimize any chance of exposure.

Mandatory Personal Protective Equipment (PPE)

The use of appropriate PPE is non-negotiable. The following equipment must be worn at all times when handling 2-Bromo-3-iodo-4-methylpyridine and its associated waste.[3]

PPE Item	Specification	Rationale for Use
Hand Protection	Chemical-resistant gloves (e.g., Butyl rubber, Nitrile).[3]	To prevent direct skin contact, which can cause irritation. Gloves should be inspected before use and changed immediately if contaminated.
Eye Protection	Safety glasses with side-shields or chemical splash goggles.[3]	To protect eyes from splashes or contact with airborne particles, which can cause serious irritation.
Body Protection	Standard laboratory coat, fully buttoned.	To protect skin and personal clothing from contamination.
Respiratory Protection	Work must be conducted in a certified chemical fume hood.	To prevent the inhalation of vapors or dust, which can irritate the respiratory system.[2]

First-Aid Measures in Case of Exposure

In the event of accidental exposure, immediate action is critical.

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek prompt medical attention.[4][5]

• Skin Contact: Remove all contaminated clothing and wash the affected skin area with soap and plenty of water for at least 15 minutes. If irritation develops or persists, seek medical attention.[4][5]

• Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or they feel unwell, seek medical attention.[2][4]

• Ingestion: Do NOT induce vomiting. Rinse the mouth thoroughly with water and seek immediate medical attention.[5]

Waste Characterization and Segregation: A Critical Step

Proper disposal begins with correct waste identification and segregation. As a halogenated pyridine, 2-Bromo-3-iodo-4-methylpyridine waste must be classified and handled as Hazardous Halogenated Organic Waste .

The fundamental principle behind this segregation is both safety and compliance. Halogenated waste streams are typically disposed of via high-temperature incineration, a process that requires specific conditions to prevent the formation of toxic byproducts like dioxins and hydrobromic/hydroiodic acid.[6] Mixing this waste with non-halogenated solvents complicates and significantly increases the cost of disposal, as it contaminates the entire volume, rendering it unsuitable for simpler disposal methods like solvent recovery.[7]

Actionable Directive:

• Designate a specific, clearly labeled waste container exclusively for 2-Bromo-3-iodo-4-methylpyridine and other halogenated organic waste.

• NEVER mix this waste with non-halogenated organic solvents (e.g., acetone, ethanol, hexanes), aqueous waste, or solid non-hazardous waste.

Step-by-Step Disposal Protocol

Adherence to a systematic disposal protocol is essential for maintaining a safe laboratory environment.

Step 1: Containerization

Collect all waste materials contaminated with 2-Bromo-3-iodo-4-methylpyridine—including residual amounts of the pure substance, solutions, and contaminated items like pipette tips or weigh boats—in a designated hazardous waste container.[3]

• Container Type: The container must be made of a compatible material (e.g., High-Density Polyethylene - HDPE, or glass for liquids) and have a secure, sealable lid to prevent leaks or the escape of vapors.[8]

• Condition: Ensure the container is clean, dry, and in good condition before use.

Step 2: Labeling

Proper labeling is a legal requirement and a critical safety communication tool. As soon as the first drop of waste is added, the container must be labeled with a fully completed hazardous waste tag.

• Required Information: The label must clearly state:

  • The words "Hazardous Waste"[3]

  • The full chemical name: "2-Bromo-3-iodo-4-methylpyridine Waste"

  • An accurate list of all components and their approximate concentrations.

  • The relevant hazard warnings (e.g., Irritant, Toxic).

  • The date accumulation started.

Step 3: Storage in a Satellite Accumulation Area (SAA)

Store the sealed and labeled waste container in a designated SAA while it is being filled.

• Location: The SAA must be at or near the point of generation and under the control of the laboratory personnel.

• Safety Requirements: The storage area must be a well-ventilated, secure location away from general laboratory traffic. The container should be stored in secondary containment to control any potential leaks.

• Incompatible Materials: Store this waste away from incompatible materials, particularly strong oxidizing agents, acids, and bases.[4][8]

Step 4: Final Disposal

The ultimate disposal of 2-Bromo-3-iodo-4-methylpyridine is not performed by laboratory personnel.

• Professional Disposal: Arrange for the collection of the hazardous waste container by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste management contractor.[3][5]

• Regulated Method: These professional services will ensure the waste is transported and disposed of in strict accordance with all federal, state, and local regulations, typically through high-temperature incineration at a permitted facility.[3][9]

Emergency Procedures: Spill Management

In the event of a spill, a calm and methodical response is crucial to mitigate hazards.

Small Spills (Manageable by Lab Personnel)

• Alert & Isolate: Alert personnel in the immediate area. Ensure the area is well-ventilated and restrict access.

• PPE: Don the appropriate PPE as detailed in Section 1.2.

• Contain & Absorb: Cover the spill with an inert, non-combustible absorbent material such as vermiculite, sand, or earth.[2][3] Do not use combustible materials like paper towels as the primary absorbent.

• Collect: Carefully sweep or scoop the absorbed material into a designated hazardous waste container.

• Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water. Collect all cleaning materials as hazardous waste.

• Report: Report the incident to your laboratory supervisor or EHS department.

Large Spills (Requires EHS Intervention)

• Evacuate: Immediately evacuate the area.

• Isolate: Close doors, restrict access, and prevent anyone from entering the contaminated zone.

• Alert: Notify your institution's EHS department and emergency services without delay.[3] Provide them with the chemical name and any relevant details. Do not attempt to clean up a large spill yourself.

Visualized Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper disposal of 2-Bromo-3-iodo-4-methylpyridine waste.

Caption: Disposal workflow for 2-Bromo-3-iodo-4-methylpyridine.

References

• Fisher Scientific. 3-Bromo-4-methylpyridine Safety Data Sheet (Alternative). Retrieved from [Link]

• PubChem. 2-Bromo-4-methylpyridine. National Institutes of Health. Retrieved from [Link]

• Nipissing University. Hazardous Materials Disposal Guide. Retrieved from [Link]

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A Senior Application Scientist's Guide to Handling 2-Bromo-3-iodo-4-methylpyridine: Personal Protective Equipment and Disposal

As researchers at the forefront of pharmaceutical and chemical innovation, our work with highly specialized reagents demands an unwavering commitment to safety. This guide provides an in-depth operational plan for handling 2-Bromo-3-iodo-4-methylpyridine, a halogenated pyridine derivative. The protocols outlined here are designed to create a self-validating system of safety, ensuring that every step, from preparation to disposal, is grounded in established best practices.

Hazard Assessment: Understanding the Compound

While specific toxicological data for 2-Bromo-3-iodo-4-methylpyridine is limited, its classification as a halogenated pyridine derivative necessitates treating it with significant caution.[1] The hazards associated with similar compounds provide a strong basis for our safety protocols. Pyridine and its derivatives are known to be hazardous, and exposure through skin contact, ingestion, or inhalation can lead to severe health issues.[2]

Based on data from structurally related compounds, the anticipated hazards are summarized below.

Hazard Classification	Description	Source(s)
Acute Toxicity (Oral, Dermal, Inhalation)	Harmful or toxic if swallowed, in contact with skin, or inhaled.	[3][4][5]
Skin Corrosion/Irritation	Causes skin irritation.	[3][5][6]
Serious Eye Damage/Irritation	Causes serious eye irritation.	[3][5][6]
Specific Target Organ Toxicity	May cause respiratory irritation.	[3][4][6]

Given these potential risks, a comprehensive personal protective equipment (PPE) strategy is not merely recommended; it is essential.

Core Personal Protective Equipment (PPE): Your First Line of Defense

The selection of PPE is dictated by the potential routes of exposure: dermal (skin), ocular (eyes), and respiratory (inhalation). Each piece of equipment serves a specific purpose, creating a multi-layered barrier between the researcher and the chemical.

Body Part	Required PPE	Rationale and Specifications	Source(s)
Respiratory	Certified Chemical Fume Hood	This is the primary engineering control to minimize inhalation exposure. Pyridine derivatives can have significant vapor pressure. All handling of 2-Bromo-3-iodo-4-methylpyridine must be conducted within a properly functioning fume hood.	[2][7][8]
Eyes & Face	Chemical Splash Goggles & Face Shield	Goggles provide a seal around the eyes to protect against splashes. A face shield should be worn over the goggles, especially when handling larger quantities (>1 liter) or when there is a significant splash risk, to protect the entire face.	[2][9][10]
Hands	Chemical-Resistant Gloves (Double-Gloving Recommended)	Nitrile or neoprene gloves are required due to their resistance to pyridine compounds; latex gloves are unsuitable. Double-gloving provides an extra layer of protection against tears and permeation. Inspect gloves for integrity before each use and change them immediately if contamination is suspected.	[2][7][9]
Body	Flame-Resistant Laboratory Coat & Chemical Apron	A fully buttoned, flame-resistant lab coat protects skin and personal clothing. For procedures with a higher splash risk, a chemical-resistant apron should be worn over the lab coat.	[8][10]
Feet	Closed-Toe Shoes	Impermeable, closed-toe shoes are mandatory to protect against spills.	[9][10]

Operational Plan: A Step-by-Step Guide to Safe Handling

A systematic workflow minimizes the risk of error and exposure. The following protocol should be adopted for all procedures involving 2-Bromo-3-iodo-4-methylpyridine.

Workflow for Safe Handling

Caption: A procedural workflow for the safe handling of 2-Bromo-3-iodo-4-methylpyridine.

Emergency Procedures: Spill and Exposure Response

Preparedness is key to mitigating the impact of an accident.

Spill Response:

• Evacuate & Alert : Immediately alert personnel in the vicinity and evacuate the immediate area.[1][11]

• Contain : For small spills within a fume hood, use an inert absorbent material like sand, vermiculite, or a commercial spill kit to contain the substance.[7][11][12]

• Cleanup : Using spark-proof tools, carefully collect the absorbent material and contaminated debris into a designated, sealable hazardous waste container.[1][13]

• Decontaminate : Clean the spill area thoroughly.

• Large Spills : For large spills, evacuate the laboratory immediately and contact your institution's Environmental Health and Safety (EHS) department.[11]

Personal Exposure:

• Eye Contact : Immediately flush eyes with copious amounts of water for at least 15 minutes at an emergency eyewash station, holding the eyelids open. Seek immediate medical attention.[1][9]

• Skin Contact : Remove all contaminated clothing immediately and wash the affected skin area with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation develops or persists.[1][9]

• Inhalation : Move the affected individual to fresh air. If breathing is difficult, administer oxygen and seek immediate medical attention.[9]

• Ingestion : Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[1][9]

Decontamination and Waste Disposal Plan

Proper disposal is a critical component of the chemical lifecycle, protecting both personnel and the environment. 2-Bromo-3-iodo-4-methylpyridine is a halogenated organic compound and must be disposed of as hazardous waste.

Disposal Protocol:

• Segregation is Key : Never mix halogenated waste streams with non-halogenated waste. All waste containing 2-Bromo-3-iodo-4-methylpyridine must be collected in a dedicated "Halogenated Organic Waste" container.[9]

• Containerization : Use a designated, properly sealed, and clearly labeled hazardous waste container made of a compatible material.[11]

• Labeling : The container must be clearly labeled "Hazardous Waste" and include the full chemical name: "2-Bromo-3-iodo-4-methylpyridine".[11]

• Storage : Store the sealed waste container in a designated, well-ventilated, and secure satellite accumulation area away from incompatible materials.[11]

• Final Disposal : Arrange for waste pickup through your institution's EHS department for disposal by a licensed chemical destruction facility, typically via high-temperature incineration. Do not discharge any amount to the sewer system.[1][11]

Disposal Decision Workflow

Caption: Decision workflow for the proper disposal of 2-Bromo-3-iodo-4-methylpyridine waste.

By integrating these safety protocols into your daily laboratory operations, you foster a culture of safety that extends beyond compliance. This proactive approach to chemical handling ensures the well-being of your research team and the integrity of your scientific pursuits.

References

• Post Apple Scientific. (2024, March 12). Handling Pyridine: Best Practices and Precautions. [Link]

• Post Apple Scientific. (2024, October 1). 12 Safety Precautions To Follow When Handling Pyridine. [Link]

• Loba Chemie. (2023, December 6). PYRIDINE FOR HPLC / UV SPECTROSCOPY Safety Data Sheet. [Link]

• U.S. Department of Health and Human Services. (n.d.). Personal Protective Equipment (PPE). CHEMM. [Link]

• Oregon OSHA. (n.d.). Personal Protective Equipment: Selecting the Right PPE for Pesticide Use. [Link]

• National Center for Biotechnology Information. (n.d.). 2-Bromo-4-methylpyridine. PubChem. [Link]

• Dartmouth College Environmental Health and Safety. (n.d.). Personal Protective Equipment in Chemistry. [Link]

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